N-Nitroso Venlafaxine EP Impurity H

Core Science & Biosynthesis

N-Nitroso Venlafaxine EP Impurity H chemical structure and properties

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of N-Nitroso Venlafaxine (B1195380) EP Impurity H, a potential nitrosamine (B1359907) impurity in the antidepressant drug Venlafaxine. This document collates available chemical, physical, and regulatory information to serve as a valuable resource for researchers, quality control analysts, and professionals involved in drug development and manufacturing.

Chemical Structure and Identification

N-Nitroso Venlafaxine EP Impurity H is an N-nitroso derivative of a secondary amine related to the synthesis of Venlafaxine.[1] Its formation is a concern due to the established carcinogenic potential of the nitrosamine class of compounds.

Below is the chemical structure of N-Nitroso Venlafaxine EP Impurity H:

Caption: Chemical Structure of N-Nitroso Venlafaxine EP Impurity H.

Table 1: Chemical Identifiers

Identifier	Value	Source
IUPAC Name	N-[2-(1-hydroxycyclohexyl)-2-(4-methoxyphenyl)ethyl]-N-[2-(4-methoxyphenyl)ethyl]nitrous amide	[2]
Molecular Formula	C₂₄H₃₂N₂O₄	[2][3]
Molecular Weight	412.53 g/mol	[3][4]
Canonical SMILES	COC1=CC=C(C=C1)CCN(CC(C2=CC=C(C=C2)OC)C3(CCCCC3)O)N=O	[2]
InChI Key	InChI=1S/C24H32N2O4/c1-29-21-10-6-19(7-11-21)14-17-26(25-28)18-23(24(27)15-4-3-5-16-24)20-8-12-22(30-2)13-9-20/h6-13,23,27H,3-5,14-18H2,1-2H3	[1]
CAS Number	Not Available	[3]

Physicochemical Properties

Table 2: Physicochemical Properties (Computed)

Property	Value	Source
XLogP3	4.8	[2]
Hydrogen Bond Donor Count	1	[2]
Hydrogen Bond Acceptor Count	6	[2]
Rotatable Bond Count	9	[2]
Topological Polar Surface Area	71.4 Ų	[2]
Heavy Atom Count	30	[2]
Complexity	495	[2]

Formation and Synthesis

N-Nitroso Venlafaxine EP Impurity H is formed by the reaction of a secondary amine precursor with nitrosating agents.[1] The secondary amine can be a starting material, an intermediate, or a degradation product in the manufacturing process of Venlafaxine. The presence of residual nitrites under acidic conditions can facilitate this transformation.

A generalized synthetic pathway for the formation of nitrosamine impurities is depicted below:

Caption: General formation pathway of N-Nitroso impurities.

While a specific, detailed experimental protocol for the synthesis of N-Nitroso Venlafaxine EP Impurity H is not publicly available, it is offered as a reference standard by various chemical suppliers.[3][5] This indicates that synthetic routes have been developed for its preparation, likely involving the controlled reaction of the corresponding secondary amine with a nitrosating agent such as sodium nitrite (B80452) under acidic conditions.

Analytical Characterization

The identification and quantification of N-Nitroso Venlafaxine EP Impurity H in pharmaceutical preparations are critical for ensuring patient safety. Due to its potential presence at trace levels, highly sensitive analytical techniques are required.

General Analytical Workflow:

A logical workflow for the analysis of this impurity would typically involve the following steps:

Caption: A typical analytical workflow for impurity analysis.

Experimental Protocols (General):

While specific validated methods for N-Nitroso Venlafaxine EP Impurity H are not published, the following general protocols, based on the analysis of other nitrosamines and Venlafaxine impurities, would be applicable:

• High-Performance Liquid Chromatography (HPLC) with UV Detection: This technique can be used for the separation and initial detection of the impurity. A reversed-phase C18 column is often employed with a mobile phase consisting of a buffered aqueous solution and an organic modifier like acetonitrile (B52724) or methanol.

• Liquid Chromatography-Mass Spectrometry (LC-MS/MS): This is the preferred method for confirmation and sensitive quantification of nitrosamine impurities. The high selectivity and sensitivity of tandem mass spectrometry allow for detection at the parts-per-billion (ppb) level. The method would involve monitoring for the specific precursor-to-product ion transitions of N-Nitroso Venlafaxine EP Impurity H.

Reference standards of N-Nitroso Venlafaxine EP Impurity H are available and are essential for method development, validation, and as a system suitability standard in routine analysis.[5] These standards are typically supplied with a Certificate of Analysis (CoA) that includes characterization data from techniques such as ¹H-NMR, Mass Spectrometry, and HPLC.

Regulatory Context and Toxicity

Nitrosamine impurities are a significant concern for regulatory agencies worldwide due to their potential carcinogenic risk. Regulatory bodies like the U.S. Food and Drug Administration (FDA) have issued guidance for the control of nitrosamine impurities in human drugs.

The FDA recommends a risk-based approach for the control of nitrosamine impurities. This involves conducting risk assessments to evaluate the potential for nitrosamine formation in the manufacturing process and, if a risk is identified, performing confirmatory testing. If nitrosamine impurities are detected, manufacturers must ensure that they are below the acceptable intake (AI) limit.

The AI limit is a level that approximates an increased cancer risk of one additional case in 100,000 people based on a conservative assumption of daily exposure over a lifetime. For nitrosamines with limited or no substance-specific carcinogenicity data, the FDA has developed a Carcinogenic Potency Categorization Approach (CPCA) to assign a recommended AI limit.

Due to the lack of specific toxicological data for N-Nitroso Venlafaxine EP Impurity H, its acceptable intake limit would likely be determined based on this categorization approach, which considers the structural features of the molecule to predict its carcinogenic potency.

Conclusion

N-Nitroso Venlafaxine EP Impurity H is a critical process-related impurity that requires careful monitoring and control in the production of Venlafaxine. While specific experimental data on its properties and analytical methods are not widely published, this guide provides a comprehensive overview based on available information and general scientific principles for the analysis and control of nitrosamine impurities. For definitive identification and quantification, the use of a qualified reference standard is indispensable. Researchers and drug development professionals should remain updated on the evolving regulatory landscape concerning nitrosamine impurities to ensure the safety and quality of pharmaceutical products.

References

• 1. N-Nitroso Venlafaxine EP Impurity H | CAS No- NA | NA [chemicea.com]
• 2. researchgate.net [researchgate.net]
• 3. scispace.com [scispace.com]
• 4. Characteristics and transformation pathways of venlafaxine degradation during disinfection processes using free chlorine and chlorine dioxide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Development and validation of stability indicating method for the quantitative determination of venlafaxine hydrochloride in extended release formulation using high performance liquid chromatography - PMC [pmc.ncbi.nlm.nih.gov]

The Origin of Nitrosamine Impurities in Venlafaxine: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

The presence of nitrosamine (B1359907) impurities in pharmaceutical products has become a significant concern for regulatory bodies and manufacturers worldwide. These compounds, classified as probable human carcinogens, can form at trace levels during the synthesis of the active pharmaceutical ingredient (API), the manufacturing of the finished drug product, or during storage. Venlafaxine (B1195380), a serotonin-norepinephrine reuptake inhibitor (SNRI) widely prescribed for the treatment of depression and anxiety disorders, contains a tertiary amine functional group, making it susceptible to nitrosation reactions that can lead to the formation of N-nitroso-venlafaxine impurities.

This technical guide provides an in-depth analysis of the potential origins of nitrosamine impurities in venlafaxine. It covers the fundamental chemical pathways of nitrosamine formation, potential sources of nitrosating agents in the manufacturing process, and a framework for risk assessment and mitigation. Furthermore, it outlines analytical methodologies for the detection and quantification of these impurities and presents a logical workflow for ensuring the safety and quality of venlafaxine-containing drug products.

Core Section 1: Chemical Pathways to N-Nitroso-Venlafaxine Formation

The formation of nitrosamines fundamentally involves the reaction of a secondary or tertiary amine with a nitrosating agent. In the case of venlafaxine, which is a tertiary amine, the primary nitrosamine impurity of concern is N-nitroso-venlafaxine.

The general mechanism for the nitrosation of a tertiary amine, such as venlafaxine, proceeds through the formation of a nitrosammonium ion, which can then undergo further reactions to yield the corresponding nitrosamine. The key reactants and conditions are:

• Nitrosatable Amine: The tertiary amine moiety in the venlafaxine molecule is the primary site for nitrosation.

• Nitrosating Agent: The most common nitrosating agent is nitrous acid (HNO₂), which is formed in situ from nitrite (B80452) salts (e.g., sodium nitrite, NaNO₂) under acidic conditions. Other potential nitrosating agents include nitrogen oxides (NOx) present in the environment or generated from certain chemical reactions.

• Reaction Conditions: Acidic conditions are typically required to generate the active nitrosating species from nitrites. Elevated temperatures can also accelerate the rate of nitrosamine formation.

While specific, publicly available studies detailing the precise kinetics and yields of N-nitroso-venlafaxine formation are limited, the fundamental chemical principles of nitrosation of tertiary amines are well-established. The reaction is influenced by several factors, including the concentration of the amine and nitrosating agent, pH, temperature, and the presence of catalysts or inhibitors.

Potential Sources of Nitrosating Agents in Venlafaxine Manufacturing

A thorough risk assessment for the formation of N-nitroso-venlafaxine must consider all potential sources of nitrosating agents throughout the manufacturing process of both the drug substance and the drug product. These sources can be broadly categorized as follows:

• Raw Materials and Reagents:

  • Starting Materials and Intermediates: Impurities in the starting materials or intermediates used in the synthesis of venlafaxine may contain secondary or tertiary amines that can react with nitrosating agents.

  • Reagents and Solvents: Nitrite or nitrate (B79036) impurities in reagents, solvents, or water used in the manufacturing process can serve as precursors to nitrosating agents. For example, some grades of dimethylformamide (DMF), a common solvent, have been found to contain dimethylamine (B145610) as an impurity, which can be nitrosated.

• Manufacturing Process:

  • Reaction Conditions: Certain reaction conditions, such as the use of nitrites or other nitrogen-containing reagents in the presence of acidic conditions, can intentionally or unintentionally lead to the formation of nitrosamines.

  • Cross-Contamination: Inadequate cleaning of equipment used for different processes can lead to cross-contamination with nitrosating agents or amines.

• Excipients in the Drug Product Formulation:

  • Some common excipients used in tablet and capsule formulations have been found to contain trace levels of nitrites or nitrates. These can potentially react with the venlafaxine API during the formulation process or over the shelf-life of the product, particularly in the presence of moisture and an acidic microenvironment.

• Packaging Materials:

  • Certain packaging materials, such as nitrocellulose-based blister lidding foils, have been identified as potential sources of nitrogen oxides that can act as nitrosating agents.

Core Section 2: Quantitative Data on Nitrosamine Impurities

Publicly available quantitative data on the specific levels of N-nitroso-venlafaxine impurities found in commercial venlafaxine drug substances or products is scarce. This information is often proprietary to the manufacturers and submitted to regulatory agencies as part of confidential drug approval filings.

However, regulatory bodies have established acceptable intake (AI) limits for various nitrosamines to ensure patient safety. These limits are typically in the range of nanograms per day. For nitrosamine impurities where no specific carcinogenic potency data is available, a class-specific limit or a limit based on structure-activity relationships may be applied. Manufacturers are required to ensure that the levels of any nitrosamine impurity in their products are below these established AI limits.

The table below provides a hypothetical structure for presenting such data, which would be populated with findings from a comprehensive risk assessment and confirmatory testing program.

Nitrosamine Impurity	Potential Source	Analytical Method	Specification Limit (ppm)	Detected Level (ppm)
N-Nitroso-Venlafaxine	Reaction of venlafaxine with residual nitrites	LC-MS/MS	< 0.1	Not Detected
Other potential nitrosamines	Contaminated raw materials, etc.	GC-MS or LC-MS/MS	To be determined	To be determined

Note: The values in this table are for illustrative purposes only and do not represent actual analytical results.

Core Section 3: Experimental Protocols for Detection and Quantification

The detection and quantification of trace levels of nitrosamine impurities in a high-purity active pharmaceutical ingredient like venlafaxine require highly sensitive and selective analytical methods. Liquid Chromatography-Mass Spectrometry (LC-MS) and Gas Chromatography-Mass Spectrometry (GC-MS) are the most commonly employed techniques.

General Analytical Approach

A typical analytical workflow for the determination of N-nitroso-venlafaxine in venlafaxine drug substance or product involves the following steps:

• Sample Preparation: The goal of sample preparation is to extract the nitrosamine impurity from the drug matrix while minimizing interference from the API and other excipients. This may involve dissolution of the sample in a suitable solvent, followed by techniques such as solid-phase extraction (SPE) or liquid-liquid extraction (LLE) to concentrate the analyte and remove matrix components.

• Chromatographic Separation: The prepared sample is then injected into a chromatographic system (LC or GC) to separate the nitrosamine impurity from other components.

• Mass Spectrometric Detection: The separated components are introduced into a mass spectrometer for detection and quantification. The high selectivity and sensitivity of mass spectrometry, particularly tandem mass spectrometry (MS/MS), allow for the unambiguous identification and accurate measurement of trace-level impurities.

Example LC-MS/MS Method for N-Nitroso-Venlafaxine (Illustrative)

The following is an illustrative example of an LC-MS/MS method that could be developed and validated for the quantification of N-nitroso-venlafaxine. Note: This is a generalized protocol and would require optimization and validation for specific applications.

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) system coupled with a triple quadrupole mass spectrometer (MS/MS).

Chromatographic Conditions:

• Column: A reversed-phase C18 column (e.g., 100 mm x 2.1 mm, 1.8 µm) is a common choice for separating moderately polar compounds like nitrosamines.

• Mobile Phase A: 0.1% Formic acid in water.

• Mobile Phase B: 0.1% Formic acid in acetonitrile.

• Gradient Elution: A gradient program starting with a high percentage of Mobile Phase A and gradually increasing the percentage of Mobile Phase B would be employed to elute the nitrosamine and then the more retained venlafaxine.

• Flow Rate: 0.3 mL/min.

• Column Temperature: 40 °C.

• Injection Volume: 5 µL.

Mass Spectrometric Conditions:

• Ionization Mode: Electrospray Ionization (ESI) in positive mode.

• Detection Mode: Multiple Reaction Monitoring (MRM). The specific precursor-to-product ion transitions for N-nitroso-venlafaxine would need to be determined by infusing a reference standard of the impurity.

  • Hypothetical MRM transition for N-nitroso-venlafaxine: Precursor Ion (Q1) -> Product Ion (Q3)

• Source Parameters: Parameters such as capillary voltage, source temperature, and gas flows would be optimized to achieve maximum sensitivity for the analyte.

Sample Preparation:

• Accurately weigh a suitable amount of the venlafaxine drug substance or a crushed tablet.

• Dissolve the sample in a diluent (e.g., a mixture of water and acetonitrile).

• Perform a solid-phase extraction (SPE) using a suitable cartridge to remove the bulk of the venlafaxine and concentrate the N-nitroso-venlafaxine.

• Elute the N-nitroso-venlafaxine from the SPE cartridge with an appropriate solvent.

• Evaporate the eluent to dryness and reconstitute in the initial mobile phase for LC-MS/MS analysis.

Method Validation:

The analytical method would need to be fully validated according to ICH Q2(R1) guidelines to demonstrate its suitability for its intended purpose. Validation parameters would include specificity, linearity, range, accuracy, precision, limit of detection (LOD), and limit of quantification (LOQ).

Core Section 4: Visualizations

Signaling Pathway: General Formation of N-Nitrosamines

Caption: General pathway for the formation of N-nitrosamines from amine precursors and nitrosating agents.

Experimental Workflow: Nitrosamine Impurity Analysis

Caption: A typical experimental workflow for the analysis of nitrosamine impurities in pharmaceutical samples.

Logical Relationship: Risk Assessment for Nitrosamines in Venlafaxine

Caption: A logical workflow for the risk assessment and mitigation of nitrosamine impurities in venlafaxine.

Conclusion

The potential for the formation of N-nitroso-venlafaxine impurities is an important consideration in the manufacturing and quality control of venlafaxine-containing pharmaceuticals. A thorough understanding of the underlying chemistry, potential sources of nitrosating agents, and a robust risk assessment strategy are essential for ensuring patient safety. The implementation of highly sensitive analytical methods is critical for the detection and quantification of these impurities at trace levels. By adhering to a comprehensive risk management plan, manufacturers can effectively mitigate the risk of nitrosamine impurities and ensure that their products meet the stringent quality and safety standards set by regulatory authorities. This proactive approach is fundamental to maintaining the integrity of the drug supply and protecting public health.

Toxicological Profile of N-Nitroso Venlafaxine EP Impurity H: An In-Depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes for a scientific audience and is not a substitute for professional medical or regulatory advice.

Introduction

N-Nitroso compounds are a class of genotoxic impurities that have garnered significant attention from regulatory bodies and the pharmaceutical industry due to their potential carcinogenic risk to humans. The discovery of these impurities in various drug products has necessitated a thorough toxicological evaluation of any new N-nitroso impurity identified. This guide provides a comprehensive overview of the toxicological profile of N-Nitroso Venlafaxine EP Impurity H, a potential impurity in the active pharmaceutical ingredient (API) Venlafaxine.

N-Nitroso Venlafaxine EP Impurity H is a complex N-nitrosamine, classified as a Nitrosamine Drug Substance-Related Impurity (NDSRI), meaning its structure is derived from the drug substance itself. As direct toxicological data for this specific impurity is not publicly available, this guide will focus on the principles of toxicological assessment for such compounds, including in silico prediction, read-across approaches from structurally related compounds, and standard experimental protocols for genotoxicity testing.

Toxicological Assessment of N-Nitroso Compounds

The primary toxicological concern for N-nitroso compounds is their potential for mutagenicity and carcinogenicity. This is generally attributed to their metabolic activation to reactive electrophilic species that can alkylate DNA.

In Silico Toxicology Prediction

In the absence of experimental data, computational toxicology models, such as (Quantitative) Structure-Activity Relationship ((Q)SAR) models, are valuable tools for predicting the toxicological properties of new chemical entities. For N-nitrosamines, these models assess the likelihood of mutagenicity and carcinogenicity based on structural features.

The Carcinogenic Potency Categorization Approach (CPCA) is a framework used by regulatory agencies like the FDA to assign an acceptable intake (AI) limit to N-nitrosamines based on their predicted carcinogenic potency, which is determined by the presence of activating and deactivating structural features.[1][2] Activating features, such as the presence of a benzylic or pseudo-benzylic substituent, can increase carcinogenic potency, while deactivating features may decrease it.

Read-Across Approach

The read-across approach is a data gap-filling technique that uses toxicological data from structurally similar compounds (surrogates) to predict the toxicity of a substance with limited data.[3] For a read-across to be scientifically credible, the surrogate compound(s) should have a similar chemical structure, reactivity, and metabolic profile to the target compound.

Due to the structural complexity of N-Nitroso Venlafaxine EP Impurity H, which contains both a cycloalkyl and substituted aryl moieties, finding a suitable surrogate with robust toxicological data is challenging. Regulatory bodies like the EMA and Health Canada have established acceptable intake (AI) limits for a number of N-nitrosamines, which can be used as a reference for read-across assessments.[4][5] However, these are typically for smaller, less complex nitrosamines.

Quantitative Data

As of the date of this guide, specific quantitative toxicological data, such as LD50, NOAEL, or TD50 values, for N-Nitroso Venlafaxine EP Impurity H are not available in the public domain. In the absence of such data, the establishment of an acceptable intake (AI) limit would rely on the principles of the CPCA and read-across from the most appropriate surrogates, with a conservative approach being taken in the face of uncertainty.

Table 1: Established Acceptable Intake (AI) Limits for Selected N-Nitrosamines

N-Nitrosamine	Acronym	CAS Number	Acceptable Intake (ng/day)	Regulatory Body
N-Nitrosodimethylamine	NDMA	62-75-9	96	FDA, Health Canada
N-Nitrosodiethylamine	NDEA	55-18-5	26.5	FDA, Health Canada
N-Nitroso-N-methyl-4-aminobutyric acid	NMBA	61445-55-4	96	FDA
N-Nitrosodiisopropylamine	NDIPA	601-77-4	26.5	FDA
N-Nitrosodibutylamine	NDBA	924-16-3	26.5	Health Canada

Source: FDA, Health Canada.[5][6]

Note: This table provides examples of established AI limits for common N-nitrosamines and is not intended for direct read-across to N-Nitroso Venlafaxine EP Impurity H without a thorough, scientifically justified assessment of structural and metabolic similarities.

Experimental Protocols for Genotoxicity Assessment

To definitively determine the mutagenic potential of N-Nitroso Venlafaxine EP Impurity H, a battery of in vitro genotoxicity tests would be required. The following are standard and enhanced protocols recommended for the evaluation of N-nitroso impurities.

Bacterial Reverse Mutation Test (Ames Test)

The Ames test is a widely used in vitro assay to assess the mutagenic potential of a chemical to induce reverse mutations in several strains of Salmonella typhimurium and Escherichia coli. For N-nitrosamines, enhanced testing conditions are recommended to improve the sensitivity of the assay.

Protocol Overview:

• Strains: A minimum of five strains should be used, including S. typhimurium TA98, TA100, TA1535, TA1537, and E. coli WP2 uvrA (pKM101).

• Test Compound Preparation: The test article is dissolved in a suitable, non-mutagenic solvent.

• Metabolic Activation: The assay is performed with and without a metabolic activation system (S9 fraction). For N-nitrosamines, both rat and hamster liver S9 are recommended.

• Exposure: A pre-incubation method is generally preferred over the plate incorporation method.

• Incubation: Plates are incubated at 37°C for 48-72 hours.

• Scoring: The number of revertant colonies is counted for each concentration of the test compound and compared to the negative control.

• Data Analysis: A dose-related increase in the number of revertant colonies, typically at least a two-fold increase over the background, is considered a positive result.

In Vitro Micronucleus Assay

The in vitro micronucleus assay is used to detect the potential of a chemical to induce chromosomal damage. It detects both clastogens (agents that cause breaks in chromosomes) and aneugens (agents that cause whole chromosome loss or gain).

Protocol Overview:

• Cell Lines: Human peripheral blood lymphocytes or established mammalian cell lines (e.g., CHO, V79, TK6) are commonly used.

• Test Compound Preparation: The test article is prepared in a suitable solvent.

• Metabolic Activation: The assay is conducted with and without an S9 metabolic activation system.

• Exposure: Cells are exposed to a range of concentrations of the test compound for a short duration (e.g., 3-6 hours) in the presence of S9, and for a longer duration (e.g., 24 hours) in the absence of S9.

• Cytokinesis Block: Cytochalasin B is added to the cultures to block cytokinesis, resulting in binucleated cells. This ensures that only cells that have undergone one cell division are scored.

• Harvesting and Staining: Cells are harvested, fixed, and stained with a DNA-specific stain (e.g., Giemsa, DAPI).

• Scoring: The number of micronuclei in a predetermined number of binucleated cells (e.g., 1000-2000) is scored for each concentration.

• Data Analysis: A statistically significant, dose-dependent increase in the frequency of micronucleated cells is considered a positive result.

Signaling Pathways and Experimental Workflows

Metabolic Activation of N-Nitrosamines

The genotoxicity of most N-nitrosamines is dependent on their metabolic activation by cytochrome P450 (CYP) enzymes in the liver. The primary activation pathway involves α-hydroxylation, which leads to the formation of an unstable α-hydroxy nitrosamine. This intermediate then spontaneously decomposes to form a highly reactive diazonium ion, which is a potent alkylating agent that can react with DNA, leading to mutations.

References

• 1. pharmtech.com [pharmtech.com]
• 2. medicinesforeurope.com [medicinesforeurope.com]
• 3. m.youtube.com [m.youtube.com]
• 4. ema.europa.eu [ema.europa.eu]
• 5. Nitrosamine impurities in medications: Established acceptable intake limits - Canada.ca [canada.ca]
• 6. Metabolic Activation and DNA Interactions of Carcinogenic N-Nitrosamines to Which Humans Are Commonly Exposed - PMC [pmc.ncbi.nlm.nih.gov]

Genotoxicity Assessment of Venlafaxine and Related Compounds: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the genotoxicity assessment of the antidepressant drug venlafaxine (B1195380) and its primary metabolites. It is designed to be a core resource for researchers, scientists, and professionals involved in drug development and safety evaluation. This document summarizes key quantitative data from pivotal studies, details the experimental protocols for the most relevant genotoxicity assays, and visualizes complex workflows and biological pathways to facilitate understanding.

Executive Summary

Venlafaxine, a serotonin-norepinephrine reuptake inhibitor (SNRI), is widely prescribed for the treatment of major depressive disorder, anxiety, and panic disorders. A thorough evaluation of its genotoxic potential is crucial for a complete understanding of its safety profile. This guide synthesizes findings from a range of in vitro and in vivo studies, including bacterial reverse mutation assays (Ames test), chromosomal aberration assays, micronucleus tests, and single-cell gel electrophoresis (comet) assays.

The available data indicate that venlafaxine does not exhibit mutagenic properties in bacterial systems. However, some studies suggest a potential for clastogenic and aneugenic effects at higher concentrations in mammalian cells, both in vitro and in vivo. The primary active metabolite, O-desmethylvenlafaxine (ODV), has generally shown no genotoxic activity in standard test batteries. Data on the genotoxicity of the N-desmethylvenlafaxine (NDV) metabolite is limited. A recurring theme in the research points towards oxidative stress as a potential mechanism underlying the observed DNA damage at high concentrations of venlafaxine.

Quantitative Genotoxicity Data

The following tables summarize the quantitative results from key genotoxicity studies on venlafaxine and its major metabolite, O-desmethylvenlafaxine.

Table 1: Summary of In Vitro Genotoxicity Studies on Venlafaxine

Assay Type	Test System	Concentration/Dose Range	Metabolic Activation (S9)	Results	Reference
Bacterial Reverse Mutation (Ames)	Salmonella typhimurium strains	Not specified	With and without	Negative	[1]
Chromosomal Aberration	Human Peripheral Blood Lymphocytes	25, 50, 100 µg/mL	Without	Significant increase in structural chromosomal aberrations (concentration-dependent)	[2][3]
Micronucleus (CBMN)	Human Peripheral Blood Lymphocytes	25, 50, 100 µg/mL	Without	Significant increase in micronuclei frequency (concentration-dependent)	[2][3]
Cell Transformation	BALB/c-3T3 mouse cells	Not specified	Not specified	Negative	[4]
Sister Chromatid Exchange	Chinese Hamster Ovary (CHO) cells	Not specified	Not specified	Negative	[4]
Gene Mutation (HGPRT)	Chinese Hamster Ovary (CHO) cells	Not specified	Not specified	Negative	[4]

Table 2: Summary of In Vivo Genotoxicity Studies on Venlafaxine

Assay Type	Test System	Dose Range	Route of Administration	Key Findings	Reference
Micronucleus (Acute)	Mouse bone marrow	5, 50, 250 mg/kg	Oral	No significant increase in micronucleated polychromatic erythrocytes (MNPE), except at 250 mg/kg at 72h.[5][6]	[4][7]
Micronucleus (Subchronic)	Mouse bone marrow	1, 5, 10 mg/kg (daily for 5 weeks)	Oral	No increase in MNPE; significant increase in micronucleated normochromatic erythrocytes (MNNE) at 10 mg/kg in the last 3 weeks.[4][7]	[4][7]
Chromosomal Aberration	Rat bone marrow	Not specified	Not specified	Negative	[4]
Comet Assay	Mouse brain and liver cells	5, 50, 250 mg/kg	Intragastric	Significant DNA damage in brain and liver at 50 and 250 mg/kg. Oxidative DNA damage was observed at all doses.[3][8]	[8]

Table 3: Summary of Genotoxicity Studies on O-desmethylvenlafaxine (ODV)

Assay Type	Test System	Concentration/Dose Range	Metabolic Activation (S9)	Results	Reference
Bacterial Reverse Mutation (Ames)	Not specified	Not specified	With and without	Negative	[9]
Chromosomal Aberration (in vitro)	Cultured CHO cells	Not specified	Not specified	Not clastogenic	[9]
Gene Mutation (in vitro)	CHO cells	Not specified	Not specified	Not genotoxic	[9]
Micronucleus (in vivo)	Mouse	Not specified	Not specified	Not clastogenic	[9]
Chromosomal Aberration (in vivo)	Rat	Not specified	Not specified	Not clastogenic	[9]
Cell Transformation	BALB/c-3T3 mouse embryo cells	Not specified	Not specified	Negative	[9]

Experimental Protocols

This section provides detailed methodologies for the key genotoxicity assays cited in this guide.

Bacterial Reverse Mutation Assay (Ames Test)

• Principle: This assay uses several strains of Salmonella typhimurium and Escherichia coli with pre-existing mutations in genes required for histidine or tryptophan synthesis, respectively. The test evaluates the ability of a substance to cause reverse mutations (reversions) to a state where the bacteria can again synthesize the essential amino acid and grow on a minimal medium.

• Methodology:

  • Strains: A standard set of bacterial strains (e.g., S. typhimurium TA98, TA100, TA1535, TA1537, and E. coli WP2 uvrA) are used to detect different types of mutations.

  • Metabolic Activation: The assay is performed both with and without a mammalian metabolic activation system (S9 fraction), typically derived from the livers of rats pre-treated with an enzyme-inducing agent like Aroclor 1254 or a combination of phenobarbital (B1680315) and β-naphthoflavone. This is to assess the genotoxicity of both the parent compound and its metabolites.

  • Exposure: The test compound at various concentrations, the bacterial culture, and the S9 mix (if applicable) are combined in molten top agar (B569324).

  • Plating: The mixture is poured onto minimal glucose agar plates.

  • Incubation: Plates are incubated at 37°C for 48-72 hours.

  • Scoring: The number of revertant colonies on each plate is counted. A substance is considered mutagenic if it induces a dose-dependent increase in the number of revertants compared to the solvent control, and this increase is reproducible.

In Vitro Mammalian Chromosomal Aberration Test

• Principle: This test identifies substances that cause structural damage to chromosomes in cultured mammalian cells.

• Methodology:

  • Cell Culture: Human peripheral blood lymphocytes stimulated to divide with a mitogen (e.g., phytohemagglutinin) or a suitable mammalian cell line (e.g., Chinese Hamster Ovary - CHO) are used.

  • Treatment: Cell cultures are exposed to at least three concentrations of the test substance, a negative control, and a positive control, both with and without S9 metabolic activation.

  • Harvesting: After a suitable treatment period, a spindle inhibitor (e.g., colcemid) is added to arrest cells in the metaphase stage of mitosis.

  • Slide Preparation: Cells are harvested, treated with a hypotonic solution, fixed, and dropped onto microscope slides.

  • Staining: The slides are stained (e.g., with Giemsa) to visualize the chromosomes.

  • Analysis: At least 200 well-spread metaphases per concentration are analyzed microscopically for chromosomal aberrations, such as chromatid and chromosome gaps, breaks, and exchanges. A significant, dose-dependent increase in the percentage of cells with structural aberrations indicates a positive result.

In Vivo Micronucleus Test

• Principle: This assay detects damage to chromosomes or the mitotic apparatus in erythroblasts in the bone marrow of treated animals. Micronuclei are small, extranuclear bodies that are formed from chromosome fragments or whole chromosomes that lag behind during cell division.

• Methodology:

  • Animal Dosing: Typically, rodents (mice or rats) are administered the test substance, usually via the clinical route of administration, at three dose levels, along with a vehicle control and a positive control.

  • Sample Collection: At appropriate time points after dosing (e.g., 24 and 48 hours), bone marrow is extracted from the femur or tibia.

  • Slide Preparation: A bone marrow smear is prepared on a microscope slide.

  • Staining: The slides are stained with a dye that allows for the differentiation of polychromatic erythrocytes (PCEs; immature red blood cells) and normochromatic erythrocytes (NCEs; mature red blood cells), such as Giemsa or acridine (B1665455) orange.

  • Analysis: At least 2000 PCEs per animal are scored for the presence of micronuclei. The ratio of PCEs to NCEs is also determined to assess cytotoxicity (myelosuppression). A statistically significant, dose-dependent increase in the frequency of micronucleated PCEs indicates a positive result.

In Vivo Comet Assay (Single Cell Gel Electrophoresis)

• Principle: This is a sensitive method for detecting DNA strand breaks in individual cells. Cells are embedded in agarose (B213101) on a microscope slide, lysed, and subjected to electrophoresis. Damaged DNA, containing fragments and relaxed loops, migrates away from the nucleus, forming a "comet" shape. The intensity of the comet tail relative to the head is proportional to the amount of DNA damage.

• Methodology:

  • Animal Treatment and Tissue Collection: Animals are treated with the test substance as in other in vivo assays. Tissues of interest (e.g., liver, brain) are collected and single-cell suspensions are prepared.[8]

  • Slide Preparation: A small number of cells are mixed with low-melting-point agarose and layered onto a microscope slide pre-coated with normal melting point agarose.

  • Lysis: The slides are immersed in a lysis solution (containing high salt and detergents) to remove cell membranes, cytoplasm, and most nuclear proteins, leaving behind the DNA as nucleoids.

  • Alkaline Unwinding and Electrophoresis: The slides are placed in an alkaline electrophoresis buffer (pH > 13) to unwind the DNA and expose alkali-labile sites. Electrophoresis is then performed at a low voltage.

  • Neutralization and Staining: The slides are neutralized and stained with a fluorescent DNA dye (e.g., ethidium (B1194527) bromide or SYBR Green).

  • Visualization and Scoring: The slides are examined using a fluorescence microscope. The extent of DNA damage is quantified by image analysis software, which measures parameters such as tail length, percentage of DNA in the tail, and tail moment. A significant increase in these parameters in treated groups compared to the control group indicates DNA damage.

Signaling Pathways and Experimental Workflows

Proposed Signaling Pathway for Venlafaxine-Induced Genotoxicity

The available evidence suggests that at high concentrations, venlafaxine may induce genotoxicity through the generation of oxidative stress. This can lead to DNA damage either directly through the action of reactive oxygen species (ROS) or indirectly through the formation of lipid peroxidation products that can form DNA adducts.[8][10]

References

• 1. Venlafaxine modulates depression-induced oxidative stress in brain and medulla of rat - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Effects of venlafaxine on the expression level and methylation status of genes involved in oxidative stress in rats exposed to a chronic mild stress - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Investigation of the DNA Damage and Oxidative Effect Induced by Venlafaxine in Mouse Brain and Liver Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. scielo.br [scielo.br]
• 5. researchgate.net [researchgate.net]
• 6. Genotoxic and cytotoxic evaluation of venlafaxine in an acute and a subchronic assay in mouse - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. scielo.br [scielo.br]
• 8. mdpi.com [mdpi.com]
• 9. Effects of venlafaxine on the expression level and methylation status of genes involved in oxidative stress in rats exposed to a chronic mild stress - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]

N-Nitroso Venlafaxine EP Impurity H: A Technical Guide to Its Discovery and Identification

For Researchers, Scientists, and Drug Development Professionals

Abstract

The emergence of N-nitrosamine impurities as a significant concern in the pharmaceutical industry necessitates a thorough understanding of their discovery, formation, and analytical identification. This technical guide provides an in-depth exploration of N-Nitroso Venlafaxine (B1195380) EP Impurity H, a potential nitrosamine (B1359907) impurity related to the widely used antidepressant, venlafaxine. While specific details regarding the initial discovery of this impurity are not extensively documented in publicly available literature, this guide synthesizes current knowledge on its chemical properties, proposes a scientifically grounded formation pathway, and presents detailed analytical methodologies for its identification and quantification. This document is intended to serve as a valuable resource for researchers, analytical scientists, and drug development professionals involved in ensuring the safety and quality of pharmaceutical products.

Introduction to Nitrosamine Impurities

N-nitrosamines are a class of chemical compounds characterized by a nitroso group bonded to an amine. Many N-nitrosamines are classified as probable human carcinogens, and their presence in pharmaceutical products, even at trace levels, is a significant safety concern.[1] Regulatory bodies, including the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA), have established stringent guidelines requiring pharmaceutical manufacturers to assess and control the risk of nitrosamine impurities in their products.

The formation of nitrosamine impurities can occur during the synthesis of the active pharmaceutical ingredient (API), in the finished drug product formulation, or during storage. The primary chemical reaction involves a secondary or tertiary amine and a nitrosating agent, such as nitrous acid (formed from nitrites in acidic conditions).[1] Given the chemical structure of venlafaxine and the potential for related secondary amine precursors, the formation of N-nitroso impurities is a plausible risk that warrants careful investigation.

N-Nitroso Venlafaxine EP Impurity H: Chemical Identity

N-Nitroso Venlafaxine EP Impurity H is a specific nitrosamine impurity that has been identified as a potential process-related or degradation product of venlafaxine. Its chemical structure and properties are summarized below.

Property	Value	Reference
IUPAC Name	N-(2-(1-Hydroxycyclohexyl)-2-(4-methoxyphenyl)ethyl)-N-(4-methoxyphenethyl)nitrous amide	[2]
Molecular Formula	C₂₄H₃₂N₂O₄	[3]
Molecular Weight	412.53 g/mol	[3]
Canonical SMILES	COC1=CC=C(C=C1)CCN(CC(C2=CC=C(C=C2)OC)C3(CCCCC3)O)N=O	[2]
CAS Number	Not Available	[3]

Proposed Formation Pathway

While the specific manufacturing process that may lead to the formation of N-Nitroso Venlafaxine EP Impurity H is proprietary, a chemically plausible pathway can be proposed based on the principles of nitrosamine formation. The key precursors are a secondary amine related to the venlafaxine synthesis and a nitrosating agent.

A likely secondary amine precursor is N-(2-(1-hydroxycyclohexyl)-2-(4-methoxyphenyl)ethyl)-4-methoxyphenethylamine. This secondary amine can react with a nitrosating agent, such as nitrous acid (HNO₂), which can be formed in situ from sodium nitrite (B80452) (NaNO₂) under acidic conditions.

The proposed reaction is as follows:

A proposed reaction pathway for the formation of N-Nitroso Venlafaxine EP Impurity H.

This reaction highlights the critical need to control the presence of both secondary amine precursors and nitrosating agents throughout the manufacturing and storage lifecycle of venlafaxine-containing products.

Analytical Methodologies for Identification and Quantification

The detection and quantification of N-nitrosamine impurities at trace levels require highly sensitive and specific analytical techniques. Liquid Chromatography-Mass Spectrometry (LC-MS) is the most widely adopted method for this purpose due to its high sensitivity, selectivity, and applicability to a broad range of nitrosamines.

Experimental Protocol: LC-MS/MS Method

The following is a representative experimental protocol for the analysis of N-Nitroso Venlafaxine EP Impurity H. This method should be validated according to regulatory guidelines (e.g., ICH Q2(R1)) before implementation.

4.1.1. Sample Preparation

• Standard Solution: Prepare a stock solution of N-Nitroso Venlafaxine EP Impurity H reference standard in a suitable solvent (e.g., methanol (B129727) or acetonitrile) at a concentration of 100 µg/mL. Prepare a series of working standard solutions by serial dilution to construct a calibration curve (e.g., 0.1 ng/mL to 100 ng/mL).

• Sample Solution: Accurately weigh and dissolve the venlafaxine drug substance or a powdered composite of the drug product in a suitable diluent to achieve a final concentration that allows for the detection of the impurity at the required limit. The diluent should be compatible with the mobile phase.

4.1.2. Chromatographic Conditions

Parameter	Condition
Instrument	High-Performance Liquid Chromatography (HPLC) system coupled to a triple quadrupole mass spectrometer (MS/MS)
Column	C18 reverse-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm)
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	0.1% Formic acid in Acetonitrile
Gradient	Start with 5% B, ramp to 95% B over 10 minutes, hold for 2 minutes, then return to initial conditions and equilibrate.
Flow Rate	0.3 mL/min
Column Temperature	40 °C
Injection Volume	5 µL

4.1.3. Mass Spectrometric Conditions

Parameter	Condition
Ionization Mode	Electrospray Ionization (ESI), Positive
Scan Type	Multiple Reaction Monitoring (MRM)
Precursor Ion (m/z)	413.2 (corresponding to [M+H]⁺ for C₂₄H₃₂N₂O₄)
Product Ions (m/z)	To be determined by infusion of the reference standard. Likely fragments would involve the loss of the nitroso group (-NO) and other characteristic fragmentations.
Source Temperature	120 °C
Desolvation Gas Temp	400 °C
Capillary Voltage	3.5 kV

Method Validation

The analytical method must be validated to demonstrate its suitability for its intended purpose. Key validation parameters include:

• Specificity: The ability to assess the analyte unequivocally in the presence of components that may be expected to be present.

• Linearity: The ability to obtain test results that are directly proportional to the concentration of the analyte.

• Range: The interval between the upper and lower concentrations of the analyte in the sample for which the analytical procedure has a suitable level of precision, accuracy, and linearity.

• Accuracy: The closeness of test results obtained by the method to the true value.

• Precision: The degree of agreement among individual test results when the method is applied repeatedly to multiple samplings of a homogeneous sample.

• Limit of Detection (LOD): The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.

• Limit of Quantitation (LOQ): The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.

A generalized workflow for the analysis of N-Nitroso Venlafaxine EP Impurity H.

Regulatory Context and Control Strategies

Regulatory agencies globally have issued guidance for the control of nitrosamine impurities in human drugs. The general approach involves a three-step process:

• Risk Assessment: Manufacturers are required to perform a comprehensive risk assessment to identify the potential for nitrosamine formation in their products.

• Confirmatory Testing: If a risk is identified, confirmatory testing of the API and/or finished product is necessary using a validated analytical method.

• Mitigation: If nitrosamine impurities are detected above the acceptable intake (AI) limit, manufacturers must implement changes to their manufacturing process or formulation to reduce the impurity to an acceptable level.

Control strategies may include:

• Modification of the synthetic process to avoid conditions that favor nitrosamine formation.

• Sourcing of raw materials with low or no residual nitrites or amines.

• Introduction of purification steps to remove nitrosamine impurities.

• Modification of the drug product formulation, for example, by adjusting the pH or adding antioxidants.

Conclusion

The identification and control of N-Nitroso Venlafaxine EP Impurity H are critical for ensuring the safety and quality of venlafaxine-containing pharmaceuticals. This technical guide has provided a comprehensive overview of the currently available information on this impurity, including its chemical identity, a proposed formation pathway, and a detailed analytical methodology for its detection and quantification. While the specific details of its initial discovery remain limited in the public domain, the principles of nitrosamine formation and analysis are well-established and can be effectively applied. By implementing robust risk assessment strategies, validated analytical methods, and appropriate control measures, pharmaceutical manufacturers can effectively manage the risk associated with N-Nitroso Venlafaxine EP Impurity H and ensure compliance with global regulatory expectations. Continuous research and collaboration within the scientific community will be essential to further enhance our understanding and control of nitrosamine impurities in medicines.

References

• 1. N-Nitroso Venlafaxine EP Impurity H | CAS No- NA | NA [chemicea.com]
• 2. veeprho.com [veeprho.com]
• 3. N-Nitroso Venlafaxine EP Impurity H | Axios Research [axios-research.com]

The Critical Role of N-Nitroso Venlafaxine EP Impurity H in Pharmaceutical Degradation Studies: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the significance of N-Nitroso Venlafaxine (B1195380) EP Impurity H, a nitrosamine (B1359907) drug substance-related impurity (NDSRI), in the context of venlafaxine degradation studies. As regulatory scrutiny over nitrosamine impurities intensifies, a thorough understanding of their formation, detection, and control is paramount for ensuring the safety and quality of pharmaceutical products. This document provides a comprehensive overview of the regulatory landscape, analytical methodologies, and risk assessment strategies pertinent to this specific impurity.

Introduction: The Challenge of Nitrosamine Impurities in Pharmaceuticals

Venlafaxine is a widely prescribed serotonin-norepinephrine reuptake inhibitor (SNRI) for the treatment of depression and anxiety disorders.[1] During the synthesis, formulation, and storage of the drug product, various impurities can emerge. Among the most critical of these are nitrosamines, which are classified as probable human carcinogens.[2][3] The formation of N-nitrosamines occurs through the reaction of secondary or tertiary amines with nitrosating agents, such as nitrous acid, which can be present as contaminants in raw materials and excipients.[2][3][4]

N-Nitroso Venlafaxine EP Impurity H is an NDSRI, meaning it is structurally related to the active pharmaceutical ingredient (API), venlafaxine.[4] Its presence, even at trace levels, is a significant concern, necessitating rigorous control and monitoring throughout the drug development lifecycle.

Chemical Profile of N-Nitroso Venlafaxine EP Impurity H

• IUPAC Name: N-(2-(1-hydroxycyclohexyl)-2-(4-methoxyphenyl)ethyl)-N-(4-methoxyphenethyl)nitrous amide[1][5][6][7]

• Molecular Formula: C₂₄H₃₂N₂O₄[7][8]

• Molecular Weight: 412.52 g/mol

• Formation: It is the N-nitroso derivative of Venlafaxine EP Impurity H, a secondary amine.[1]

Regulatory Framework and Acceptable Intake Limits

For N-Nitroso Venlafaxine EP Impurity H, a substance-specific acceptable intake (AI) limit has been established based on the Carcinogenic Potency Categorization Approach (CPCA).

Impurity Name	Acceptable Intake (AI) Limit	Source
N-Nitroso Venlafaxine EP Impurity H	100 ng/day	EMA

This limit represents a daily exposure level that is considered to pose a negligible cancer risk over a lifetime.

The Role in Forced Degradation Studies

Forced degradation (or stress testing) studies are a critical component of drug development, aimed at identifying potential degradation products and understanding the stability of the drug substance and product. These studies involve subjecting the drug to harsh conditions such as acid, base, oxidation, heat, and light to accelerate degradation.

Representative Data from a Hypothetical Forced Degradation Study

The following table illustrates the type of quantitative data that would be generated in a forced degradation study of venlafaxine, with a focus on the formation of N-Nitroso Venlafaxine EP Impurity H.

Stress Condition	Reagent/Condition	Duration	% Degradation of Venlafaxine	N-Nitroso Venlafaxine EP Impurity H (ng/mg of Venlafaxine)
Acidic Hydrolysis	0.1 M HCl	24 hours	5.2%	Not Detected
Basic Hydrolysis	0.1 M NaOH	24 hours	3.8%	Not Detected
Oxidative Degradation	3% H₂O₂	24 hours	8.1%	Not Detected
Thermal Degradation	80°C	48 hours	2.5%	Below Limit of Quantification
Photolytic Degradation	ICH Q1B Option 2 (UV/Vis light)	7 days	1.9%	Not Detected
Nitrosating Stress Condition	0.1 M HCl + Sodium Nitrite (excess)	4 hours	6.5%	15.3 ng/mg

Note: This table is for illustrative purposes only and does not represent actual experimental data. The "Nitrosating Stress Condition" is a key experiment to assess the potential for nitrosamine formation.

Experimental Protocol for Quantification of N-Nitroso Venlafaxine EP Impurity H

A highly sensitive and specific analytical method is required to detect and quantify N-Nitroso Venlafaxine EP Impurity H at the levels mandated by regulatory agencies. A Liquid Chromatography with tandem mass spectrometry (LC-MS/MS) method is the standard approach.

Sample Preparation

• Drug Substance: Accurately weigh approximately 50 mg of the venlafaxine drug substance into a suitable volumetric flask. Dissolve in an appropriate diluent (e.g., methanol (B129727) or a mixture of methanol and water) to a final concentration of 1 mg/mL.

• Drug Product (Tablets): Weigh and finely powder a representative number of tablets. Transfer an amount of powder equivalent to 50 mg of venlafaxine to a volumetric flask. Add a suitable extraction solvent, sonicate to ensure complete dissolution of the API, and dilute to the final concentration of 1 mg/mL. Centrifuge or filter the sample to remove undissolved excipients.

Chromatographic Conditions (LC)

Parameter	Recommended Conditions
Column	Reversed-phase C18 column (e.g., 100 mm x 2.1 mm, 1.8 µm)
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	0.1% Formic acid in Acetonitrile
Gradient	A time-based gradient from a high aqueous to a high organic mobile phase composition.
Flow Rate	0.3 mL/min
Column Temp.	40°C
Injection Vol.	5 µL

Mass Spectrometric Conditions (MS/MS)

Parameter	Recommended Conditions
Ionization Mode	Electrospray Ionization (ESI), Positive
Scan Type	Multiple Reaction Monitoring (MRM)
MRM Transitions	Precursor ion (m/z of N-Nitroso Venlafaxine EP Impurity H) → Product ion(s). Specific transitions need to be determined by infusing a reference standard of the impurity. A plausible precursor would be [M+H]⁺ at m/z 413.2.
Source Temp.	500°C
Gas Flow	Optimized for the specific instrument.

Method Validation

The analytical method must be validated according to ICH Q2(R1) guidelines, demonstrating specificity, linearity, accuracy, precision, limit of detection (LOD), and limit of quantification (LOQ). The LOQ should be sufficiently low to quantify the impurity at or below the acceptable intake limit.

Visualizations

Formation Pathway of N-Nitroso Venlafaxine EP Impurity H

Caption: Formation of N-Nitroso Venlafaxine EP Impurity H via nitrosation of its secondary amine precursor.

Risk Assessment Workflow for Nitrosamine Impurities

Caption: A logical workflow for the risk assessment and control of nitrosamine impurities.

Experimental Workflow for Quantification

Caption: A typical experimental workflow for the quantification of N-Nitroso Venlafaxine EP Impurity H.

Conclusion and Recommendations

The control of N-Nitroso Venlafaxine EP Impurity H is a critical aspect of ensuring the quality and safety of venlafaxine-containing medicines. Drug developers and manufacturers must:

• Conduct thorough risk assessments to identify and mitigate the risks of nitrosamine formation.

• Develop and validate sensitive analytical methods , such as LC-MS/MS, for the detection and quantification of this impurity.

• Implement appropriate control strategies throughout the manufacturing process and product lifecycle to ensure compliance with the established acceptable intake limit.

• Stay informed about evolving regulatory guidelines regarding nitrosamine impurities.

By proactively addressing the potential for N-Nitroso Venlafaxine EP Impurity H formation, pharmaceutical companies can ensure patient safety and maintain regulatory compliance.

References

• 1. N-Nitroso Venlafaxine EP Impurity H | CAS No- NA | NA [chemicea.com]
• 2. pharmaexcipients.com [pharmaexcipients.com]
• 3. Understanding Nitrosamine Drug Substance-Related Impurities (NDSRIs) - AnalyteGuru [thermofisher.com]
• 4. biopharmaspec.com [biopharmaspec.com]
• 5. synthinkchemicals.com [synthinkchemicals.com]
• 6. N-Nitroso Venlafaxine EP Impurity H | NA | : Venkatasai Life Sciences [venkatasailifesciences.com]
• 7. alentris.org [alentris.org]
• 8. N-Nitroso Venlafaxine EP Impurity H | Axios Research [axios-research.com]
• 9. Nitrosamine impurities: guidance for marketing authorisation holders | European Medicines Agency (EMA) [ema.europa.eu]
• 10. gmp-publishing.com [gmp-publishing.com]
• 11. pharmagrowthhub.com [pharmagrowthhub.com]
• 12. scribd.com [scribd.com]
• 13. Nitrosamine Impurities: Further Update of EMA's Question and Answer Document - ECA Academy [gmp-compliance.org]

The Significance of Nitrosamine Drug Substance-Related Impurities (NDSRIs): A Technical Guide for Drug Development Professionals

An in-depth exploration of the formation, toxicological impact, regulatory expectations, and analytical strategies for Nitrosamine (B1359907) Drug Substance-Related Impurities (NDSRIs).

Introduction: The Emergence of NDSRIs as a Critical Quality Attribute

Nitrosamine Drug Substance-Related Impurities (NDSRIs) have emerged as a significant concern for the pharmaceutical industry, regulatory agencies, and, most importantly, patient safety.[1] These impurities, which are structurally similar to the active pharmaceutical ingredient (API), can form during the manufacturing process or during storage of the drug product.[2] The primary concern with NDSRIs stems from their classification as probable human carcinogens, necessitating stringent control to ensure the quality and safety of pharmaceutical products.[3]

This technical guide provides a comprehensive overview of NDSRIs for researchers, scientists, and drug development professionals. It delves into the fundamental chemistry of their formation, the molecular mechanisms underlying their toxicity, the evolving regulatory landscape, and the advanced analytical methodologies required for their detection and quantification.

Formation and Chemistry of NDSRIs

The formation of NDSRIs is a chemical process involving the reaction of a nitrosating agent with a vulnerable secondary or tertiary amine present in the API, its precursors, or degradation products.[4]

Key Reactants:

• Vulnerable Amines: Secondary and tertiary amines are the primary precursors to NDSRI formation. The structure of the API is a key determinant of the potential for NDSRI formation.

• Nitrosating Agents: Nitrous acid (HNO₂), often formed in situ from nitrite (B80452) salts (e.g., sodium nitrite) under acidic conditions, is the most common nitrosating agent.[4]

The general reaction for the formation of an NDSRI from a secondary amine is depicted below:

Figure 1: General formation pathway of an NDSRI.

Toxicological Significance and Carcinogenic Mechanisms

The primary toxicological concern associated with NDSRIs is their potential carcinogenicity.[3] This is driven by their metabolic activation into reactive electrophilic species that can interact with cellular macromolecules, most notably DNA.[3][5]

Metabolic Activation

Upon ingestion, NDSRIs are metabolized by cytochrome P450 (CYP) enzymes in the liver.[5] This enzymatic process, primarily α-hydroxylation, transforms the relatively stable NDSRI into a highly reactive diazonium ion.[5]

DNA Adduct Formation and Mutagenesis

The resulting diazonium ions are potent alkylating agents that can covalently bind to nucleophilic sites on DNA bases, forming DNA adducts.[3][5] These adducts, if not repaired by cellular DNA repair mechanisms, can lead to mispairing during DNA replication, resulting in permanent mutations in the genetic code.[3] Accumulation of mutations in critical genes, such as proto-oncogenes and tumor suppressor genes, can initiate the process of carcinogenesis.[6]

Figure 2: Signaling pathway of NDSRI-induced carcinogenesis.

Regulatory Landscape and Risk Management

• Risk Assessment: Manufacturers are required to conduct a comprehensive risk assessment to identify the potential for nitrosamine formation in their products.

• Confirmatory Testing: If a risk is identified, confirmatory testing of the drug product must be performed using validated analytical methods.

• Reporting and Mitigation: If nitrosamine impurities are detected, manufacturers must report their findings to the regulatory authorities and implement changes to their manufacturing process or formulation to mitigate the risk.

Figure 3: Workflow for NDSRI risk assessment and mitigation.

Carcinogenic Potency Categorization Approach (CPCA)

Table 1: FDA's Carcinogenic Potency Categorization Approach (CPCA) for NDSRIs

Potency Category	Description	Acceptable Intake (AI) Limit (ng/day)
1	Predicted to have carcinogenic potency no higher than the class-specific limit for nitrosamine impurities, based on the most potent, robustly tested nitrosamine, N-nitrosodiethylamine (NDEA).[2][9]	26.5
2	Predicted to have carcinogenic potency no higher than N-nitrosodimethylamine (NDMA) and 4-(methylnitrosamino)-1-(3-pyridyl)-1-(butanone) (NNK).[2][9]	100
3	Lower carcinogenic potency compared to Category 2, often due to the presence of a weakly deactivating structural feature.[2][9]	400
4	Predicted to be of low carcinogenic potency, for example, because the metabolic activation pathway is disfavored.[9]	1500
5	Not predicted to be metabolically activated via α-hydroxylation due to steric hindrance or absence of α-hydrogens.[9]	1500

Table 2: Examples of NDSRIs and their FDA-Recommended Acceptable Intake (AI) Limits

Drug Substance	NDSRI Name	Potency Category	AI Limit (ng/day)
Varenicline	N-nitroso-varenicline	2	100
Propranolol	N-nitroso-propranolol	2	100
Quinapril	N-nitroso-quinapril	1	26.5
Sertraline	N-nitroso-sertraline	2	100

Note: This is not an exhaustive list. The FDA maintains a webpage with updated information on recommended AI limits for specific NDSRIs.[10]

Experimental Protocols

The detection and toxicological assessment of NDSRIs require specialized and highly sensitive experimental methods.

Analytical Detection: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS is the most widely used analytical technique for the quantification of NDSRIs due to its high sensitivity and selectivity.[11]

Figure 4: Experimental workflow for LC-MS/MS analysis of NDSRIs.

5.1.1 Detailed Methodology for LC-MS/MS Analysis of NDSRIs

The following is a representative protocol for the analysis of NDSRIs in a drug product. Method parameters should be optimized and validated for each specific NDSRI and matrix.

• Sample Preparation:

  • Accurately weigh a portion of the crushed drug product tablets or drug substance.

  • Dissolve the sample in a suitable diluent (e.g., methanol (B129727) or a mixture of water and organic solvent).

  • Perform solid-phase extraction (SPE) or liquid-liquid extraction (LLE) to remove matrix interferences and concentrate the analytes.

  • Filter the final extract through a 0.22 µm syringe filter before injection.

• Chromatographic Conditions:

  • LC System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

  • Column: A C18 reversed-phase column is commonly used.

  • Mobile Phase A: 0.1% formic acid in water.[12]

  • Mobile Phase B: 0.1% formic acid in methanol or acetonitrile.[12]

  • Gradient Elution: A gradient program is typically employed to achieve optimal separation of the NDSRI from the API and other matrix components.

  • Flow Rate: Typically in the range of 0.2-0.5 mL/min.

  • Column Temperature: Maintained at a constant temperature (e.g., 40 °C) to ensure reproducible retention times.

• Mass Spectrometric Parameters:

  • Mass Spectrometer: A triple quadrupole mass spectrometer.

  • Ionization Source: Electrospray ionization (ESI) in positive ion mode is commonly used for NDSRIs.[13]

  • Multiple Reaction Monitoring (MRM): At least two MRM transitions (a precursor ion and two product ions) should be monitored for each NDSRI to ensure specificity and accurate quantification.

  • Source Parameters: Optimize parameters such as capillary voltage, source temperature, and gas flows to maximize the signal intensity of the target NDSRI.

5.1.2 Method Validation

The analytical method must be validated according to ICH Q2(R1) guidelines to ensure it is fit for its intended purpose.[14]

Table 3: Key Validation Parameters for NDSRI Analytical Methods

Validation Parameter	Purpose	Typical Acceptance Criteria
Specificity	To ensure the signal is unequivocally from the target analyte, free from interference.	Peak purity, resolution > 2 between adjacent peaks.[15]
Limit of Detection (LOD)	The lowest amount of analyte that can be detected but not necessarily quantitated.	Signal-to-Noise (S/N) ratio of ~3.[15]
Limit of Quantitation (LOQ)	The lowest amount of analyte that can be quantitatively determined with suitable precision and accuracy.	S/N ratio of ~10; LOQ should be ≤ 10% of the AI limit.[14]
Linearity	The ability to elicit test results that are directly proportional to the concentration of the analyte.	Correlation coefficient (r²) ≥ 0.99.
Accuracy	The closeness of test results to the true value.	Recovery of spiked samples within 80-120%.
Precision	The degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings of a homogeneous sample.	Relative Standard Deviation (RSD) ≤ 15%.
Robustness	The capacity of the method to remain unaffected by small, deliberate variations in method parameters.	No significant change in results with minor variations in parameters.

Mutagenicity Testing: The Enhanced Ames Test

The bacterial reverse mutation assay, or Ames test, is a widely used method to assess the mutagenic potential of chemical compounds. For nitrosamines, an "enhanced" version of the standard Ames test is recommended to improve sensitivity.

5.2.1 Detailed Methodology for the Enhanced Ames Test

• Bacterial Strains: A panel of Salmonella typhimurium strains (e.g., TA98, TA100, TA1535, TA1537) and Escherichia coli strains (e.g., WP2 uvrA) are used. These strains have pre-existing mutations that render them unable to synthesize an essential amino acid (e.g., histidine for Salmonella).

• Metabolic Activation: The test is performed both in the absence and presence of a metabolic activation system (S9 fraction). For nitrosamines, it is recommended to use S9 fractions from both rat and hamster liver, as there can be species-specific differences in metabolic activation.

• Exposure: The bacterial strains are exposed to various concentrations of the test NDSRI, along with positive and negative controls.

• Plating and Incubation: The treated bacteria are plated on a minimal agar (B569324) medium that lacks the essential amino acid. The plates are then incubated for 48-72 hours.

• Scoring: Only bacteria that have undergone a reverse mutation (reversion) to regain the ability to synthesize the essential amino acid will grow and form colonies. The number of revertant colonies is counted for each concentration of the test substance.

• Data Analysis: A dose-dependent increase in the number of revertant colonies that is at least two- to three-fold higher than the negative control is considered a positive result, indicating that the NDSRI is mutagenic.

Conclusion and Future Outlook

The emergence of NDSRIs has presented a significant challenge to the pharmaceutical industry, underscoring the importance of a deep understanding of the chemistry, toxicology, and analytical science of these impurities. A proactive and science-based approach to risk assessment and mitigation is essential to ensure the continued safety and quality of medicines. As our understanding of NDSRI formation and toxicology continues to evolve, so too will the regulatory and analytical landscapes. Drug development professionals must remain vigilant and adapt to these changes to safeguard patient health.

References

• 1. ijpsjournal.com [ijpsjournal.com]
• 2. fda.gov [fda.gov]
• 3. jchr.org [jchr.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. mdpi.com [mdpi.com]
• 6. Tobacco nitrosamines as culprits in disease: mechanisms reviewed - PMC [pmc.ncbi.nlm.nih.gov]
• 7. FDA Guidance: NDSRIs recommended acceptable intake limits [kymos.com]
• 8. Nitrosamine Drug Substance-Related Impurities (NDSRIs) Guidance for Industry - BA Sciences [basciences.com]
• 9. propharmagroup.com [propharmagroup.com]
• 10. FDA Releases Final Guidance on Recommended Acceptable Intake Limits for Nitrosamines | Covington & Burling LLP [cov.com]
• 11. lcms.cz [lcms.cz]
• 12. fda.gov [fda.gov]
• 13. LC-MS/MS Method for Identification & Quantification of Varenicline Nitroso Impurities (NDSRi) by Utilizing QTRAP 4500 Mass Detector from Formulation Dosage Form | International Journal of Pharmaceutical Sciences and Nanotechnology(IJPSN) [ijpsnonline.com]
• 14. Requirements of the analytical method for Nitrosamines.pptx [slideshare.net]
• 15. benchchem.com [benchchem.com]

Nitrosamine Impurities in Antidepressants: A Technical Review of Risks, Analysis, and Mitigation

For Researchers, Scientists, and Drug Development Professionals

Introduction

The presence of nitrosamine (B1359907) impurities in pharmaceutical products has emerged as a significant concern for global regulatory bodies and the pharmaceutical industry. Classified as probable human carcinogens, these impurities can form during drug synthesis, formulation, or storage.[1] Antidepressants, a widely prescribed class of medications, are not immune to this issue due to the chemical nature of many active pharmaceutical ingredients (APIs) which contain secondary or tertiary amine functional groups susceptible to nitrosation.[2] This technical guide provides a comprehensive literature review on nitrosamine impurities in antidepressants, focusing on their formation, analytical detection, toxicological pathways, and risk mitigation strategies.

Formation of Nitrosamine Impurities

Nitrosamine formation is a chemical reaction between a nitrosating agent, most commonly nitrous acid derived from nitrite (B80452) salts under acidic conditions, and a secondary or tertiary amine.[2] In the context of antidepressant manufacturing, several factors can contribute to the formation of these impurities:

• API Structure: The inherent chemical structure of some antidepressant APIs contains secondary or tertiary amine moieties, making them direct precursors for nitrosamine formation.[2]

• Manufacturing Process: The use of nitrite-containing reagents or the presence of nitrite impurities in raw materials, solvents, or catalysts can lead to nitrosation reactions during API synthesis or drug product formulation.[3]

• Degradation: The degradation of the drug substance or excipients over time can generate amines that can then react with nitrosating agents present in the formulation or packaging.[3]

• Cross-Contamination: Contamination from shared manufacturing equipment or recovered solvents can introduce nitrosamines or their precursors into the final product.[3]

Quantitative Data on Nitrosamine Impurities in Antidepressants

Recent studies have focused on the detection and quantification of nitrosamine drug substance-related impurities (NDSRIs) in various antidepressants. These are nitrosamines that are structurally similar to the API. The following tables summarize the available quantitative data.

Antidepressant	Nitrosamine Impurity	Concentration Detected	Analytical Method	Reference
Nortriptyline	N-nitroso-nortriptyline (NNORT)	Average of 190 ng/g in commercial products after accelerated stress testing.	LC-MS/MS	[4][5]
Sertraline	N-nitroso-sertraline (NSERT)	Average of 172 ng/g in commercial products after accelerated stress testing.	LC-MS/MS	[4][5]
Duloxetine	N-nitroso-duloxetine	Found to be above the interim acceptable intake limit in recalled batches.	Not specified in recall notices.	[3]

Antidepressant	Nitrosamine Impurity	Limit of Quantification (LOQ)	Acceptable Intake (AI) Limit	Reference
Nortriptyline	N-nitroso-nortriptyline (NNORT)	0.0159 ppm (in API)	8-18 ng/day (historically), re-evaluated under CPCA	[5][6]
Sertraline	N-nitroso-sertraline (NSERT)	125 ng/g	100 ng/day (reclassified as class 2 impurity under CPCA)	[5][7]
Duloxetine	N-nitroso-duloxetine	Not specified	100 ng/day (EMA), temporarily increased to 600 ng/day by FDA	[3]

Experimental Protocols for Nitrosamine Detection

The detection and quantification of nitrosamine impurities at trace levels require highly sensitive and specific analytical methods. Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS) is the most widely adopted technique.[8][9]

General LC-MS/MS Method for NDSRIs in Antidepressants

This protocol is a generalized representation based on methods developed for N-nitroso-nortriptyline and N-nitroso-sertraline.[4][7]

1. Sample Preparation:

• Accurately weigh the ground tablet or API sample.

• Dissolve the sample in a suitable solvent (e.g., methanol).

• Vortex and sonicate to ensure complete dissolution.

• Centrifuge the sample to precipitate excipients.

• Dilute the supernatant to the desired concentration with an appropriate diluent (e.g., 0.1% formic acid in water:methanol).

• Spike with an internal standard (e.g., deuterated analog of the target nitrosamine) for accurate quantification.

2. Chromatographic Conditions:

• LC System: UHPLC or HPLC system.

• Column: A reversed-phase column (e.g., C18 or Phenyl-Hexyl) is commonly used to achieve separation of the NDSRI from the API and other matrix components.[7]

• Mobile Phase: A gradient elution with a mixture of an aqueous phase (e.g., 0.1% formic acid in water) and an organic phase (e.g., methanol (B129727) or acetonitrile).

• Flow Rate: Typically in the range of 0.3-0.5 mL/min.

• Column Temperature: Maintained at a constant temperature (e.g., 40 °C) to ensure reproducible chromatography.

3. Mass Spectrometry Conditions:

• Mass Spectrometer: A triple quadrupole mass spectrometer.

• Ionization Source: Electrospray ionization (ESI) in positive ion mode is commonly used.

• Detection Mode: Multiple Reaction Monitoring (MRM) is employed for its high selectivity and sensitivity. This involves monitoring specific precursor ion to product ion transitions for the target nitrosamine and the internal standard.

Method Validation:

The analytical method should be validated according to the International Council for Harmonisation (ICH) guideline Q2(R1) to demonstrate its suitability for its intended purpose.[4] Validation parameters include:

• Specificity

• Linearity

• Range

• Accuracy

• Precision (repeatability and intermediate precision)

• Limit of Detection (LOD)

• Limit of Quantification (LOQ)

• Robustness

Signaling Pathways of Nitrosamine-Induced Toxicity

The carcinogenicity of nitrosamines is primarily attributed to their metabolic activation into reactive electrophiles that can damage DNA.[10][11] While specific pathways for every NDSRI are not fully elucidated, the general mechanism of nitrosamine-induced carcinogenesis provides a framework for understanding their toxicity.

Metabolic Activation and DNA Adduct Formation:

• Cytochrome P450 (CYP) Mediated Activation: Nitrosamines are metabolized by CYP enzymes in the liver and other tissues.[6] This process involves the hydroxylation of the carbon atom alpha to the nitroso group.[6]

• Formation of Unstable Intermediates: The α-hydroxynitrosamine intermediate is unstable and spontaneously decomposes.[6]

• Generation of Diazonium Ions: This decomposition generates a highly reactive diazonium ion.[6]

• DNA Alkylation: The diazonium ion is a potent alkylating agent that can react with nucleophilic sites on DNA bases, forming DNA adducts.[10]

• Mutations: If these DNA adducts are not repaired by the cell's DNA repair machinery, they can lead to mispairing during DNA replication, resulting in permanent mutations in critical genes that regulate cell growth and division, such as oncogenes and tumor suppressor genes.[10][11]

Genotoxicity of Antidepressant-Related NDSRIs:

Studies have confirmed the genotoxic potential of several NDSRIs derived from antidepressants. N-nitroso-duloxetine, N-nitroso-fluoxetine, N-nitroso-nortriptyline, and N-nitroso-sertraline have all been shown to be mutagenic in bacterial reverse mutation assays (Ames test) and to induce chromosomal damage in mammalian cells.[1][12][13]

Visualizations

Experimental Workflow for NDSRI Analysis

Caption: A generalized experimental workflow for the analysis of NDSRIs in antidepressants.

Signaling Pathway of Nitrosamine-Induced Carcinogenesis

Caption: The metabolic activation pathway leading to nitrosamine-induced carcinogenesis.

Conclusion and Risk Mitigation

The presence of nitrosamine impurities in antidepressants poses a potential risk to patient safety that necessitates robust control strategies. This review highlights the formation pathways, analytical challenges, and toxicological mechanisms associated with these impurities. To mitigate these risks, pharmaceutical manufacturers should adopt a multifaceted approach:

• Risk Assessment: Conduct thorough risk assessments of manufacturing processes to identify and control potential sources of nitrosamine formation.[2]

• Process Optimization: Modify synthetic routes and formulation processes to avoid conditions that favor nitrosation.[3] This may include using alternative reagents and controlling the pH and temperature of reactions.

• Raw Material Control: Implement stringent controls on raw materials, including solvents and excipients, to ensure they are free from nitrite impurities.[3]

• Analytical Testing: Employ validated, highly sensitive analytical methods to monitor for the presence of nitrosamine impurities in both APIs and finished drug products.[4]

• Stability Studies: Conduct comprehensive stability studies to assess the potential for nitrosamine formation during the product's shelf life.[4]

Continuous research and collaboration between industry, academia, and regulatory agencies are crucial for developing a deeper understanding of NDSRIs in antidepressants and for establishing effective control strategies to ensure the quality and safety of these essential medicines.

References

• 1. benchchem.com [benchchem.com]
• 2. chemwerth.com [chemwerth.com]
• 3. cdnmedia.eurofins.com [cdnmedia.eurofins.com]
• 4. tandfonline.com [tandfonline.com]
• 5. Determination of Nitrosamine Drug Substance-Related Impurities Derived from Nortriptyline and Sertraline Using LC-MS/MS: A Comparative Evaluation of Chromatographic Separation and Pharmaceutical Application - PMC [pmc.ncbi.nlm.nih.gov]
• 6. hesiglobal.org [hesiglobal.org]
• 7. Tobacco nitrosamines as culprits in disease: mechanisms reviewed - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. ijpsjournal.com [ijpsjournal.com]
• 10. Carcinogenic risks of nitrosamines: understanding their hazards and effective preventive measures – BMS Clinic [bmsclinic.com.hk]
• 11. jchr.org [jchr.org]
• 12. Genotoxicity evaluation of ten nitrosamine drug substance-related impurities using 2D and 3D HepaRG cell models - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Mutagenicity and genotoxicity evaluation of 15 nitrosamine drug substance-related impurities in human TK6 cells - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: Determination of N-Nitroso Venlafaxine EP Impurity H in Venlafaxine Drug Substance and Product by UPLC-MS/MS

Introduction

N-Nitroso Venlafaxine EP Impurity H is a potential genotoxic impurity that can form in Venlafaxine drug substances and products. Due to the carcinogenic potential of nitrosamine (B1359907) impurities, regulatory agencies such as the European Medicines Agency (EMA) and the U.S. Food and Drug Administration (FDA) have established strict limits on their presence in pharmaceutical products.[1][2][3] This necessitates the development of highly sensitive and selective analytical methods for their detection and quantification at trace levels.

This application note describes a robust and sensitive Ultra-Performance Liquid Chromatography-Tandem Mass Spectrometry (UPLC-MS/MS) method for the determination of N-Nitroso Venlafaxine EP Impurity H. The method is designed for use by researchers, scientists, and drug development professionals in a quality control environment.

Analytical Principle

The method utilizes the high separation efficiency of UPLC coupled with the high selectivity and sensitivity of a triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode. This allows for the accurate quantification of N-Nitroso Venlafaxine at trace levels, even in the presence of the active pharmaceutical ingredient (API) and other related substances.

Experimental Protocols

1. Materials and Reagents

• N-Nitroso Venlafaxine EP Impurity H reference standard

• Venlafaxine Hydrochloride reference standard

• Acetonitrile (B52724) (LC-MS grade)

• Methanol (LC-MS grade)

• Formic acid (LC-MS grade)

• Ammonium formate (B1220265) (LC-MS grade)

• Ultrapure water (18.2 MΩ·cm)

• Venlafaxine drug substance or drug product samples

2. Standard Solution Preparation

• Stock Solution (100 µg/mL): Accurately weigh approximately 1.0 mg of N-Nitroso Venlafaxine EP Impurity H reference standard and dissolve in 10.0 mL of methanol.

• Intermediate Standard Solution (1.0 µg/mL): Dilute 100 µL of the Stock Solution to 10.0 mL with a 50:50 (v/v) mixture of acetonitrile and water.

• Working Standard Solutions: Prepare a series of calibration standards by appropriate serial dilutions of the Intermediate Standard Solution with 50:50 (v/v) acetonitrile/water to cover the desired concentration range (e.g., 0.1 to 10 ng/mL).

3. Sample Preparation

• Drug Substance: Accurately weigh approximately 100 mg of Venlafaxine drug substance into a 10 mL volumetric flask. Dissolve and dilute to volume with 50:50 (v/v) acetonitrile/water. Sonicate for 10 minutes to ensure complete dissolution.

• Drug Product (Tablets): Weigh and finely powder not fewer than 20 tablets. Accurately weigh a portion of the powder equivalent to 100 mg of Venlafaxine and transfer to a 50 mL centrifuge tube. Add 20 mL of 50:50 (v/v) acetonitrile/water, vortex for 15 minutes, and then centrifuge at 4000 rpm for 10 minutes.

• Final Sample Solution: Filter the supernatant from the drug substance or drug product preparation through a 0.22 µm PVDF syringe filter into an autosampler vial for analysis.

4. UPLC-MS/MS Method Parameters

A UPLC system coupled to a triple quadrupole mass spectrometer with an electrospray ionization (ESI) source is recommended.

Parameter	Condition
UPLC System
Column	Acquity UPLC BEH C18, 1.7 µm, 2.1 x 100 mm (or equivalent)
Mobile Phase A	0.1% Formic Acid and 5 mM Ammonium Formate in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Flow Rate	0.4 mL/min
Column Temperature	40 °C
Injection Volume	5 µL
Gradient Program	See Table 2
Mass Spectrometer
Ionization Mode	ESI Positive
Capillary Voltage	3.5 kV
Source Temperature	150 °C
Desolvation Temperature	400 °C
Desolvation Gas Flow	800 L/hr
Cone Gas Flow	50 L/hr
MRM Transitions	See Table 3

Table 2: UPLC Gradient Program

Time (min)	% Mobile Phase A	% Mobile Phase B	Curve
0.0	95	5	Initial
1.0	95	5	6
8.0	20	80	6
9.0	20	80	6
9.1	95	5	6
12.0	95	5	6

Table 3: Proposed MRM Transitions for N-Nitroso Venlafaxine

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (s)	Cone Voltage (V)	Collision Energy (eV)
N-Nitroso Venlafaxine (Quantifier)	413.2	121.1	0.05	30	20
N-Nitroso Venlafaxine (Qualifier)	413.2	278.2	0.05	30	15

Note: The exact m/z values and collision energies should be optimized for the specific instrument used.

5. Method Validation

The analytical method should be validated according to ICH Q2(R2) guidelines.[4] Key validation parameters include:

• Specificity: The ability to assess the analyte unequivocally in the presence of components that may be expected to be present.

• Limit of Detection (LOD) and Limit of Quantitation (LOQ): The lowest amount of analyte in a sample that can be detected and quantified with suitable precision and accuracy.

• Linearity: The ability to obtain test results that are directly proportional to the concentration of the analyte.

• Accuracy: The closeness of test results obtained by the method to the true value.

• Precision: The degree of agreement among individual test results when the method is applied repeatedly to multiple samplings of a homogeneous sample.

• Robustness: A measure of its capacity to remain unaffected by small, but deliberate variations in method parameters.

Data Presentation

Table 4: System Suitability Parameters

Parameter	Acceptance Criteria
Tailing Factor (for N-Nitroso Venlafaxine)	≤ 2.0
Theoretical Plates (for N-Nitroso Venlafaxine)	≥ 5000
%RSD of 6 replicate injections of standard	≤ 10.0%

Table 5: Example Linearity Data

Concentration (ng/mL)	Peak Area (n=3)	%RSD
0.1	1523	4.5
0.5	7895	3.2
1.0	15432	2.1
2.5	38765	1.8
5.0	76543	1.5
10.0	152345	1.1
Correlation Coefficient (r²)	≥ 0.995

Visualizations

Caption: Experimental workflow for the analysis of N-Nitroso Venlafaxine.

Caption: Logical relationship for the formation and analysis of N-Nitroso Venlafaxine.

References

• 1. Established acceptable intake for nitrosamines in medicines | Therapeutic Goods Administration (TGA) [tga.gov.au]
• 2. FDA Releases New Acceptable Intake Levels for Nitrosamine Drug Substance-Related Impurities | Exponent [exponent.com]
• 3. FDA Releases Final Guidance on Recommended Acceptable Intake Limits for Nitrosamines | Covington & Burling LLP [cov.com]
• 4. ema.europa.eu [ema.europa.eu]

Application Note & Protocol: Quantification of N-Nitroso Venlafaxine EP Impurity H by LC-MS/MS

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive guide for the quantitative analysis of N-Nitroso Venlafaxine EP Impurity H, a potential genotoxic impurity in Venlafaxine drug products. The described Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method is designed for high sensitivity and selectivity, crucial for ensuring the safety and quality of pharmaceutical products.

N-Nitroso Venlafaxine EP Impurity H is a nitrosamine (B1359907) impurity that can form during the synthesis or storage of Venlafaxine.[1][2] Due to the classification of nitrosamines as probable human carcinogens, regulatory agencies worldwide require stringent control of their levels in pharmaceutical products.[3][4][5] This protocol outlines a robust method for the accurate quantification of this specific impurity.

Quantitative Data Summary

The following tables summarize the typical performance characteristics of an LC-MS/MS method for the quantification of N-Nitroso Venlafaxine EP Impurity H. These values are representative and may vary based on the specific instrumentation and laboratory conditions.

Table 1: LC-MS/MS Method Parameters

Parameter	Recommended Setting
LC System	UHPLC/HPLC system
Column	C18 or Phenyl-Hexyl column (e.g., 100 mm x 2.1 mm, 1.8 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile (B52724)/Methanol (B129727) (50:50, v/v)
Flow Rate	0.3 - 0.5 mL/min
Column Temperature	40 °C
Injection Volume	5 - 10 µL
MS System	Triple Quadrupole Mass Spectrometer
Ionization Source	Electrospray Ionization (ESI), Positive Mode
MRM Transition	To be determined experimentally (Precursor ion > Product ion)
Collision Energy	To be optimized for the specific transition
Dwell Time	50 - 100 ms

Table 2: Method Validation Parameters

Parameter	Typical Acceptance Criteria
Linearity (R²)	≥ 0.995
Range	e.g., 0.1 - 20 ng/mL
Limit of Quantification (LOQ)	Signal-to-Noise Ratio ≥ 10
Limit of Detection (LOD)	Signal-to-Noise Ratio ≥ 3
Accuracy (% Recovery)	80 - 120%
Precision (% RSD)	≤ 15% (≤ 20% at LOQ)
Specificity	No significant interference at the retention time of the analyte

Experimental Protocols

This section details the step-by-step procedures for sample preparation, standard preparation, and LC-MS/MS analysis.

Materials and Reagents

• N-Nitroso Venlafaxine EP Impurity H reference standard

• Venlafaxine drug substance or product

• LC-MS grade Acetonitrile, Methanol, and Water

• Formic Acid (≥ 99%)

• Volumetric flasks, pipettes, and other standard laboratory glassware

• Syringe filters (e.g., 0.22 µm PTFE)

• Autosampler vials

Standard Solution Preparation

• Stock Solution (e.g., 100 µg/mL): Accurately weigh a suitable amount of N-Nitroso Venlafaxine EP Impurity H reference standard and dissolve it in a known volume of methanol or acetonitrile to prepare a stock solution.

• Intermediate Standard Solutions: Perform serial dilutions of the stock solution with a suitable diluent (e.g., 50:50 Methanol:Water) to prepare a series of intermediate standard solutions.

• Calibration Standards: Prepare a set of calibration standards by spiking the appropriate intermediate standard solutions into a blank matrix (a solution of the drug product without the impurity) to achieve final concentrations covering the desired analytical range (e.g., 0.1, 0.5, 1, 5, 10, 20 ng/mL).

Sample Preparation

• Sample Weighing: Accurately weigh a portion of the Venlafaxine drug substance or powdered tablets equivalent to a specific amount of the active pharmaceutical ingredient (API).

• Dissolution: Transfer the weighed sample to a volumetric flask and add a suitable diluent (e.g., 50:50 Methanol:Water) to dissolve the sample.

• Extraction: Vortex the solution for 1-2 minutes, followed by sonication for 10-15 minutes to ensure complete dissolution and extraction of the impurity.

• Centrifugation: Centrifuge the sample solution at a high speed (e.g., 10,000 rpm) for 10 minutes to pellet any undissolved excipients.

• Filtration: Filter the supernatant through a 0.22 µm syringe filter into an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Analysis

• Method Setup: Set up the LC-MS/MS system with the parameters outlined in Table 1. A gradient elution is typically employed, starting with a high percentage of aqueous mobile phase and gradually increasing the organic mobile phase to elute the analyte.

• System Suitability: Before running the sample sequence, inject a standard solution (e.g., mid-point of the calibration curve) multiple times to ensure the system is performing adequately (e.g., consistent retention times, peak areas, and peak shapes).

• Sequence Run: Run the sequence including blanks, calibration standards, quality control samples, and the prepared test samples.

Data Analysis

• Quantification: Integrate the peak area of the N-Nitroso Venlafaxine EP Impurity H in the chromatograms.

• Calibration Curve: Generate a linear calibration curve by plotting the peak area versus the concentration of the calibration standards.

• Concentration Calculation: Determine the concentration of N-Nitroso Venlafaxine EP Impurity H in the test samples by interpolating their peak areas from the calibration curve.

• Reporting: Report the final impurity level, typically in parts per million (ppm) relative to the API concentration.

Visualizations

The following diagrams illustrate the experimental workflow and the logical relationships of the method validation parameters.

Caption: Experimental workflow for N-Nitroso Venlafaxine EP Impurity H quantification.

Caption: Logical relationship of key method validation parameters.

References

• 1. N-Nitroso Venlafaxine EP Impurity H | CAS No- NA | NA [chemicea.com]
• 2. veeprho.com [veeprho.com]
• 3. phenomenex.blob.core.windows.net [phenomenex.blob.core.windows.net]
• 4. agilent.com [agilent.com]
• 5. agilent.com [agilent.com]

Application Note: High-Performance Liquid Chromatography (HPLC) with UV Detection for the Analysis of Venlafaxine and Its Impurities

[DECEMBER 2025]

Abstract

This application note details a robust High-Performance Liquid Chromatography (HPLC) method coupled with UV detection for the separation and quantification of Venlafaxine and its related impurities in pharmaceutical formulations. The described method is crucial for quality control, stability studies, and ensuring the safety and efficacy of Venlafaxine drug products. This document provides comprehensive experimental protocols, data presentation in tabular format for easy comparison, and visual diagrams of the analytical workflow and potential degradation pathways.

Introduction

Venlafaxine is a widely prescribed antidepressant belonging to the serotonin-norepinephrine reuptake inhibitor (SNRI) class.[1][2] During its synthesis, formulation, and storage, various impurities can arise, including degradation products and process-related impurities.[3] Regulatory bodies necessitate the identification and quantification of these impurities to ensure the quality and safety of the final drug product. This application note presents a reliable HPLC-UV method for the determination of Venlafaxine and its impurities.

Known Impurities and Degradation Products

Several related substances and degradation products of Venlafaxine have been identified. Common impurities include O-desmethylvenlafaxine (the major active metabolite), N-desmethylvenlafaxine, and N,O-didesmethylvenlafaxine.[] Forced degradation studies have shown that Venlafaxine can degrade under acidic, basic, oxidative, and photolytic conditions, leading to the formation of various other impurities.[3] For instance, under acidic hydrolysis, a major degradation product has been characterized.[3] The European Pharmacopoeia (EP) and the United States Pharmacopeia (USP) list several specified impurities for Venlafaxine Hydrochloride.[][5]

HPLC-UV Methodologies

Several reversed-phase HPLC (RP-HPLC) methods have been developed and validated for the analysis of Venlafaxine and its related substances.[2][6][7][8][9] These methods typically utilize a C18 stationary phase with a mobile phase consisting of a buffer and an organic modifier. UV detection is commonly performed in the range of 225-235 nm.[6][10]

Data Presentation: Comparison of HPLC-UV Methods

The following table summarizes various reported HPLC-UV methods for the analysis of Venlafaxine impurities, providing a comparative overview of the chromatographic conditions.

Parameter	Method 1	Method 2	Method 3	Method 4
Column	Agilent C18 (150 x 4.6 mm, 5 µm)	C18[6]	Phenomenex C18 (250 x 4.6 mm, 5 µm)[7]	Chemsil ODS C18 (150 x 4.6 mm, 5 µm)[8]
Mobile Phase	Methanol: Phosphate buffer pH 6.8 (60:40 v/v)	Phosphate buffer pH 5: Acetonitrile: Methanol (80:13:7 v/v/v)[6]	Ammonium acetate (B1210297) buffer pH 5: Methanol (60:40 v/v)[7]	Methanol: Water (85:15 v/v) with 0.5% triethylamine, pH 7.4[8]
Flow Rate	1.0 mL/min	1.0 mL/min[6]	1.0 mL/min[7]	1.0 mL/min[8]
Detection Wavelength	235 nm	225 nm[6]	227 nm[7]	230 nm[8]
Injection Volume	Not Specified	Not Specified	Not Specified	10 µL[8]
Column Temperature	Not Specified	Not Specified	Not Specified	Not Specified

Experimental Protocols

This section provides a detailed protocol for the determination of Venlafaxine and its impurities based on a validated RP-HPLC method.[11]

Materials and Reagents

• Venlafaxine Hydrochloride Reference Standard

• Venlafaxine Impurity Reference Standards

• Acetonitrile (HPLC Grade)

• Methanol (HPLC Grade)

• Potassium Dihydrogen Phosphate (AR Grade)

• Ortho-phosphoric Acid (AR Grade)

• Water (HPLC Grade)

Equipment

• High-Performance Liquid Chromatography (HPLC) system with UV/Vis Detector

• Analytical Balance

• pH Meter

• Sonicator

• 0.45 µm Membrane Filters

Chromatographic Conditions

• Column: Agilent C18 (150 x 4.6 mm, 5 µm) or equivalent[11]

• Mobile Phase: A filtered and degassed mixture of Methanol and Phosphate buffer (pH 6.8) in the ratio of 60:40 v/v.[11]

• Flow Rate: 1.0 mL/min[11]

• Detection: UV at 235 nm[11]

• Injection Volume: 20 µL

• Column Temperature: Ambient

Preparation of Solutions

Phosphate Buffer (pH 6.8):

• Dissolve a suitable amount of Potassium Dihydrogen Phosphate in HPLC grade water to obtain a desired buffer concentration (e.g., 20 mM).

• Adjust the pH to 6.8 using a dilute solution of potassium hydroxide (B78521) or ortho-phosphoric acid.

• Filter the buffer solution through a 0.45 µm membrane filter.

Mobile Phase:

• Mix Methanol and the prepared Phosphate buffer (pH 6.8) in a 60:40 (v/v) ratio.[11]

• Degas the mobile phase using a sonicator for 15-20 minutes before use.

Standard Stock Solution:

• Accurately weigh and dissolve an appropriate amount of Venlafaxine Hydrochloride Reference Standard in the mobile phase to obtain a known concentration (e.g., 100 µg/mL).

Impurity Stock Solutions:

• Accurately weigh and dissolve appropriate amounts of each Venlafaxine impurity reference standard in the mobile phase to obtain known concentrations.

Sample Solution:

• Weigh and transfer a quantity of the sample (e.g., powdered tablets) equivalent to a specific amount of Venlafaxine into a volumetric flask.

• Add a portion of the mobile phase and sonicate to dissolve the drug.

• Make up the volume with the mobile phase and mix well.

• Filter the solution through a 0.45 µm membrane filter before injection.

System Suitability

Before sample analysis, the chromatographic system must pass the system suitability tests. Inject the standard solution five times and evaluate the following parameters:

• Tailing factor: Should be less than 2.0 for the Venlafaxine peak.

• Theoretical plates: Should be greater than 2000 for the Venlafaxine peak.

• Relative Standard Deviation (RSD) of peak areas: Should be not more than 2.0%.

Analysis Procedure

• Inject the blank (mobile phase) to ensure no interfering peaks are present.

• Inject the standard solution and record the chromatogram.

• Inject the sample solution and record the chromatogram.

• Identify the peaks of impurities in the sample chromatogram by comparing their retention times with those of the impurity reference standards.

• Calculate the amount of each impurity using the external standard method.

Visualizations

The following diagrams illustrate the experimental workflow and a simplified degradation pathway for Venlafaxine.

Caption: Experimental workflow for HPLC-UV analysis of Venlafaxine.

Caption: Simplified potential degradation and metabolic pathway of Venlafaxine.

Conclusion

The HPLC-UV method described in this application note is a reliable and robust technique for the routine quality control analysis of Venlafaxine and its impurities in pharmaceutical dosage forms. The method is specific, accurate, and precise, making it suitable for implementation in a regulated laboratory environment. The provided protocols and comparative data serve as a valuable resource for researchers, scientists, and drug development professionals working with Venlafaxine.

References

• 1. Venlafaxine | C17H27NO2 | CID 5656 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. pharmascholars.com [pharmascholars.com]
• 3. scispace.com [scispace.com]
• 5. synthinkchemicals.com [synthinkchemicals.com]
• 6. turkjps.org [turkjps.org]
• 7. rjptonline.org [rjptonline.org]
• 8. ijppr.humanjournals.com [ijppr.humanjournals.com]
• 9. ijrpr.com [ijrpr.com]
• 10. RP-HPLC Method for Content of Genotoxic 4-methoxybenzyl Chloride in Venlafaxine – Oriental Journal of Chemistry [orientjchem.org]
• 11. ijpsr.com [ijpsr.com]

Application Note: Synthesis and Characterization of N-Nitroso Venlafaxine EP Impurity H Reference Standard

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-Nitroso compounds are a class of potent genotoxic impurities that can form in drug substances during synthesis, formulation, or storage. Regulatory bodies worldwide have set stringent limits on the presence of these impurities in pharmaceutical products. N-Nitroso Venlafaxine (B1195380) EP Impurity H is a potential nitrosamine (B1359907) impurity related to the antidepressant drug Venlafaxine. The synthesis and characterization of this impurity as a reference standard are crucial for the development and validation of analytical methods to monitor its presence in drug products, ensuring their safety and quality. This document provides a detailed protocol for the synthesis and characterization of N-Nitroso Venlafaxine EP Impurity H.

Synthesis of N-Nitroso Venlafaxine EP Impurity H

The synthesis of N-Nitroso Venlafaxine EP Impurity H involves a two-step process: first, the synthesis of the precursor, Venlafaxine EP Impurity H, followed by its N-nitrosation.

Part 1: Synthesis of Venlafaxine EP Impurity H

Venlafaxine EP Impurity H, chemically known as 1-[(1RS)-1-(4-methoxyphenyl)-2-[[2-(4-methoxyphenyl)ethyl]amino]ethyl]cyclohexanol, is synthesized via reductive amination.[1]

Experimental Protocol:

• Reaction Setup: In a 50 mL autoclave, combine 1-(2-amino-1-(4-methoxyphenyl)ethyl)cyclohexan-1-ol (4.2 g, 16.8 mmol), 4-methoxyphenylacetonitrile (B141487) (2.0 g, 13.6 mmol), Raney nickel (0.2 g), methanol (B129727) (20 mL), and glacial acetic acid (0.8 g).[1]

• Hydrogenation: Seal the autoclave and charge it with hydrogen gas to a pressure of 1.0 MPa. Heat the mixture to 50°C and stir for 24 hours.[1]

• Work-up: After the reaction is complete, cool the autoclave to room temperature and carefully vent the hydrogen gas.

• Purification: The crude product is purified by column chromatography to yield Venlafaxine EP Impurity H.

Part 2: N-Nitrosation of Venlafaxine EP Impurity H

The secondary amine group in Venlafaxine EP Impurity H is susceptible to nitrosation in the presence of a nitrosating agent. A common and effective method for N-nitrosation involves the use of sodium nitrite (B80452) in an acidic medium.

Experimental Protocol:

• Dissolution: Dissolve Venlafaxine EP Impurity H (1.0 g, 2.6 mmol) in a suitable organic solvent such as dichloromethane (B109758) (20 mL).

• Acidification: Cool the solution in an ice bath and slowly add a solution of hydrochloric acid (1 M) to acidify the reaction mixture.

• Nitrosation: While stirring, add a solution of sodium nitrite (0.27 g, 3.9 mmol) in water (5 mL) dropwise to the reaction mixture, maintaining the temperature below 5°C.

• Reaction Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Work-up: Once the reaction is complete, quench the reaction by adding a saturated solution of sodium bicarbonate until the effervescence ceases. Separate the organic layer, wash with brine, and dry over anhydrous sodium sulfate.

• Purification: Concentrate the organic layer under reduced pressure and purify the crude product by column chromatography to obtain N-Nitroso Venlafaxine EP Impurity H.

Characterization of N-Nitroso Venlafaxine EP Impurity H

A comprehensive characterization of the synthesized N-Nitroso Venlafaxine EP Impurity H is essential to confirm its identity and purity. This involves a combination of chromatographic and spectroscopic techniques.

Physicochemical Properties

Property	Value	Reference
Molecular Formula	C₂₄H₃₂N₂O₄	[2]
Molecular Weight	412.5 g/mol	[2]
IUPAC Name	N-[2-(1-hydroxycyclohexyl)-2-(4-methoxyphenyl)ethyl]-N-[2-(4-methoxyphenyl)ethyl]nitrous amide	[2]

High-Performance Liquid Chromatography (HPLC) for Purity Determination

Experimental Protocol:

• Instrumentation: A standard HPLC system with a UV detector.

• Column: C18 column (e.g., 4.6 mm x 250 mm, 5 µm).

• Mobile Phase: A gradient of acetonitrile (B52724) and water.

• Flow Rate: 1.0 mL/min.

• Detection: UV at an appropriate wavelength.

• Injection Volume: 10 µL.

• Data Analysis: The purity is determined by the peak area percentage.

Liquid Chromatography-Mass Spectrometry (LC-MS) for Identification and Confirmation

Experimental Protocol:

• Instrumentation: A high-resolution mass spectrometer coupled with a liquid chromatography system.

• Column: A suitable C18 or phenyl-hexyl column.

• Mobile Phase: A gradient of 0.1% formic acid in water and 0.1% formic acid in acetonitrile.

• Ionization Mode: Electrospray ionization (ESI) in positive mode.

• Mass Analyzer: Time-of-flight (TOF) or Orbitrap for high-resolution mass data.

• Data Analysis: The exact mass of the molecular ion ([M+H]⁺) is determined and compared with the theoretical mass.

Parameter	Expected Value
[M+H]⁺ (Theoretical)	413.2435
[M+H]⁺ (Observed)	To be determined experimentally

Nuclear Magnetic Resonance (NMR) Spectroscopy for Structural Elucidation

Experimental Protocol:

• Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher).

• Solvent: Deuterated chloroform (B151607) (CDCl₃) or deuterated dimethyl sulfoxide (B87167) (DMSO-d₆).

• Experiments: ¹H NMR, ¹³C NMR, COSY, HSQC, and HMBC experiments to assign all proton and carbon signals and confirm the connectivity of the molecule.

Infrared (IR) Spectroscopy for Functional Group Identification

Experimental Protocol:

• Instrumentation: An FT-IR spectrometer.

• Sample Preparation: KBr pellet or as a thin film.

• Data Analysis: The presence of key functional groups such as N-N=O, O-H, C-O, and aromatic C-H bonds is confirmed by their characteristic absorption bands.

Functional Group	Expected Wavenumber (cm⁻¹)
O-H (alcohol)	3200-3600 (broad)
C-H (aromatic)	3000-3100
C-H (aliphatic)	2850-3000
N=O (nitrosamine)	1430-1470
C-O (ether)	1000-1300

Visualizations

Caption: Synthesis workflow for N-Nitroso Venlafaxine EP Impurity H.

Caption: Analytical workflow for characterization.

Caption: General signaling pathway for N-nitroso compound toxicity.

Conclusion

This application note provides a comprehensive guide for the synthesis and characterization of the N-Nitroso Venlafaxine EP Impurity H reference standard. The detailed protocols and analytical methods described herein will be valuable for researchers and scientists in the pharmaceutical industry to ensure the quality and safety of Venlafaxine drug products. The availability of a well-characterized reference standard is a prerequisite for the accurate quantification of this potential impurity and for compliance with regulatory requirements.

References

• 1. CN116354835B - Preparation method of venlafaxine hydrochloride EP impurity H - Google Patents [patents.google.com]
• 2. researchgate.net [researchgate.net]

Application Notes and Protocols for Quality Control of N-Nitroso Venlafaxine EP Impurity H

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-Nitroso Venlafaxine EP Impurity H is a nitrosamine (B1359907) impurity associated with the manufacturing of Venlafaxine, a widely used antidepressant. Nitrosamine impurities are a class of compounds that are of significant concern to regulatory agencies worldwide due to their potential carcinogenic properties.[1] Regulatory bodies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) have issued stringent guidelines requiring pharmaceutical manufacturers to assess and control the presence of these impurities in their products.[2][3][4][5][6] This document provides a comprehensive protocol for the quality control of N-Nitroso Venlafaxine EP Impurity H in pharmaceutical settings.

N-Nitroso Venlafaxine EP Impurity H is an N-nitroso derivative of a secondary amine present in the Venlafaxine structure.[7] Its chemical and physical properties are summarized in the table below.

Property	Value
IUPAC Name	N-(2-(1-hydroxycyclohexyl)-2-(4-methoxyphenyl)ethyl)-N-(4-methoxyphenethyl)nitrous amide
Chemical Formula	C24H32N2O4
Molecular Weight	412.5 g/mol
CAS Number	Not Available

Regulatory Context and Acceptance Criteria

Regulatory agencies require a risk-based approach to control nitrosamine impurities.[2][6] This involves a thorough risk assessment of the manufacturing process to identify potential sources of nitrosamine formation, followed by confirmatory testing if a risk is identified.[2][6]

The EMA has established an acceptable intake (AI) limit for N-Nitroso Venlafaxine EP Impurity H. This limit is based on a lifetime exposure risk of 1 in 100,000 for cancer.[8]

Impurity	Acceptable Intake (AI) Limit (ng/day)	Regulatory Body
N-Nitroso Venlafaxine EP Impurity H	100	EMA[9]

The limit in the final drug product can be calculated based on the maximum daily dose (MDD) of the drug.

Limit (ppm) = AI (ng/day) / MDD (mg/day)

Quality Control Workflow

The following diagram illustrates the general workflow for the quality control of N-Nitroso Venlafaxine EP Impurity H.

Caption: Quality control workflow for N-Nitroso Venlafaxine EP Impurity H.

Experimental Protocol: Quantification by LC-MS/MS

This protocol describes a proposed Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method for the quantification of N-Nitroso Venlafaxine EP Impurity H in a finished drug product. This method is based on general principles for nitrosamine analysis and should be validated according to ICH guidelines before implementation.[10]

Materials and Reagents

• N-Nitroso Venlafaxine EP Impurity H reference standard[7][11]

• Venlafaxine drug product (tablets or capsules)

• Methanol (B129727) (LC-MS grade)

• Acetonitrile (LC-MS grade)

• Formic acid (LC-MS grade)

• Water (ultrapure, 18.2 MΩ·cm)

• 0.22 µm syringe filters (PVDF)

Standard Solution Preparation

• Stock Solution (10 µg/mL): Accurately weigh 1 mg of N-Nitroso Venlafaxine EP Impurity H reference standard and dissolve in 100 mL of methanol.

• Working Standard Solutions: Prepare a series of working standard solutions by serial dilution of the stock solution with methanol to cover the desired calibration range (e.g., 0.1 to 50 ng/mL).

Sample Preparation

• Crushing: Crush a sufficient number of tablets to obtain a fine powder equivalent to a target concentration of the Active Pharmaceutical Ingredient (API), for instance, 20 mg/mL of Venlafaxine, in the final extraction volume.[12]

• Extraction: Accurately weigh the powdered sample and transfer it to a suitable volumetric flask. Add methanol to about 70% of the flask's volume.

• Sonication/Shaking: Sonicate or shake the flask for 30-40 minutes to ensure complete extraction of the impurity.[12]

• Dilution: Allow the solution to cool to room temperature and dilute to the mark with methanol.

• Centrifugation: Centrifuge a portion of the extract at 4500 rpm for 15 minutes.[12]

• Filtration: Filter the supernatant through a 0.22 µm PVDF syringe filter into an LC vial for analysis.[12]

LC-MS/MS Conditions

The following are proposed starting conditions. Optimization may be required.

Parameter	Recommended Condition
Liquid Chromatography
Column	C18 reverse-phase column (e.g., 100 x 2.1 mm, 1.8 µm)
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	0.1% Formic acid in Acetonitrile
Gradient	5% B to 95% B over 10 minutes, hold for 2 minutes, then return to initial conditions
Flow Rate	0.3 mL/min
Column Temperature	40 °C
Injection Volume	5 µL
Mass Spectrometry
Ionization Mode	Positive Electrospray Ionization (ESI+)
Multiple Reaction Monitoring (MRM) Transitions	To be determined by infusion of the reference standard. A probable transition would be based on the protonated molecule [M+H]+ and a stable fragment ion.
Dwell Time	100 ms
Collision Energy	To be optimized for the specific MRM transition
Source Temperature	500 °C

Data Analysis and Quantification

• Construct a calibration curve by plotting the peak area of the N-Nitroso Venlafaxine EP Impurity H standard against its concentration.

• Determine the concentration of the impurity in the sample extracts from the calibration curve.

• Calculate the amount of N-Nitroso Venlafaxine EP Impurity H in the drug product, typically expressed in parts per million (ppm) or nanograms per maximum daily dose (ng/MDD).

Data Presentation

The results of the analysis should be presented in a clear and concise manner.

Table 1: Calibration Curve Data

Concentration (ng/mL)	Peak Area
0.1	e.g., 500
0.5	e.g., 2500
1.0	e.g., 5000
5.0	e.g., 25000
10.0	e.g., 50000
25.0	e.g., 125000
50.0	e.g., 250000
Correlation Coefficient (r²)	>0.99

Table 2: Sample Analysis Results

Sample ID	Concentration in Extract (ng/mL)	Amount in Drug Product (ppm)	Amount per MDD (ng)
Batch A	e.g., 2.5	e.g., 0.125	e.g., 37.5
Batch B	e.g., < LOQ	e.g., < LOQ	e.g., < LOQ
Batch C	e.g., 3.1	e.g., 0.155	e.g., 46.5

Assuming a 300 mg Maximum Daily Dose (MDD) for calculation.

Signaling Pathway and Logical Relationships

The formation of N-Nitroso Venlafaxine EP Impurity H is a chemical process that does not involve a biological signaling pathway. The logical relationship in its control is based on risk assessment and analytical testing as depicted in the workflow diagram. The chemical formation pathway is illustrated below.

References

• 1. Nitrosamine impurities in specific medicines | European Medicines Agency (EMA) [ema.europa.eu]
• 2. FDA Issues Revised Guidance on the Control of Nitrosamine Impurities in Human Drugs [khlaw.com]
• 3. fda.gov [fda.gov]
• 4. Control of Nitrosamine Impurities in Human Drugs | FDA [fda.gov]
• 5. FDA Guidance for Industry: Control of Nitrosamine Impurities in Human Drugs - ECA Academy [gmp-compliance.org]
• 6. insider.thefdagroup.com [insider.thefdagroup.com]
• 7. veeprho.com [veeprho.com]
• 8. Nitrosamine impurities: guidance for marketing authorisation holders | European Medicines Agency (EMA) [ema.europa.eu]
• 9. ema.europa.eu [ema.europa.eu]
• 10. Validating analytical procedures for determining nitrosamines in pharmaceuticals: European OMCLs participate in collaborative study with international regulatory agencies - European Directorate for the Quality of Medicines & HealthCare [edqm.eu]
• 11. synthinkchemicals.com [synthinkchemicals.com]
• 12. fda.gov [fda.gov]

Application Notes and Protocols for N-Nitroso Venlafaxine EP Impurity H in ANDA Filing

For Researchers, Scientists, and Drug Development Professionals

Introduction

The presence of nitrosamine (B1359907) impurities in pharmaceutical products is a significant concern for regulatory agencies and manufacturers worldwide due to their potential carcinogenic risk. N-Nitroso Venlafaxine EP Impurity H is a nitrosamine drug substance-related impurity (NDSRI) associated with Venlafaxine, a widely used antidepressant. As an NDSRI, it shares a structural similarity to the active pharmaceutical ingredient (API) and can form during the drug substance or drug product manufacturing process or during storage.[1][2] For Abbreviated New Drug Application (ANDA) filings, a thorough understanding and control of such impurities are paramount to ensure patient safety and gain regulatory approval.

These application notes provide a comprehensive overview of the considerations for N-Nitroso Venlafaxine EP Impurity H in an ANDA filing, including risk assessment, control strategies, and analytical methodologies. The provided protocols are exemplary and intended to serve as a starting point for method development and validation.

Regulatory Framework and Risk Assessment

The International Council for Harmonisation (ICH) M7 guideline provides a framework for the assessment and control of DNA reactive (mutagenic) impurities in pharmaceuticals to limit potential carcinogenic risk.[3][4][5][6] Nitrosamines are classified as a "cohort of concern" due to their high mutagenic potential.[7] Regulatory bodies like the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) have issued specific guidance on the control of nitrosamine impurities.[2][8]

A comprehensive risk assessment is the first step in managing N-Nitroso Venlafaxine EP Impurity H. This involves identifying potential sources of nitrosating agents and secondary or tertiary amines within the manufacturing process and storage of the drug product.

Potential Sources of Formation:

• Raw Materials: Nitrite impurities in excipients, water, or the starting materials and reagents used in the synthesis of Venlafaxine.

• Manufacturing Process: Reaction conditions, such as acidic pH and elevated temperatures, can facilitate the reaction between nitrosating agents and the amine functional groups of Venlafaxine or its precursors.[2] The use of recovered solvents, reagents, and catalysts can also introduce nitrosamine impurities.[9]

• Drug Product Formulation and Storage: Degradation of the drug substance or interaction with excipients containing nitrites can lead to the formation of N-Nitroso Venlafaxine EP Impurity H over the product's shelf life.[1][10]

Quantitative Data Summary

A critical aspect of the ANDA submission is the establishment of an acceptable intake (AI) limit for the nitrosamine impurity. This limit represents a daily exposure that is considered to pose a negligible carcinogenic risk over a lifetime.

Impurity Name	Acceptable Intake (AI) Limit	Regulatory Body	Potency Category (CPCA)	Reference
N-Nitroso Venlafaxine EP Impurity H	100 ng/day	EMA	2

CPCA: Carcinogenic Potency Categorization Approach. The EMA has assigned N-Nitroso Venlafaxine EP Impurity H to potency category 2.

Experimental Protocols

The following are exemplary protocols for the analysis of N-Nitroso Venlafaxine EP Impurity H. These methods must be validated by the user to ensure they are suitable for their intended purpose as per regulatory requirements.[11]

Protocol 1: Sample Preparation for Venlafaxine Drug Substance and Drug Product

Objective: To extract N-Nitroso Venlafaxine EP Impurity H from the drug substance or drug product matrix for LC-MS/MS analysis.

Materials:

• Venlafaxine Drug Substance or crushed tablets

• N-Nitroso Venlafaxine EP Impurity H Reference Standard

• Methanol (B129727) (LC-MS grade)

• Formic acid (LC-MS grade)

• Water (LC-MS grade)

• 0.45 µm syringe filters

Procedure:

• Standard Preparation:

  • Prepare a stock solution of N-Nitroso Venlafaxine EP Impurity H reference standard in methanol at a concentration of 1 µg/mL.

  • Perform serial dilutions of the stock solution with a suitable diluent (e.g., 50:50 methanol:water with 0.1% formic acid) to prepare calibration standards ranging from 0.05 ng/mL to 50 ng/mL.

• Sample Preparation (Drug Substance):

  • Accurately weigh approximately 100 mg of Venlafaxine drug substance into a 10 mL volumetric flask.

  • Add approximately 7 mL of diluent, sonicate for 15 minutes to dissolve, and then dilute to the mark with the diluent.

  • Filter the solution through a 0.45 µm syringe filter into an HPLC vial.

• Sample Preparation (Drug Product - Tablets):

  • Weigh and finely powder a representative number of Venlafaxine tablets.

  • Accurately weigh an amount of the powdered tablets equivalent to 100 mg of Venlafaxine into a 50 mL centrifuge tube.

  • Add 10 mL of diluent, vortex for 5 minutes, and then sonicate for 30 minutes.

  • Centrifuge the sample at 4000 rpm for 15 minutes.

  • Filter the supernatant through a 0.45 µm syringe filter into an HPLC vial.

Protocol 2: LC-MS/MS Analytical Method for Quantification

Objective: To quantify N-Nitroso Venlafaxine EP Impurity H using a sensitive and specific LC-MS/MS method.

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UHPLC) system

• Tandem Mass Spectrometer (MS/MS) with an Electrospray Ionization (ESI) source

Chromatographic Conditions (Exemplary):

Parameter	Condition
Column	C18 reverse-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm)
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	0.1% Formic acid in Methanol
Gradient	Start with 10% B, ramp to 95% B over 8 minutes, hold for 2 minutes, then return to initial conditions.
Flow Rate	0.3 mL/min
Column Temp.	40 °C
Injection Vol.	5 µL

Mass Spectrometer Conditions (Exemplary):

Parameter	Condition
Ionization Mode	Positive Electrospray Ionization (ESI+)
Capillary Voltage	3.5 kV
Source Temperature	150 °C
Desolvation Temp.	400 °C
Gas Flow	Optimized for the specific instrument
Detection Mode	Multiple Reaction Monitoring (MRM)
MRM Transitions	To be determined by infusion of N-Nitroso Venlafaxine EP Impurity H standard
(Example Precursor -> Product)	413.2 -> [Product Ion 1], 413.2 -> [Product Ion 2]

Note: The specific MRM transitions (precursor and product ions) and collision energies must be optimized for N-Nitroso Venlafaxine EP Impurity H using a reference standard.

Visualizations

Signaling Pathway and Workflow Diagrams

Caption: Nitrosamine Formation and Control Strategy.

Caption: ANDA Filing Workflow for Nitrosamine Impurities.

Caption: Analytical Workflow for N-Nitroso Venlafaxine EP Impurity H.

References

• 1. Understanding Nitrosamine Drug Substance-Related Impurities (NDSRIs) - AnalyteGuru [thermofisher.com]
• 2. fda.gov [fda.gov]
• 3. ICH M7 Assessment and control of DNA reactive (mutagenic) impurities in pharmaceuticals to limit potential carcinogenic risk - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 4. ECV: pharmind - Beitrag The new ICH M7 Guideline on the assessment and control of mutagenic impurities in pharmaceuticals [ecv.de]
• 5. database.ich.org [database.ich.org]
• 6. veeprho.com [veeprho.com]
• 7. atsdr.cdc.gov [atsdr.cdc.gov]
• 8. FDA Issues Final Guidance on Nitrosamines - Lachman Consultants [lachmanconsultants.com]
• 9. Nitrosamine formation mechanisms and control strategies | LGC Standards [lgcstandards.com]
• 10. pubs.acs.org [pubs.acs.org]
• 11. fda.gov [fda.gov]

Application Note: Forced Degradation of Venlafaxine to Investigate Nitrosamine Impurity Formation

For Researchers, Scientists, and Drug Development Professionals

Introduction

The presence of nitrosamine (B1359907) impurities in pharmaceutical products has become a significant concern for regulatory agencies and manufacturers worldwide.[1] Nitrosamines are classified as probable human carcinogens, and their presence, even at trace levels, necessitates rigorous risk assessment and control.[1] Forced degradation studies are a critical component of drug development and stability testing, providing essential insights into the degradation pathways of an active pharmaceutical ingredient (API).[2][3] These studies are instrumental in developing and validating stability-indicating analytical methods and identifying potential degradation products that could form under manufacturing, storage, or physiological conditions.[4]

Venlafaxine (B1195380), a serotonin-norepinephrine reuptake inhibitor (SNRI), is widely prescribed for the treatment of major depressive disorder and other psychiatric conditions.[5] Structurally, Venlafaxine is a tertiary amine, a functional group known to be a potential precursor for the formation of N-nitrosamine impurities.[1] The reaction between a tertiary amine and a nitrosating agent, such as nitrous acid (often formed from nitrite (B80452) salts under acidic conditions), can lead to the formation of nitrosamines.[1]

This application note provides a general framework and a hypothetical protocol for conducting forced degradation studies on Venlafaxine to intentionally generate and analyze for potential nitrosamine drug substance-related impurities (NDSRIs). The objective is to simulate conditions that could lead to nitrosamine formation, thereby enabling the development of sensitive analytical methods for their detection and quantification.

Potential Nitrosation Pathway of Venlafaxine

Venlafaxine contains a tertiary amine moiety which is susceptible to nitrosation. Under acidic conditions in the presence of a nitrosating agent like nitrous acid (HNO₂), formed from sodium nitrite (NaNO₂), it can theoretically form an N-nitroso derivative. One of the potential impurities is N-Nitroso N-Desmethyl Venlafaxine, which involves the demethylation and subsequent nitrosation of the amine group.[6][7] The general reaction is a critical pathway to investigate.

Caption: General reaction pathway for the formation of a nitrosamine impurity from Venlafaxine.

Experimental Protocol (General Framework)

This protocol outlines a general procedure for the forced degradation of Venlafaxine. Researchers should adapt concentrations, temperatures, and time points based on preliminary experiments to achieve a target degradation of approximately 5-20%.[2][8]

Materials and Reagents

• Venlafaxine Hydrochloride (Reference Standard)

• Sodium Nitrite (NaNO₂), ACS Grade or higher

• Hydrochloric Acid (HCl), 0.1 M solution

• Sodium Hydroxide (NaOH), 0.1 M solution

• Ammonium Acetate

• Water, HPLC or LC-MS grade

• Acetonitrile (ACN), HPLC or LC-MS grade

• Methanol (MeOH), HPLC or LC-MS grade

• Formic Acid, LC-MS grade

• N-Nitroso Venlafaxine Impurity Reference Standard (e.g., N-Nitroso Desmethyl Venlafaxine)[6][7]

Instrumentation

• High-Performance Liquid Chromatography (HPLC) or Ultra-Performance Liquid Chromatography (UPLC) system with a UV/PDA detector.

• Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) system for sensitive and specific detection.[9][10]

• Analytical Balance

• pH Meter

• Volumetric flasks, pipettes, and other standard laboratory glassware

• Reaction vials (e.g., amber glass vials)

• Thermostatic water bath or oven

Forced Degradation Procedure (Nitrosating Conditions)

• Preparation of Venlafaxine Stock Solution: Accurately weigh and dissolve Venlafaxine HCl in water to prepare a stock solution of approximately 1.0 mg/mL.[8]

• Stress Sample Preparation:

  • Transfer a known volume of the Venlafaxine stock solution into a series of amber reaction vials.

  • Add a molar excess of sodium nitrite. An updated "NAP test" methodology suggests using approximately 1.5 molar equivalents of the nitrosating agent relative to the drug substance.[11]

  • Adjust the pH of the solution to an acidic condition (e.g., pH 3.0-4.0) using 0.1 M HCl.

• Incubation:

  • Incubate the vials at a controlled temperature (e.g., room temperature or 40°C) and protect from light.[8]

  • Collect samples at various time points (e.g., 0, 2, 4, 8, 12, and 24 hours).

• Reaction Quenching: At each time point, withdraw an aliquot of the reaction mixture and immediately quench the reaction. This can be achieved by neutralizing the solution with a suitable base (e.g., 0.1 M NaOH) or by dilution with the mobile phase to stop further degradation.

• Sample Analysis: Analyze the quenched samples immediately using a validated, stability-indicating LC-MS/MS method.

Proposed Analytical Method (LC-MS/MS)

A highly sensitive and selective LC-MS/MS method is required for the detection of trace-level nitrosamine impurities.[12]

• Chromatographic Column: C18 or Phenyl column (e.g., 50 mm x 3.0 mm, <3 µm).[13][14]

• Mobile Phase A: 0.1% Formic Acid in Water.[13]

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile or Methanol.[13]

• Flow Rate: 0.4 - 0.6 mL/min.

• Gradient: A typical gradient would start with a low percentage of organic phase (B), ramping up to elute the parent drug and any impurities, followed by a column wash and re-equilibration.

• Injection Volume: 5 - 10 µL.

• Mass Spectrometry:

  • Ionization Mode: Electrospray Ionization (ESI), Positive Mode.

  • Detection: Multiple Reaction Monitoring (MRM).

  • MRM Transitions: Specific precursor-to-product ion transitions for Venlafaxine and the target N-nitroso impurity must be determined and optimized using reference standards. For Venlafaxine, a common transition is m/z 278.2 → m/z 121.1.[10] The transition for the specific nitrosamine impurity would need to be established.

Data Presentation

Quantitative results from the forced degradation study should be summarized to show the degradation of Venlafaxine and the formation of the nitrosamine impurity over time. Mass balance should also be calculated to ensure that all major degradants are accounted for.[4]

Table 1: Forced Degradation of Venlafaxine under Nitrosating Conditions

Stress Condition	Time (hours)	Venlafaxine Assay (%)	N-Nitroso Impurity (%)	Total Impurities (%)	Mass Balance (%)
0.1 M HCl, 1.5 eq. NaNO₂, 40°C	0	[Data]	[Data]	[Data]	[Data]
0.1 M HCl, 1.5 eq. NaNO₂, 40°C	2	[Data]	[Data]	[Data]	[Data]
0.1 M HCl, 1.5 eq. NaNO₂, 40°C	4	[Data]	[Data]	[Data]	[Data]
0.1 M HCl, 1.5 eq. NaNO₂, 40°C	8	[Data]	[Data]	[Data]	[Data]
0.1 M HCl, 1.5 eq. NaNO₂, 40°C	12	[Data]	[Data]	[Data]	[Data]

| 0.1 M HCl, 1.5 eq. NaNO₂, 40°C | 24 | [Data] | [Data] | [Data] | [Data] |

Experimental Workflow Visualization

The overall process for the forced degradation study can be visualized as a clear workflow.

Caption: Experimental workflow for the forced degradation study of Venlafaxine.

Conclusion

This application note provides a foundational protocol for investigating the potential formation of nitrosamine impurities from Venlafaxine under forced degradation conditions. By subjecting the drug to acidic conditions in the presence of a nitrosating agent, researchers can proactively identify potential NDSRIs. The use of a highly sensitive LC-MS/MS method is crucial for the accurate detection and quantification of these impurities at trace levels. The data generated from such studies are invaluable for risk assessment, the development of robust control strategies, and ensuring the safety and quality of the final drug product, in line with regulatory expectations.[1]

References

• 1. fda.gov [fda.gov]
• 2. resolvemass.ca [resolvemass.ca]
• 3. library.dphen1.com [library.dphen1.com]
• 4. sgs.com [sgs.com]
• 5. Venlafaxine - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. veeprho.com [veeprho.com]
• 7. N-Nitroso Venlafaxine EP Impurity D | 2680662-11-5 | SynZeal [synzeal.com]
• 8. Forced Degradation Study in Pharmaceutical Stability | Pharmaguideline [pharmaguideline.com]
• 9. sysrevpharm.org [sysrevpharm.org]
• 10. Liquid chromatography-tandem mass spectrometry (LC-MS-MS) method for simultaneous determination of venlafaxine and its active metabolite O-desmethyl venlafaxine in human plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Forced degradation: predicting nitrosamine formation - New Scientific Knowledge & Development - Nitrosamines Exchange [nitrosamines.usp.org]
• 12. phenomenex.blob.core.windows.net [phenomenex.blob.core.windows.net]
• 13. Validation of an LC-MS/MS method for simultaneous quantification of venlafaxine and its five metabolites in rat plasma and its application in a pharmacokinetic study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. academicworks.cuny.edu [academicworks.cuny.edu]

Application Note: A Stability-Indicating HPLC Method for the Determination of Venlafaxine and Its Impurities

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note details a robust, stability-indicating high-performance liquid chromatography (HPLC) method for the quantitative determination of Venlafaxine (B1195380) Hydrochloride and the separation of its degradation products. The developed method is specific, accurate, precise, and linear over a specified concentration range, making it suitable for routine quality control and stability testing of Venlafaxine in bulk drug and pharmaceutical formulations. The method has been validated in accordance with International Council for Harmonisation (ICH) guidelines.

Introduction

Venlafaxine is a serotonin-norepinephrine reuptake inhibitor (SNRI) widely used for the treatment of major depressive disorder, generalized anxiety disorder, and other mood disorders.[1] During manufacturing, storage, and handling, drug substances can degrade, leading to the formation of impurities that may impact the safety and efficacy of the final drug product. Therefore, it is crucial to employ a stability-indicating analytical method that can accurately quantify the active pharmaceutical ingredient (API) in the presence of its impurities and degradation products.[2] This application note provides a detailed protocol for a stability-indicating RP-HPLC method for Venlafaxine, including forced degradation studies to demonstrate its specificity.

Experimental Protocols

Instrumentation and Chromatographic Conditions

A standard HPLC system equipped with a UV detector is required. The following chromatographic conditions are recommended:

Parameter	Specification
HPLC System	Agilent 1260 Infinity II or equivalent
Column	Kromasil C18 (250 mm x 4.6 mm, 5 µm) or equivalent[1][3]
Mobile Phase	0.01 M Phosphate (B84403) Buffer (pH 4.5) : Methanol (40:60 v/v)[1]
Flow Rate	1.0 mL/min[1]
Injection Volume	20 µL[3]
Column Temperature	Ambient
Detection	UV at 225 nm[1][4]
Run Time	15 minutes[1]

Reagents and Solutions

• Venlafaxine Hydrochloride Reference Standard: USP or equivalent.

• Impurities: Known Venlafaxine impurities (e.g., O-Desmethyl Venlafaxine, Venlafaxine EP Impurity C) for specificity studies.[5][]

• Methanol: HPLC grade.

• Potassium Dihydrogen Phosphate: Analytical grade.

• Orthophosphoric Acid: Analytical grade.

• Hydrochloric Acid (HCl): Analytical grade.

• Sodium Hydroxide (NaOH): Analytical grade.

• Hydrogen Peroxide (H₂O₂): 30% solution, analytical grade.

• Water: HPLC grade.

Preparation of 0.01 M Phosphate Buffer (pH 4.5): Dissolve 1.36 g of potassium dihydrogen phosphate in 1000 mL of water. Adjust the pH to 4.5 with orthophosphoric acid. Filter through a 0.45 µm membrane filter.

Diluent: Mobile phase.

Standard and Sample Preparation

Standard Stock Solution (1000 µg/mL): Accurately weigh and transfer 100 mg of Venlafaxine Hydrochloride reference standard into a 100 mL volumetric flask. Dissolve in and dilute to volume with the diluent.

Working Standard Solution (100 µg/mL): Pipette 10 mL of the standard stock solution into a 100 mL volumetric flask and dilute to volume with the diluent.

Sample Preparation (for dosage forms): Weigh and finely powder not fewer than 20 tablets. Transfer a quantity of powder equivalent to 100 mg of Venlafaxine Hydrochloride into a 100 mL volumetric flask. Add about 70 mL of diluent and sonicate for 15 minutes. Dilute to volume with diluent and mix well. Filter the solution through a 0.45 µm membrane filter. Pipette 10 mL of the filtered solution into a 100 mL volumetric flask and dilute to volume with the diluent.

Forced Degradation Studies

Forced degradation studies were performed to demonstrate the specificity and stability-indicating nature of the method.[2][7] A stock solution of Venlafaxine (1000 µg/mL) was subjected to the following stress conditions:

• Acid Hydrolysis: To 5 mL of the stock solution, add 5 mL of 1 M HCl. Reflux at 80°C for 8 hours.[8] Cool and neutralize with 1 M NaOH. Dilute to a final concentration of 100 µg/mL with the diluent.

• Base Hydrolysis: To 5 mL of the stock solution, add 5 mL of 1 M NaOH. Reflux at 80°C for 8 hours.[8] Cool and neutralize with 1 M HCl. Dilute to a final concentration of 100 µg/mL with the diluent.

• Oxidative Degradation: To 5 mL of the stock solution, add 5 mL of 30% H₂O₂. Keep at room temperature for 24 hours. Dilute to a final concentration of 100 µg/mL with the diluent.

• Thermal Degradation: Keep the solid drug substance in an oven at 105°C for 48 hours. Prepare a 100 µg/mL solution in the diluent.

• Photolytic Degradation: Expose the solid drug substance to UV light (254 nm) in a photostability chamber for 48 hours. Prepare a 100 µg/mL solution in the diluent.

Method Validation

The developed method was validated according to ICH Q2(R2) guidelines for specificity, linearity, accuracy, precision, limit of detection (LOD), limit of quantitation (LOQ), and robustness.[7][9][10]

Specificity

Specificity was evaluated by analyzing blank (diluent), placebo, standard Venlafaxine solution, and the stressed samples. The chromatograms were examined for any interference from excipients and to ensure complete separation of Venlafaxine from its degradation products.

Linearity

Linearity was assessed by analyzing a series of at least five concentrations of Venlafaxine ranging from 50% to 150% of the working concentration (50-150 µg/mL). A calibration curve of peak area versus concentration was plotted, and the correlation coefficient (r²) was determined.

Accuracy

Accuracy was determined by the recovery method. A known amount of Venlafaxine standard was spiked into a placebo preparation at three concentration levels (80%, 100%, and 120% of the working concentration). The percentage recovery was calculated.

Precision

• Repeatability (Intra-day Precision): Six replicate injections of the working standard solution were made on the same day, and the relative standard deviation (%RSD) of the peak areas was calculated.

• Intermediate Precision (Inter-day Precision): The repeatability study was performed on a different day by a different analyst to assess inter-day and inter-analyst variability.

Limit of Detection (LOD) and Limit of Quantitation (LOQ)

LOD and LOQ were determined based on the standard deviation of the response and the slope of the calibration curve using the following equations: LOD = 3.3 * (σ / S) LOQ = 10 * (σ / S) Where σ is the standard deviation of the y-intercepts of the regression lines and S is the slope of the calibration curve.

Robustness

The robustness of the method was evaluated by introducing small, deliberate variations in the chromatographic conditions, such as:

• Flow rate (± 0.1 mL/min)

• Mobile phase composition (± 2% organic)

• pH of the buffer (± 0.2 units) The effect on the system suitability parameters (e.g., tailing factor, theoretical plates) was observed.

Data Presentation

The quantitative data from the method validation studies are summarized in the following tables:

Table 1: Linearity Data for Venlafaxine

Concentration (µg/mL)	Peak Area (mAU*s)
50	[Insert Data]
75	[Insert Data]
100	[Insert Data]
125	[Insert Data]
150	[Insert Data]
Correlation Coefficient (r²)	> 0.999
Regression Equation	y = mx + c

Table 2: Accuracy (Recovery) Data

Spiked Level	Amount Added (µg/mL)	Amount Found (µg/mL)	% Recovery	% RSD
80%	80	[Insert Data]	[Insert Data]	< 2.0
100%	100	[Insert Data]	[Insert Data]	< 2.0
120%	120	[Insert Data]	[Insert Data]	< 2.0

Table 3: Precision Data

Precision	Peak Area (mAU*s)	% RSD
Repeatability (n=6)	[Insert Mean Area]	< 1.0
Intermediate Precision (n=6)	[Insert Mean Area]	< 2.0

Table 4: LOD and LOQ

Parameter	Value (µg/mL)
LOD	[Insert Data]
LOQ	[Insert Data]

Table 5: Robustness Study

Parameter Varied	System Suitability Parameter	Acceptance Criteria
Flow Rate (+0.1 mL/min)	Tailing Factor, Theoretical Plates	Within Limits
Flow Rate (-0.1 mL/min)	Tailing Factor, Theoretical Plates	Within Limits
Mobile Phase (+2% Methanol)	Tailing Factor, Theoretical Plates	Within Limits
Mobile Phase (-2% Methanol)	Tailing Factor, Theoretical Plates	Within Limits
pH (+0.2)	Tailing Factor, Theoretical Plates	Within Limits
pH (-0.2)	Tailing Factor, Theoretical Plates	Within Limits

Visualizations

Caption: Experimental workflow for the development and validation of the stability-indicating HPLC method.

Caption: Logical relationship of forced degradation studies on Venlafaxine.

Conclusion

The developed and validated stability-indicating HPLC method is simple, fast, accurate, and precise for the determination of Venlafaxine Hydrochloride in the presence of its degradation products. The method can be successfully employed for routine quality control analysis and stability studies of Venlafaxine in bulk and pharmaceutical dosage forms. The forced degradation studies confirmed the specificity of the method, showing well-resolved peaks for the parent drug and its degradation products. The method adheres to the requirements of ICH guidelines for analytical method validation.

References

• 1. Development and validation of stability indicating method for the quantitative determination of venlafaxine hydrochloride in extended release formulation using high performance liquid chromatography - PMC [pmc.ncbi.nlm.nih.gov]
• 2. scispace.com [scispace.com]
• 3. asianpubs.org [asianpubs.org]
• 4. researchgate.net [researchgate.net]
• 5. Venlafaxine Impurities Manufacturers & Suppliers - Daicel Pharma Standards [daicelpharmastandards.com]
• 7. ema.europa.eu [ema.europa.eu]
• 8. LC–UV and LC–MS evaluation of stress degradation behavior of desvenlafaxine - PMC [pmc.ncbi.nlm.nih.gov]
• 9. ICH Guidelines for Analytical Method Validation Explained | AMSbiopharma [amsbiopharma.com]
• 10. ema.europa.eu [ema.europa.eu]

Application Notes and Protocols for N-Nitroso Venlafaxine EP Impurity H in Pharmaceutical Research

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of N-Nitroso Venlafaxine EP Impurity H, a critical reference standard in the quality control and safety assessment of Venlafaxine drug products. This document outlines its significance, analytical methodologies for its detection and quantification, and regulatory context.

Introduction

N-Nitroso Venlafaxine EP Impurity H is a nitrosamine (B1359907) impurity related to the active pharmaceutical ingredient (API) Venlafaxine.[1] Nitrosamines are classified as probable human carcinogens, and their presence in pharmaceutical products is a significant concern for regulatory agencies worldwide.[1] Therefore, monitoring and controlling the levels of N-Nitroso Venlafaxine EP Impurity H in Venlafaxine drug substances and products is crucial to ensure patient safety. This reference standard is essential for the development and validation of analytical methods, quality control (QC) applications, and in Abbreviated New Drug Application (ANDA) filings.[2][3]

Chemical Information:

Parameter	Value
Chemical Name	N-(2-(1-Hydroxycyclohexyl)-2-(4-methoxyphenyl)ethyl)-N-(4-methoxyphenethyl)nitrous amide[1][4][5]
Molecular Formula	C24H32N2O4[5][6]
Molecular Weight	412.5 g/mol [5]

Regulatory Context and Acceptable Intake Limits

Regulatory bodies such as the European Medicines Agency (EMA) and the U.S. Food and Drug Administration (FDA) have established strict guidelines for the control of nitrosamine impurities in pharmaceuticals. These guidelines necessitate rigorous risk assessments and the implementation of sensitive analytical methods to quantify these impurities.

The EMA has established a specific Acceptable Intake (AI) limit for N-Nitroso Venlafaxine EP Impurity H.

Quantitative Data Summary:

Impurity Name	Regulatory Body	Acceptable Intake (AI) Limit	Potency Category
N-Nitroso Venlafaxine EP Impurity H	EMA	100 ng/day[7][8]	2[8]

This AI limit is a critical parameter for risk assessment and setting acceptance criteria for the impurity in Venlafaxine products.

Formation Pathway

Nitrosamine impurities can form when a secondary or tertiary amine reacts with a nitrosating agent (e.g., nitrous acid, which can be formed from nitrites in acidic conditions).[1] The formation of N-Nitroso Venlafaxine EP Impurity H is theoretically possible during the synthesis of Venlafaxine or during the storage of the drug product if residual nitrites are present in excipients or from other sources.

Logical Flow of Nitrosamine Formation

Caption: General formation pathway of N-Nitroso Venlafaxine EP Impurity H.

Analytical Methodologies

The primary analytical technique for the sensitive and selective quantification of nitrosamine impurities is Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS). High-Performance Liquid Chromatography with UV detection (HPLC-UV) can also be used, but it may lack the required sensitivity for the low levels of detection mandated by regulatory agencies.

Proposed LC-MS/MS Method for Quantification of N-Nitroso Venlafaxine EP Impurity H

This protocol is a proposed method based on established analytical procedures for other nitrosamine impurities. Method validation and optimization are required for specific drug product matrices.

Experimental Workflow:

Caption: Workflow for the analysis of N-Nitroso Venlafaxine EP Impurity H.

Instrumentation:

• UPLC or HPLC system coupled to a triple quadrupole mass spectrometer.

Materials and Reagents:

• N-Nitroso Venlafaxine EP Impurity H reference standard

• Venlafaxine drug substance/product

• LC-MS grade acetonitrile, methanol (B129727), and water

• Formic acid (LC-MS grade)

Chromatographic Conditions (Proposed):

Parameter	Recommended Condition
Column	C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.7 µm)
Mobile Phase A	0.1% Formic acid in water
Mobile Phase B	0.1% Formic acid in acetonitrile
Flow Rate	0.3 mL/min
Gradient	Start with 5% B, ramp to 95% B over 5 minutes, hold for 2 minutes, then return to initial conditions and equilibrate.
Injection Volume	5 µL
Column Temperature	40 °C

Mass Spectrometry Conditions (Proposed):

Parameter	Recommended Condition
Ionization Mode	Positive Electrospray Ionization (ESI+)
Scan Type	Multiple Reaction Monitoring (MRM)
Precursor Ion (Q1)	To be determined by infusion of the reference standard (Expected m/z 413.2)
Product Ions (Q3)	To be determined by infusion and fragmentation of the reference standard
Collision Energy	To be optimized
Dwell Time	100 ms

Sample Preparation:

• Standard Stock Solution: Accurately weigh and dissolve N-Nitroso Venlafaxine EP Impurity H in methanol to prepare a stock solution of 100 µg/mL.

• Working Standard Solutions: Prepare a series of calibration standards by diluting the stock solution with a suitable diluent (e.g., 50:50 water:acetonitrile) to cover the expected concentration range (e.g., 0.1 to 100 ng/mL).

• Sample Preparation: Accurately weigh a portion of the powdered Venlafaxine tablets or drug substance and dissolve in the diluent to achieve a final concentration that would allow for the detection of the impurity at the required levels. The sample may require sonication and centrifugation to ensure complete dissolution and removal of particulates.

Data Analysis:

• Integrate the peak areas for the MRM transitions of N-Nitroso Venlafaxine EP Impurity H in both the standards and the samples.

• Construct a calibration curve by plotting the peak area against the concentration of the standards.

• Quantify the amount of N-Nitroso Venlafaxine EP Impurity H in the sample using the calibration curve.

Biological Effects and Toxicity

While specific toxicological studies on N-Nitroso Venlafaxine EP Impurity H are not widely available in the public domain, nitrosamines as a class are considered potent mutagens and carcinogens. The established AI limit of 100 ng/day by the EMA is based on a toxicological assessment, likely using structure-activity relationship (SAR) models. Further genotoxicity studies, such as the Ames test, may be required for a complete risk assessment. It is important to note that studies on Venlafaxine itself have shown mixed results regarding its genotoxic potential, but this does not directly translate to its nitrosamine impurities.

Conclusion

The control of N-Nitroso Venlafaxine EP Impurity H is a critical aspect of ensuring the quality and safety of Venlafaxine pharmaceutical products. The use of the certified reference standard is indispensable for the development of robust and sensitive analytical methods, primarily LC-MS/MS, to monitor and control this impurity within the regulatory acceptable intake limits. Researchers and drug developers must remain vigilant in their risk assessment and mitigation strategies for nitrosamine impurities.

References

• 1. N-Nitroso Venlafaxine EP Impurity H | CAS No- NA | NA [chemicea.com]
• 2. veeprho.com [veeprho.com]
• 3. synthinkchemicals.com [synthinkchemicals.com]
• 4. N-Nitroso Venlafaxine EP Impurity H | NA | : Venkatasai Life Sciences [venkatasailifesciences.com]
• 5. alentris.org [alentris.org]
• 6. N-Nitroso Venlafaxine EP Impurity H | Axios Research [axios-research.com]
• 7. tga.gov.au [tga.gov.au]
• 8. ema.europa.eu [ema.europa.eu]

Technical Notes & Optimization

overcoming matrix effects in N-Nitroso Venlafaxine LC-MS/MS analysis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming matrix effects during the Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) analysis of N-Nitroso Venlafaxine.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and how do they impact the analysis of N-Nitroso Venlafaxine?

A1: Matrix effects are the alteration of ionization efficiency for a target analyte, such as N-Nitroso Venlafaxine, due to the presence of co-eluting compounds from the sample matrix. This interference can lead to either ion suppression (decreased signal) or ion enhancement (increased signal), compromising the accuracy, precision, and sensitivity of the quantitative analysis. In the analysis of N-Nitroso Venlafaxine, matrix components can originate from the drug product's active pharmaceutical ingredient (API), excipients, or the biological matrix (e.g., plasma, urine).

Q2: What are the common indicators that my N-Nitroso Venlafaxine analysis is being affected by matrix effects?

A2: Common signs of matrix effects include:

• Poor reproducibility of results between different sample preparations.

• Inaccurate quantification, with recovery values significantly deviating from 100%.

• Non-linear calibration curves when using standards prepared in a neat solvent.

• A noticeable difference in the peak area of N-Nitroso Venlafaxine when comparing a standard in pure solvent to a standard spiked into a prepared sample matrix.

Q3: How can I quantitatively assess the extent of matrix effects in my analysis?

A3: The most common method is the post-extraction spike method. This involves comparing the response of the analyte in a neat solution to the response of the analyte spiked into a blank matrix sample that has been subjected to the entire sample preparation procedure. The matrix effect can be calculated using the following formula:

Matrix Effect (%) = (Peak Area in Spiked Matrix Extract / Peak Area in Neat Solution) x 100

A value of 100% indicates no matrix effect, a value <100% indicates ion suppression, and a value >100% indicates ion enhancement.

Q4: What are the primary strategies to overcome matrix effects in N-Nitroso Venlafaxine analysis?

A4: The main strategies involve a combination of:

• Optimized Sample Preparation: To remove interfering matrix components.

• Chromatographic Separation: To resolve N-Nitroso Venlafaxine from co-eluting matrix components.

• Use of Stable Isotope-Labeled Internal Standards (SIL-IS): To compensate for matrix effects.

• Matrix-Matched Calibration: To create calibration curves in a matrix similar to the samples.

Troubleshooting Guides

Issue 1: Poor Recovery and Inconsistent Results for N-Nitroso Venlafaxine

Possible Cause: Significant matrix effects, such as ion suppression or enhancement, are a primary cause of poor reproducibility and inaccurate results in LC-MS/MS analysis. These effects arise from co-eluting components from the sample matrix that interfere with the ionization of the target analyte.

Troubleshooting Steps:

• Evaluate for the Presence of Matrix Effects: Use the post-extraction spike method to determine if matrix effects are impacting your analysis.

• Optimize Sample Preparation: A robust sample preparation protocol can significantly reduce matrix interference. Consider different techniques such as Solid-Phase Extraction (SPE), Liquid-Liquid Extraction (LLE), or Protein Precipitation (PPT).

• Modify Chromatographic Conditions: Adjusting your LC method can help separate the N-Nitroso Venlafaxine from interfering matrix components. This can include changing the column, mobile phase composition, or gradient profile.

• Utilize an Appropriate Internal Standard: The use of a stable isotope-labeled internal standard (SIL-IS) for N-Nitroso Venlafaxine is a highly effective way to compensate for matrix effects.

• Consider Alternative Calibration Strategies: If matrix effects cannot be eliminated, using matrix-matched calibration can improve accuracy.

Issue 2: Significant Ion Suppression Observed

Possible Cause: Ion suppression occurs when co-eluting matrix components reduce the ionization efficiency of the target analyte in the mass spectrometer's ion source. This is a common challenge, especially with complex sample matrices like pharmaceutical formulations.

Troubleshooting Steps:

• Improve Sample Cleanup: Employ more rigorous sample preparation techniques. Solid-Phase Extraction (SPE) is often more effective at removing a wider range of interferences compared to Liquid-Liquid Extraction (LLE) or Protein Precipitation (PPT).

• Dilute the Sample: If the concentration of N-Nitroso Venlafaxine is high enough, diluting the sample extract can reduce the concentration of interfering matrix components and lessen ion suppression.

• Optimize Chromatographic Separation: Ensure that N-Nitroso Venlafaxine is chromatographically resolved from the bulk of the matrix components. A longer gradient or a different stationary phase might be necessary.

• Check for Source Contamination: A dirty ion source can exacerbate ion suppression. Regular cleaning and maintenance of the mass spectrometer are crucial.

• Switch Ionization Source: If available, consider trying a different ionization technique, such as Atmospheric Pressure Chemical Ionization (APCI), which can be less susceptible to matrix effects than Electrospray Ionization (ESI) for certain compounds.

Data Presentation: Comparison of Sample Preparation Techniques

The following table summarizes representative quantitative data for different sample preparation techniques. Note: This data is illustrative for nitrosamine (B1359907) analysis and should be validated specifically for N-Nitroso Venlafaxine in your matrix.

Sample Preparation Technique	Analyte Recovery (%)	Matrix Effect (%)	Relative Standard Deviation (RSD, %)
Protein Precipitation (PPT)	85 - 95	40 - 70 (Suppression)	< 15
Liquid-Liquid Extraction (LLE)	70 - 85	60 - 85 (Suppression)	< 10
Solid-Phase Extraction (SPE)	90 - 105	85 - 110	< 5

Experimental Protocols

Protocol 1: Solid-Phase Extraction (SPE)

This protocol provides a general methodology for SPE cleanup. The specific sorbent and solvents should be optimized for N-Nitroso Venlafaxine.

• Cartridge Conditioning: Select an appropriate SPE cartridge (e.g., a polymeric reversed-phase sorbent). Condition the cartridge by passing methanol (B129727) followed by water through it.

• Sample Loading: Load the pre-treated sample onto the conditioned SPE cartridge at a slow and steady flow rate.

• Washing: Wash the cartridge with a weak solvent to remove polar impurities while retaining N-Nitroso Venlafaxine.

• Elution: Elute the N-Nitroso Venlafaxine from the cartridge using a stronger organic solvent (e.g., acetonitrile (B52724) or methanol).

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute the residue in the initial mobile phase for LC-MS/MS analysis.

Protocol 2: Liquid-Liquid Extraction (LLE)

This protocol outlines a general LLE procedure. The choice of extraction solvent is critical and should be optimized.

• Sample pH Adjustment: Adjust the pH of the aqueous sample to ensure N-Nitroso Venlafaxine is in a neutral form for efficient extraction into an organic solvent.

• Extraction: Add an immiscible organic solvent (e.g., methyl tert-butyl ether or a mixture of hexane (B92381) and ethyl acetate) to the sample.

• Mixing: Vortex the mixture for a specified time to facilitate the transfer of the analyte into the organic phase.

• Phase Separation: Centrifuge the mixture to achieve complete separation of the aqueous and organic layers.

• Collection and Evaporation: Carefully transfer the organic layer to a clean tube and evaporate to dryness.

• Reconstitution: Reconstitute the residue in the mobile phase for analysis.

Visualizations

improving sensitivity and selectivity for N-Nitroso Venlafaxine detection

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to researchers, scientists, and drug development professionals working on the detection of N-Nitroso Venlafaxine (B1195380).

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges in detecting N-Nitroso Venlafaxine?

The primary challenges in detecting N-Nitroso Venlafaxine, a nitrosamine (B1359907) impurity, stem from the need for high sensitivity and selectivity to quantify it at trace levels. Regulatory agencies have set low acceptable intake limits for nitrosamines due to their potential carcinogenicity, necessitating analytical methods that can reliably detect and quantify these impurities at parts-per-billion (ppb) levels.[1] Furthermore, the complexity of the drug matrix can interfere with the analysis, requiring robust sample preparation techniques to minimize matrix effects.[2]

Q2: Which analytical techniques are most suitable for N-Nitroso Venlafaxine detection?

Advanced analytical techniques are necessary to achieve the required sensitivity and selectivity for N-nitrosamine analysis. The most commonly employed and recommended techniques are:

• Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): This is the most widely used method due to its high sensitivity, selectivity, and applicability to a broad range of nitrosamines.[2][3]

• Gas Chromatography-Mass Spectrometry (GC-MS): This technique is also used, particularly for volatile nitrosamines. However, it may require derivatization for non-volatile compounds.

Conventional methods like HPLC with UV detection are generally not sensitive enough for trace-level nitrosamine analysis.[4]

Q3: How can I improve the sensitivity of my LC-MS/MS method?

To enhance the sensitivity of your LC-MS/MS method for N-Nitroso Venlafaxine detection, consider the following:

• Optimize Mass Spectrometry Parameters:

  • Utilize Multiple Reaction Monitoring (MRM) mode for high selectivity and sensitivity.[4]

  • Fine-tune the collision energy and other source parameters for the specific precursor and product ions of N-Nitroso Venlafaxine.

• Enhance Chromatographic Performance:

  • Use a high-efficiency column, such as a sub-2 µm particle size column (UHPLC).

  • Optimize the mobile phase composition and gradient to achieve sharp, symmetrical peaks. The addition of a small percentage of formic acid can improve ionization efficiency.[4]

• Sample Preparation:

  • Employ a sample preparation technique that effectively concentrates the analyte and removes interfering matrix components. Solid-Phase Extraction (SPE) is a common and effective choice.[3]

Q4: What are common sources of N-Nitroso Venlafaxine contamination?

N-Nitroso Venlafaxine can form during the synthesis of the active pharmaceutical ingredient (API) or during the manufacturing and storage of the final drug product. The formation typically involves the reaction of a nitrosating agent (like nitrites) with a secondary or tertiary amine, which is present in the venlafaxine molecule.[5] The use of certain raw materials, reagents, and solvents can introduce these precursors.

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Low or No Signal for N-Nitroso Venlafaxine	Inefficient sample extraction.	Optimize the sample preparation method. For plasma samples, protein precipitation followed by solid-phase extraction (SPE) can yield high recovery.[2][3]
Suboptimal mass spectrometry parameters.	Tune the mass spectrometer specifically for N-Nitroso Venlafaxine. Determine the optimal precursor and product ions and collision energy.
Degradation of the analyte.	Ensure proper storage of samples and standards, typically at 2-8°C for long-term storage.[6] Prepare fresh working solutions regularly.
Poor Peak Shape (Tailing or Fronting)	Incompatible mobile phase pH.	Adjust the mobile phase pH. The use of a buffer can help maintain a consistent pH and improve peak shape.
Column overload.	Reduce the injection volume or dilute the sample.
Column contamination or degradation.	Flush the column with a strong solvent or replace the column if necessary.
High Background Noise or Matrix Effects	Insufficient sample cleanup.	Employ a more rigorous sample preparation technique, such as a two-step liquid-liquid extraction (LLE) or a more selective SPE sorbent.
Co-elution with interfering compounds.	Modify the chromatographic gradient to improve the separation of N-Nitroso Venlafaxine from matrix components.
Inconsistent Results or Poor Reproducibility	Variability in sample preparation.	Automate the sample preparation process if possible. Ensure consistent vortexing times, evaporation steps, and reconstitution volumes.
Instrument instability.	Perform a system suitability test before each run to ensure the instrument is performing within acceptable limits.

Experimental Protocols

Protocol 1: Sample Preparation using Solid-Phase Extraction (SPE)

This protocol is a general guideline for the extraction of N-Nitroso Venlafaxine from a drug product. Optimization may be required for different matrices.

• Sample Dissolution: Dissolve a known amount of the drug product in a suitable solvent (e.g., methanol (B129727)/water mixture) to achieve a target concentration.

• SPE Column Conditioning: Condition a C18 SPE cartridge by passing methanol followed by deionized water.

• Sample Loading: Load the dissolved sample onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with a weak solvent (e.g., 5% methanol in water) to remove polar impurities.

• Elution: Elute the N-Nitroso Venlafaxine with a stronger solvent (e.g., acetonitrile (B52724) or methanol).

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen. Reconstitute the residue in the mobile phase for LC-MS/MS analysis.

Protocol 2: LC-MS/MS Analysis

This protocol provides a starting point for developing an LC-MS/MS method for N-Nitroso Venlafaxine.

Chromatographic Conditions:

Parameter	Value
Column	C18, 2.1 x 50 mm, 1.8 µm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	Start with 5% B, ramp to 95% B over 5 minutes, hold for 2 minutes, then return to initial conditions.
Flow Rate	0.3 mL/min
Column Temperature	40°C
Injection Volume	5 µL

Mass Spectrometry Conditions:

Parameter	Value
Ionization Mode	Electrospray Ionization (ESI), Positive
Scan Type	Multiple Reaction Monitoring (MRM)
Precursor Ion (m/z)	To be determined for N-Nitroso Venlafaxine (e.g., for N-Nitroso Desmethyl Venlafaxine: 293.2)
Product Ion (m/z)	To be determined (e.g., for N-Nitroso Desmethyl Venlafaxine: 121.1)
Collision Energy	To be optimized
Source Temperature	250°C[1]

Quantitative Data Summary

The following tables summarize typical performance characteristics of LC-MS/MS methods for the analysis of venlafaxine and its metabolites, which can serve as a reference for developing a method for N-Nitroso Venlafaxine.

Table 1: Linearity and Quantification Limits

Analyte	Matrix	Linear Range	LLOQ	Reference
Venlafaxine	Human Plasma	3-300 ng/mL	3 ng/mL	[3]
O-desmethylvenlafaxine	Human Plasma	6-600 ng/mL	6 ng/mL	[3]
Venlafaxine	Rat Plasma	15.0-6000 ng/mL	15.0 ng/mL	[7]
N-desmethylvenlafaxine	Rat Plasma	5.00-2000 ng/mL	5.00 ng/mL	[7]
Venlafaxine	Human Plasma	10-1000 ng/mL	10 ng/mL	[8]

Table 2: Recovery and Precision

Analyte	Matrix	Recovery	Intra-day Precision (%RSD)	Inter-day Precision (%RSD)	Reference
Venlafaxine	Human Plasma	95.9%	<10%	<10%	[3]
O-desmethylvenlafaxine	Human Plasma	81.7%	<10%	<10%	[3]
Venlafaxine & Metabolites	Human Plasma	>96%	1.9-9.3%	Not Reported	[2]

Visualizations

Caption: Workflow for N-Nitroso Venlafaxine Analysis.

Caption: Decision Tree for Troubleshooting Low Sensitivity.

References

• 1. agilent.com [agilent.com]
• 2. Multiplexed quantification of venlafaxine and metabolites in human plasma by liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Liquid chromatography-tandem mass spectrometry (LC-MS-MS) method for simultaneous determination of venlafaxine and its active metabolite O-desmethyl venlafaxine in human plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. sysrevpharm.org [sysrevpharm.org]
• 5. N-Nitroso Venlafaxine EP Impurity H | CAS No- NA | NA [chemicea.com]
• 6. clearsynth.com [clearsynth.com]
• 7. Validation of an LC-MS/MS method for simultaneous quantification of venlafaxine and its five metabolites in rat plasma and its application in a pharmacokinetic study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Determination of venlafaxine and its active metabolite O-desmethylvenlafaxine in human plasma by HPLC fluorescence - PMC [pmc.ncbi.nlm.nih.gov]

Troubleshooting Peak Tailing in HPLC Analysis of Venlafaxine Impurities: A Technical Support Guide

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals address peak tailing issues encountered during the HPLC analysis of venlafaxine (B1195380) and its impurities.

Frequently Asked Questions (FAQs)

Q1: What are the common causes of peak tailing in the HPLC analysis of venlafaxine?

Peak tailing in the analysis of venlafaxine, a basic compound, is often attributed to several factors:

• Secondary Silanol (B1196071) Interactions: Venlafaxine, with its tertiary amine group, is prone to strong interactions with residual silanol groups on the silica-based stationary phase of the HPLC column. These interactions can lead to a secondary retention mechanism, causing the peak to tail.[1][2]

• Mobile Phase pH: An inappropriate mobile phase pH can lead to poor peak shape. If the pH is close to the pKa of venlafaxine (approximately 9.4-10.09), the analyte can exist in both ionized and non-ionized forms, resulting in peak broadening and tailing.[3]

• Column Overload: Injecting too much sample can saturate the stationary phase, leading to asymmetrical peaks.[4]

• Extra-Column Effects: Issues such as excessive tubing length, large-diameter tubing, or poorly made connections can contribute to band broadening and peak tailing.

• Column Degradation: Over time, HPLC columns can degrade, leading to a loss of efficiency and poor peak shape. This can be caused by the accumulation of contaminants or the stripping of the bonded phase.

Q2: How does the pKa of venlafaxine influence peak tailing?

Venlafaxine is a basic compound with a pKa value around 9.4-10.09.[3] At a mobile phase pH near its pKa, venlafaxine will be partially ionized. The presence of both ionized and neutral forms of the analyte can lead to mixed-mode retention and result in peak tailing. To ensure a single, consistent form of the analyte and minimize secondary interactions, it is crucial to control the mobile phase pH.

Q3: What type of HPLC column is recommended for venlafaxine impurity analysis to minimize peak tailing?

To minimize peak tailing for basic compounds like venlafaxine, it is highly recommended to use:

• End-capped Columns: These columns have their residual silanol groups chemically deactivated, which significantly reduces the potential for secondary interactions with basic analytes.[2][5][6]

• High-Purity Silica (B1680970) Columns (Type B): Modern columns manufactured with high-purity silica have a lower metal content and fewer acidic silanol groups, leading to improved peak symmetry for basic compounds.[1]

• Columns with Novel Chemistries: Columns with polar-embedded or charged surface modifications can also provide better peak shapes for basic compounds.

Q4: Can mobile phase additives help in reducing peak tailing for venlafaxine?

Yes, certain mobile phase additives can significantly improve peak shape:

• Competitive Bases: Small amounts of a basic compound, such as triethylamine (B128534) (TEA), can be added to the mobile phase. TEA competes with venlafaxine for interaction with the active silanol sites on the stationary phase, thereby masking these secondary interactions and improving peak symmetry.[1][7]

• Buffers: Using a buffer in the mobile phase is essential to maintain a constant and appropriate pH, which is critical for consistent ionization of venlafaxine and its impurities. Phosphate (B84403) and acetate (B1210297) buffers are commonly used.

Troubleshooting Guides

Issue 1: Peak tailing observed for venlafaxine and its basic impurities.

This is the most common issue and is often related to secondary interactions with the stationary phase.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for peak tailing of basic compounds.

Quantitative Data Summary:

Parameter	Recommendation to Reduce Tailing	Expected Outcome
Column Type	Use an end-capped C18 or C8 column.	Reduced silanol interactions, improved peak symmetry.
Mobile Phase pH	Adjust pH to be at least 2 units away from the analyte's pKa. For venlafaxine (pKa ~9.4-10.09), a pH of < 7.4 or > 11.5 would be ideal, but column stability must be considered. Often, a lower pH of 2.5-4.5 is effective.	Consistent ionization of the analyte, leading to sharper peaks.
Mobile Phase Additive	Add 0.1-0.5% triethylamine (TEA) to the mobile phase.	Masks active silanol sites, reducing secondary interactions.
Sample Concentration	Decrease the amount of sample injected.	Prevents column overload and peak distortion.
Temperature	Increase column temperature (e.g., to 35-45°C).	Can improve mass transfer kinetics and reduce peak tailing.

Experimental Protocol: Optimizing Mobile Phase pH

• Initial Assessment: Prepare the mobile phase at a neutral pH (e.g., 7.0) using a suitable buffer (e.g., 20 mM phosphate buffer) and an organic modifier (e.g., acetonitrile (B52724) or methanol).

• Acidic pH Evaluation: Prepare a series of mobile phases with decreasing pH values (e.g., 6.0, 5.0, 4.0, 3.0) using the same buffer system, adjusting the pH with an appropriate acid (e.g., phosphoric acid).

• Basic pH Evaluation (if column allows): If using a pH-stable column, prepare a series of mobile phases with increasing pH values (e.g., 8.0, 9.0).

• Analysis: Inject the venlafaxine and impurity standard solution using each mobile phase and record the chromatograms.

• Evaluation: Compare the peak shape (asymmetry factor) for venlafaxine and its impurities across the different pH conditions to determine the optimal pH for symmetrical peaks.

Issue 2: All peaks in the chromatogram are tailing.

If all peaks, not just the basic ones, are tailing, the issue might be related to the HPLC system itself or a fundamental problem with the column.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for universal peak tailing.

Quantitative Data Summary:

System Component	Potential Cause of Tailing	Corrective Action
Tubing & Fittings	Extra-column dead volume from improper connections.	Ensure fittings are properly tightened and tubing is cut cleanly and square. Use tubing with a smaller internal diameter.
Column	Void at the column inlet or contamination.	Reverse and flush the column (if allowed). If unsuccessful, replace the column.
Injector	Partially blocked injector port.	Backflush the injector or follow the manufacturer's cleaning procedure.
Detector	Contaminated detector cell.	Flush the detector cell with a strong, appropriate solvent.

Experimental Protocol: Column Flushing

• Disconnect from Detector: Disconnect the column outlet from the detector to avoid flushing contaminants into the detector cell.

• Reverse Direction: Reverse the direction of flow through the column (check manufacturer's instructions to ensure this is permissible for your column).

• Flush with Strong Solvent: Flush the column with a series of solvents, starting with the mobile phase without the buffer, then with a strong, miscible organic solvent (e.g., 100% acetonitrile or methanol).

• Re-equilibration: Return the column to the normal flow direction and re-equilibrate with the mobile phase until a stable baseline is achieved.

• Test Performance: Inject a standard to check if the peak shape has improved.

References

• 1. Understanding Peak Tailing in HPLC | Phenomenex [phenomenex.com]
• 2. elementlabsolutions.com [elementlabsolutions.com]
• 3. Venlafaxine | C17H27NO2 | CID 5656 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. RP-HPLC Method for Content of Genotoxic 4-methoxybenzyl Chloride in Venlafaxine – Oriental Journal of Chemistry [orientjchem.org]
• 6. lcms.cz [lcms.cz]
• 7. ijppr.humanjournals.com [ijppr.humanjournals.com]

optimization of extraction methods for N-Nitroso Venlafaxine from drug products

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for the optimization of extraction methods for N-Nitroso Venlafaxine (B1195380) from pharmaceutical drug products. The information is intended for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges in extracting N-Nitroso Venlafaxine from solid drug products?

A1: The main challenges include:

• Low Concentration: N-Nitroso Venlafaxine is a trace impurity, requiring highly sensitive and efficient extraction methods to achieve the necessary limits of detection (LOD) and quantification (LOQ).

• Matrix Effects: Excipients in the drug product formulation can interfere with the extraction and analysis, leading to ion suppression or enhancement in mass spectrometry-based methods.

• Analyte Stability: N-Nitroso compounds can be susceptible to degradation under certain conditions, such as exposure to light or high temperatures.

• Solubility: Selecting a solvent that effectively dissolves N-Nitroso Venlafaxine from the tablet or capsule matrix without co-extracting interfering substances is critical.

Q2: What are the recommended analytical techniques for the detection of N-Nitroso Venlafaxine?

A2: Highly sensitive and selective methods are required for the analysis of nitrosamine (B1359907) impurities. The most commonly used techniques are Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS). LC-MS/MS is often preferred for non-volatile nitrosamines like N-Nitroso Venlafaxine.

Q3: Are there established acceptable intake (AI) limits for N-Nitroso Venlafaxine?

A3: Regulatory agencies like the FDA and EMA have set strict acceptable daily intake (AI) limits for various nitrosamines. It is crucial to consult the latest regulatory guidelines for specific limits for N-Nitroso Venlafaxine, as these may be updated based on new toxicological data.

Troubleshooting Guides

Low Analyte Recovery

Potential Cause	Troubleshooting Steps
Incomplete Extraction from Matrix	- Ensure complete disintegration and dissolution of the drug product. Use of a mechanical shaker or sonication can aid this process. - Optimize the extraction solvent. A combination of polar and non-polar solvents may be necessary. For Venlafaxine, mixtures of isoamyl alcohol and hexane (B92381) have been used.[1] - Adjust the pH of the extraction medium. Since Venlafaxine is a weak base, extraction efficiency can be pH-dependent.
Poor Analyte Solubility	- Test a range of solvents with varying polarities. N-Nitroso Venlafaxine's polarity may differ from the parent drug. - Consider a multi-step extraction approach with different solvents.
Analyte Adsorption	- Use silanized glassware to prevent adsorption of the analyte onto glass surfaces. - Check for potential adsorption to filter membranes during sample cleanup. A polypropylene (B1209903) (PP) filter is often a good starting point.
Analyte Degradation	- Protect samples from light and heat. Use amber vials and store extracts at low temperatures. - Minimize the time between extraction and analysis.

High Matrix Effects in LC-MS/MS

Potential Cause	Troubleshooting Steps
Co-elution with Excipients	- Optimize the chromatographic method to improve separation between N-Nitroso Venlafaxine and interfering matrix components. - Modify the mobile phase composition or gradient profile.
Ion Suppression/Enhancement	- Dilute the sample extract to reduce the concentration of interfering components. This may require a more sensitive instrument to maintain the required LOQ. - Employ a more effective sample cleanup technique, such as Solid-Phase Extraction (SPE), to remove interfering substances. - Use a stable isotope-labeled internal standard for N-Nitroso Venlafaxine to compensate for matrix effects.
Inefficient Sample Cleanup	- If using Liquid-Liquid Extraction (LLE), perform a back-extraction step to further clean the sample. - If using SPE, experiment with different sorbent types (e.g., C8, C18, polymeric) and elution solvents. For Venlafaxine, various SPE columns including C1, C8, and hydrophilic-lipophilic balance (HLB) have been explored.[1]

Experimental Protocols

General Sample Preparation Workflow

The following diagram illustrates a general workflow for the extraction of N-Nitroso Venlafaxine from a solid dosage form.

Caption: General workflow for N-Nitroso Venlafaxine extraction.

Liquid-Liquid Extraction (LLE) Protocol (Adapted from Venlafaxine Extraction)

This protocol is a starting point and should be optimized for N-Nitroso Venlafaxine.

• Sample Preparation: Weigh and grind a representative number of tablets to obtain a fine powder. Accurately weigh a portion of the powder equivalent to one dose of Venlafaxine.

• Dissolution: Transfer the powder to a volumetric flask and add a suitable diluent (e.g., 50:50 methanol:water). Sonicate for 15-20 minutes to ensure complete dissolution.

• pH Adjustment: Adjust the pH of the sample solution to basic conditions (e.g., pH 9-10) using a suitable base like ammonium (B1175870) hydroxide. This is to ensure the analyte is in its non-ionized form for efficient extraction into an organic solvent.

• Extraction: Add an immiscible organic solvent. For Venlafaxine, methyl tert-butyl ether (MTBE) has been shown to be effective.[2] Vortex for 2-5 minutes and centrifuge to separate the layers.

• Collection: Carefully transfer the organic layer to a clean tube.

• Repeat: Repeat the extraction step on the aqueous layer to maximize recovery.

• Evaporation and Reconstitution: Evaporate the combined organic extracts to dryness under a gentle stream of nitrogen. Reconstitute the residue in a mobile phase-compatible solvent for LC-MS/MS analysis.

Solid-Phase Extraction (SPE) Protocol (Adapted from Venlafaxine Extraction)

SPE can offer cleaner extracts compared to LLE.

• Sample Preparation and Dissolution: Prepare the sample as described in steps 1 and 2 of the LLE protocol.

• SPE Cartridge Conditioning: Condition a suitable SPE cartridge (e.g., mixed-mode cation exchange or reversed-phase C8/C18) with methanol followed by water.

• Sample Loading: Load the sample solution onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with a weak solvent (e.g., water or a low percentage of organic solvent in water) to remove polar interferences.

• Elution: Elute the N-Nitroso Venlafaxine from the cartridge using an appropriate solvent (e.g., methanol, acetonitrile, or a mixture with a pH modifier like formic acid or ammonia).

• Evaporation and Reconstitution: Evaporate the eluate to dryness and reconstitute as described in the LLE protocol.

Data Presentation

The following tables summarize extraction recovery data for Venlafaxine and its metabolite, O-desmethylvenlafaxine (ODV), using different LLE and SPE methods. This data can serve as a baseline for developing an extraction method for N-Nitroso Venlafaxine.

Table 1: Liquid-Liquid Extraction (LLE) Recovery of Venlafaxine and ODV

Extraction Solvent	Analyte	Recovery (%)	Reference
Isoamyl alcohol/hexane (1:99 v/v)	Venlafaxine	~100%	[1]
Isoamyl alcohol/hexane (1:99 v/v)	ODV	~70%	[1]
Hexane/ethyl acetate (B1210297) (80:20 v/v)	Venlafaxine	>70%	[1]
Hexane/ethyl acetate (80:20 v/v)	ODV	>70%	[1]
Methyl tert-butyl ether (MTBE)	Venlafaxine	Not specified, used in a validated method	[2]

Table 2: Solid-Phase Extraction (SPE) Recovery of Venlafaxine and ODV

SPE Column Type	Analyte	Recovery (%)	Reference
C1	Venlafaxine	>92%	[1]
C1	ODV	>93%	[1]
Betasil C18	Venlafaxine	95.9%	[3]
Betasil C18	ODV	81.7%	[3]

Logical Relationship Diagram

The following diagram illustrates the logical relationship between sample properties, extraction parameters, and analytical outcomes.

Caption: Key factors influencing the analysis of N-Nitroso Venlafaxine.

References

• 1. psychiatriapolska.pl [psychiatriapolska.pl]
• 2. Validation of an LC-MS/MS method for simultaneous quantification of venlafaxine and its five metabolites in rat plasma and its application in a pharmacokinetic study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Liquid chromatography-tandem mass spectrometry (LC-MS-MS) method for simultaneous determination of venlafaxine and its active metabolite O-desmethyl venlafaxine in human plasma - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Robust Analysis of N-Nitroso Venlafaxine

This technical support center provides troubleshooting guidance and answers to frequently asked questions for the robust analysis of N-Nitroso Venlafaxine (B1195380). It is intended for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: What is N-Nitroso Venlafaxine and why is its analysis important?

A1: N-Nitroso Venlafaxine is a nitrosamine (B1359907) impurity that can form during the manufacturing process or storage of Venlafaxine, a common antidepressant.[1] Nitrosamines are classified as probable human carcinogens, and regulatory agencies like the FDA and EMA have set strict limits on their presence in pharmaceutical products.[2][3] Therefore, robust and sensitive analytical methods are crucial to ensure the safety and quality of Venlafaxine-containing drugs.[2][4]

Q2: What is the most common analytical technique for N-Nitroso Venlafaxine analysis?

A2: The most common and recommended technique for the analysis of N-Nitroso Venlafaxine and other nitrosamine impurities is Liquid Chromatography with tandem mass spectrometry (LC-MS/MS).[5] This method offers the high sensitivity and selectivity required to detect and quantify the trace levels of these impurities.[2][6][7]

Q3: Are there different forms of N-Nitroso Venlafaxine impurities?

A3: Yes, several N-Nitroso Venlafaxine impurities have been identified, such as N-Nitroso Venlafaxine EP Impurity D, and H.[1][4][8] It is important that the analytical method is capable of separating and quantifying all potential N-Nitroso Venlafaxine impurities in a sample.

Q4: Where can I obtain reference standards for N-Nitroso Venlafaxine?

A4: Reference standards for N-Nitroso Venlafaxine impurities are available from various chemical suppliers that specialize in pharmaceutical impurities.[4][8][9][10] These standards are essential for method development, validation, and accurate quantification.[4][11]

Q5: What are the regulatory limits for N-Nitroso Venlafaxine in pharmaceutical products?

A5: The acceptable intake (AI) limits for nitrosamine impurities are set by regulatory agencies and are generally very low, often in the nanogram per day range. The specific limit for N-Nitroso Venlafaxine should be determined based on the maximum daily dose of the Venlafaxine product and the threshold of toxicological concern (TTC) of 1.5 µg per day for genotoxic impurities.[12]

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Solution(s)
Poor Peak Shape (Tailing or Fronting)	1. Inappropriate mobile phase pH. 2. Column degradation or contamination. 3. Secondary interactions between the analyte and the stationary phase.	1. Adjust the mobile phase pH to ensure the analyte is in a single ionic form. 2. Flush the column with a strong solvent or replace the column if necessary. 3. Consider a different column chemistry, such as a pentafluorophenyl (PFP) or a column designed for polar compounds, to minimize secondary interactions.
Low Sensitivity / No Peak Detected	1. Insufficient sample concentration. 2. Suboptimal mass spectrometer settings. 3. Ion suppression from the sample matrix. 4. Analyte degradation.	1. Concentrate the sample using solid-phase extraction (SPE) or liquid-liquid extraction (LLE). 2. Optimize MS parameters (e.g., collision energy, cone voltage) by infusing a standard solution of N-Nitroso Venlafaxine. 3. Improve sample cleanup to remove interfering matrix components. Dilute the sample if possible. 4. Ensure proper sample storage conditions (e.g., protection from light, refrigerated) and prepare fresh samples.
High Backpressure	1. Clogged column frit or tubing. 2. Particulate matter in the sample.	1. Reverse flush the column (if recommended by the manufacturer) or replace the column. Check for blockages in the LC system. 2. Filter all samples and mobile phases through a 0.22 µm or 0.45 µm filter before use.
Poor Reproducibility of Retention Times	1. Inconsistent mobile phase composition. 2. Fluctuations in column temperature. 3. Air bubbles in the pump.	1. Prepare fresh mobile phase daily and ensure thorough mixing. 2. Use a column oven to maintain a stable temperature. 3. Degas the mobile phase and prime the pump.
Matrix Effects (Ion Enhancement or Suppression)	1. Co-eluting compounds from the sample matrix interfering with the ionization of the analyte.	1. Develop a more effective sample preparation method (e.g., SPE, LLE) to remove interfering components. 2. Modify the chromatographic method to separate the analyte from the interfering peaks. 3. Use a matrix-matched calibration curve or an isotopically labeled internal standard for more accurate quantification.

Experimental Protocols

Sample Preparation (for Venlafaxine Tablets)

This protocol is a general guideline and may require optimization based on the specific drug product matrix.

• Sample Weighing: Accurately weigh and crush a sufficient number of Venlafaxine tablets to obtain a representative sample.

• Dissolution: Transfer a portion of the crushed tablets equivalent to a target concentration of the active pharmaceutical ingredient (API) (e.g., 2 mg/mL) into a volumetric flask.

• Extraction Solvent: Add a diluent, such as a 1:1 (v/v) mixture of Methanol and Water, to the flask.[12]

• Extraction: Vortex the mixture for 1 minute, followed by sonication for 20 minutes to ensure complete dissolution of the N-Nitroso Venlafaxine.[12]

• Settling and Centrifugation: Allow the solution to settle at room temperature for about an hour. Transfer the supernatant to a centrifuge tube and centrifuge at high speed (e.g., 14,000 RPM) for 5 minutes.[12]

• Filtration: Filter the supernatant through a 0.22 µm syringe filter (PTFE or RC) into an HPLC vial for analysis.

LC-MS/MS Method

This is a representative LC-MS/MS method and may require optimization for your specific instrumentation and N-Nitroso Venlafaxine impurity.

Parameter	Condition
LC Column	Kinetex® 2.6 µm F5 or equivalent polar-modified C18 column
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Methanol[13]
Gradient	Optimized to provide good retention and separation from matrix components.
Flow Rate	0.4 mL/min
Column Temperature	40 °C
Injection Volume	10 µL
Ionization Source	Electrospray Ionization (ESI), Positive Mode
MS Detection	Multiple Reaction Monitoring (MRM)
MRM Transitions	To be determined by infusing a standard of the specific N-Nitroso Venlafaxine impurity.

Quantitative Data Summary

The following table summarizes typical performance characteristics for a validated LC-MS/MS method for nitrosamine analysis. These values should be established during method validation for N-Nitroso Venlafaxine.

Parameter	Typical Value
Linearity (r²)	> 0.99
Lower Limit of Quantification (LLOQ)	0.1 - 0.5 ng/mL[12]
Accuracy (% Recovery)	80 - 120%
Precision (%RSD)	< 15%
Recovery from Matrix (% Recovery)	89.5% - 112.0%[12]
Reproducibility (%RSD)	0.61% - 4.42%[12]

Visualizations

Caption: A typical experimental workflow for the analysis of N-Nitroso Venlafaxine.

Caption: A logical troubleshooting guide for common issues in N-Nitroso Venlafaxine analysis.

References

• 1. N-Nitroso Venlafaxine EP Impurity H | CAS No- NA | NA [chemicea.com]
• 2. Validating analytical procedures for determining nitrosamines in pharmaceuticals: European OMCLs participate in collaborative study with international regulatory agencies - European Directorate for the Quality of Medicines & HealthCare [edqm.eu]
• 3. agilent.com [agilent.com]
• 4. veeprho.com [veeprho.com]
• 5. Validation of an LC-MS/MS method for simultaneous quantification of venlafaxine and its five metabolites in rat plasma and its application in a pharmacokinetic study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 7. An update on latest regulatory guidelines and analytical methodologies for N-nitrosamine impurities in pharmaceutical products – 2024 - PMC [pmc.ncbi.nlm.nih.gov]
• 8. N-Nitroso Venlafaxine EP Impurity D | 2680662-11-5 | SynZeal [synzeal.com]
• 9. synthinkchemicals.com [synthinkchemicals.com]
• 10. Venlafaxine Impurities | SynZeal [synzeal.com]
• 11. cleanchemlab.com [cleanchemlab.com]
• 12. phenomenex.blob.core.windows.net [phenomenex.blob.core.windows.net]
• 13. fda.gov [fda.gov]

Navigating the Chromatographic Challenge: A Technical Support Center for Venlafaxine and Nitrosamine Analysis

For researchers, scientists, and drug development professionals, achieving optimal chromatographic resolution of Venlafaxine (B1195380) and its related nitrosamine (B1359907) impurities is a critical analytical challenge. This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to address common issues encountered during experimental work.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges in the chromatographic analysis of Venlafaxine and its nitrosamine impurities?

A1: The main challenges stem from the significant concentration differences between the active pharmaceutical ingredient (API), Venlafaxine, and its trace-level nitrosamine impurities. Key difficulties include:

• Co-elution: Structural similarities can lead to overlapping peaks, making accurate quantification difficult.

• Poor Peak Shape: Nitrosamines, at very low concentrations, can exhibit poor peak symmetry, tailing, or fronting.

• Matrix Effects: Excipients in pharmaceutical formulations can interfere with the analysis, causing ion suppression or enhancement in LC-MS.[1][2][3]

• Low Sensitivity: Achieving the low limits of detection (LOD) and quantification (LOQ) required for genotoxic impurities can be challenging.[2][4]

• In-situ Formation: The potential for nitrosamine formation during sample preparation and analysis is a critical concern that needs to be mitigated.[3][5]

Q2: What are the identified nitrosamine impurities of Venlafaxine?

A2: Several potential nitrosamine impurities of Venlafaxine have been identified, including N-Nitroso Venlafaxine EP Impurity D and N-Nitroso Venlafaxine Impurity E.[6][7] These are often formed from the nitrosation of Venlafaxine or its precursors. Commercially available reference standards for these impurities are essential for method development and validation.[6][8][9]

Q3: Which analytical techniques are most suitable for this analysis?

A3: High-Performance Liquid Chromatography (HPLC) coupled with UV detection can be used for the analysis of Venlafaxine and its related substances.[10][11][12] However, for the trace-level quantification of nitrosamine impurities, Liquid Chromatography-Mass Spectrometry (LC-MS), particularly with a tandem mass spectrometer (LC-MS/MS), is the preferred method due to its high sensitivity and selectivity.[13][14][15][16][17]

Troubleshooting Guide

This guide addresses specific issues that may arise during the chromatographic analysis of Venlafaxine and its nitrosamine impurities.

Poor Resolution and Co-elution

Issue	Possible Causes	Recommended Solutions
Overlapping peaks of Venlafaxine and a nitrosamine impurity.	- Inappropriate mobile phase composition or pH.- Suboptimal column chemistry.- Isocratic elution not providing sufficient separation.	- Mobile Phase Optimization: Adjust the organic modifier (acetonitrile or methanol) percentage. Modify the pH of the aqueous phase; a pH around 3.0 has been shown to be effective for separating Venlafaxine and its related substances.[10] - Column Selection: Utilize a high-resolution column, such as a C18 or a phenyl-hexyl column, with a smaller particle size (e.g., ≤ 3 µm).- Gradient Elution: Implement a gradient elution program to enhance the separation of early-eluting nitrosamines from the highly retained Venlafaxine peak.
Poor separation between different nitrosamine impurities.	- Insufficient chromatographic selectivity.	- Alternative Stationary Phases: Explore different column chemistries, such as cyano or pentafluorophenyl (PFP) phases, which can offer different selectivity for polar and aromatic compounds.

Poor Peak Shape

Issue	Possible Causes	Recommended Solutions
Peak tailing for nitrosamine impurities.	- Secondary interactions with active sites on the column.- Column overload (less likely for trace impurities).- Inappropriate mobile phase pH.	- Mobile Phase Additives: Add a competing base, such as a low concentration of triethylamine (B128534) or diethylamine, to the mobile phase to mask silanol (B1196071) interactions.[10] - pH Adjustment: Ensure the mobile phase pH is appropriate for the analytes' pKa to maintain a consistent ionization state.
Peak fronting.	- Sample solvent stronger than the mobile phase.- High injection volume.	- Solvent Matching: Dissolve the sample in a solvent that is weaker than or equal in strength to the initial mobile phase.- Reduce Injection Volume: Decrease the volume of the injected sample.

Sensitivity and Detection Issues

Issue	Possible Causes	Recommended Solutions
Inadequate sensitivity for nitrosamine impurities (High LOQ).	- Suboptimal ionization in LC-MS.- Matrix effects causing ion suppression.- Non-volatile buffers interfering with MS detection.	- MS Parameter Optimization: Optimize source parameters (e.g., gas flows, temperature) and compound-specific parameters (e.g., collision energy).- Sample Preparation: Employ solid-phase extraction (SPE) or liquid-liquid extraction (LLE) to clean up the sample and concentrate the analytes.[15] - Mobile Phase Compatibility: Use volatile mobile phase additives like formic acid or ammonium (B1175870) formate (B1220265) for MS compatibility.
Inconsistent or non-reproducible results.	- In-situ formation of nitrosamines during sample preparation.- Degradation of nitrosamines.- System contamination.	- Control Sample Preparation: Avoid acidic conditions and high temperatures during sample preparation.[5] Protect samples from light, as nitrosamines can be light-sensitive.[5] - System Cleaning: Thoroughly clean the LC system to remove any potential sources of contamination.

Experimental Protocols

The following are starting points for method development. Optimization will likely be required for specific instrumentation and sample matrices.

HPLC-UV Method for Venlafaxine and Related Substances

This method is suitable for the analysis of Venlafaxine and its non-nitrosamine process impurities.

Parameter	Condition
Column	Kromasil KR100-5C18 (250 mm x 4.6 mm, 5 µm)[10]
Mobile Phase A	0.3% Diethylamine buffer (pH 3.0)[10]
Mobile Phase B	Acetonitrile/Methanol (90:10 v/v)[10]
Gradient	A gradient elution may be necessary to separate all impurities. A starting point could be 95% A, ramping to 50% A over 20 minutes.
Flow Rate	1.0 mL/min
Column Temperature	40 °C[10]
Detection	UV at 225 nm[10]
Injection Volume	10 µL

LC-MS/MS Method for Venlafaxine and Nitrosamine Impurities

This method provides a more sensitive and selective approach for the simultaneous quantification of Venlafaxine and its trace-level nitrosamine impurities.

Parameter	Condition
Column	Agilent SB-Phenyl (50 mm × 4.6 mm, 3.5 µm) or equivalent[13]
Mobile Phase A	0.1% Formic acid in water[13]
Mobile Phase B	0.1% Formic acid in acetonitrile[13]
Gradient	A steep gradient may be required to elute Venlafaxine after the nitrosamines. Start with a low percentage of B (e.g., 5-10%) and ramp up to a high percentage (e.g., 95%) over a short time, followed by a hold and re-equilibration.
Flow Rate	0.8 mL/min[13]
Column Temperature	40 °C
Injection Volume	5 µL
Ionization Mode	Electrospray Ionization (ESI), Positive Mode
Detection	Multiple Reaction Monitoring (MRM)

MRM Transitions (Hypothetical):

Analyte	Precursor Ion (m/z)	Product Ion (m/z)
Venlafaxine	278.2	121.1
N-Nitroso Venlafaxine	307.2	[To be determined experimentally]

Note: The exact m/z values for N-Nitroso Venlafaxine and its fragments need to be determined by infusing a reference standard into the mass spectrometer.

Visualizations

Experimental Workflow for Method Development

Caption: A typical workflow for developing a robust chromatographic method.

Logical Relationship for Troubleshooting Poor Resolution

Caption: Troubleshooting logic for addressing poor chromatographic resolution.

References

• 1. Overcoming the Challenges of Nitrosamine Analysis Using LC-MS/MS | Separation Science [sepscience.com]
• 2. theanalyticalscientist.com [theanalyticalscientist.com]
• 3. researchgate.net [researchgate.net]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. cambrex.com [cambrex.com]
• 6. veeprho.com [veeprho.com]
• 7. synthinkchemicals.com [synthinkchemicals.com]
• 8. N-Nitroso Venlafaxine EP Impurity D | 2680662-11-5 | SynZeal [synzeal.com]
• 9. synchemia.com [synchemia.com]
• 10. Simultaneous separation and determination of process-related substances and degradation products of venlafaxine by reversed-phase HPLC - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. A simple HPLC method for the simultaneous determination of venlafaxine and its major metabolite O-desmethylvenlafaxine in human serum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. [PDF] APPLICATION OF UV-SPECTROPHOTOMETRY AND HPLC FOR DETERMINATION OF VENLAFAXINE AND ITS FOUR RELATED SUBSTANCES IN PHARMACEUTICAL DOSAGE FORMS | Semantic Scholar [semanticscholar.org]
• 13. Validation of an LC-MS/MS method for simultaneous quantification of venlafaxine and its five metabolites in rat plasma and its application in a pharmacokinetic study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. Liquid chromatography-tandem mass spectrometry (LC-MS-MS) method for simultaneous determination of venlafaxine and its active metabolite O-desmethyl venlafaxine in human plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. youtube.com [youtube.com]
• 17. documents.thermofisher.com [documents.thermofisher.com]

Reference Data & Comparative Studies

A Framework for Inter-Laboratory Comparison of N-Nitroso Venlafaxine Analysis

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive framework for conducting an inter-laboratory comparison for the analysis of N-Nitroso Venlafaxine, a potential genotoxic impurity in the antidepressant drug, Venlafaxine. The presence of nitrosamine (B1359907) impurities in pharmaceutical products is a significant safety concern, with regulatory bodies like the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) enforcing stringent control limits.[1][2] Robust, reproducible, and cross-validated analytical methods are therefore essential for ensuring patient safety and regulatory compliance.

This document outlines a proposed structure for a comparative study, presents hypothetical yet representative analytical performance data for common analytical techniques, and provides detailed experimental protocols to guide laboratories in the analysis of N-Nitroso Venlafaxine.

Inter-Laboratory Study Design

An inter-laboratory comparison, or round-robin study, is crucial for assessing the reproducibility and reliability of analytical methods across different laboratories, equipment, and analysts.[3][4] A well-designed study provides confidence in the analytical procedure's transferability and ruggedness. The workflow for such a study is depicted below.

Figure 1: Workflow for an inter-laboratory comparison study.

Quantitative Data Summary

The following tables present hypothetical yet realistic quantitative data from a simulated inter-laboratory comparison of two common analytical methods for N-Nitroso Venlafaxine analysis: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS). These values are representative of the performance expected from modern analytical instrumentation and validated methods for trace-level nitrosamine analysis.[5][6][7][8]

Table 1: Comparison of Method Performance Characteristics

Parameter	LC-MS/MS	GC-MS/MS	Typical Regulatory Expectation
Limit of Detection (LOD)	0.05 ng/mL	0.1 ng/mL	Method must be sufficiently sensitive for the intended purpose.
Limit of Quantitation (LOQ)	0.15 ng/mL	0.3 ng/mL	LOQ should be at or below the acceptable intake (AI) limit.
Linearity (R²)	> 0.998	> 0.995	R² > 0.99
Accuracy (% Recovery)	95 - 105%	90 - 110%	Within 80-120% for trace analysis.
Precision (% RSD)	< 5%	< 10%	Repeatability (RSDr) and Intermediate Precision (RSDip) should be acceptable for the concentration level.

Table 2: Hypothetical Inter-Laboratory Comparison Results for N-Nitroso Venlafaxine (Spiked Sample at 1.0 ng/mL)

Laboratory	Method	Measured Concentration (ng/mL)	Recovery (%)
Lab A	LC-MS/MS	0.98	98
Lab B	LC-MS/MS	1.02	102
Lab C	LC-MS/MS	0.95	95
LC-MS/MS Mean (± SD)	0.98 (± 0.035)	98 (± 3.5)
Lab D	GC-MS/MS	1.05	105
Lab E	GC-MS/MS	0.92	92
Lab F	GC-MS/MS	1.08	108
GC-MS/MS Mean (± SD)	1.02 (± 0.082)	102 (± 8.2)

Experimental Protocols

Detailed methodologies are crucial for ensuring consistency and comparability of results in an inter-laboratory study. The following are proposed protocols for the analysis of N-Nitroso Venlafaxine in Venlafaxine drug substance.

Method 1: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS is a highly sensitive and selective technique, making it the preferred method for the analysis of a wide range of nitrosamines, including those that are non-volatile or thermally labile.

Figure 2: Step-by-step workflow for LC-MS/MS analysis.

1. Sample Preparation:

• Accurately weigh approximately 100 mg of the Venlafaxine drug substance into a centrifuge tube.

• Add a suitable volume of diluent (e.g., 10 mL of 50:50 methanol:water) and an internal standard (e.g., N-Nitroso Venlafaxine-d4).

• Vortex the sample for 1 minute, followed by sonication for 10 minutes.

• Centrifuge the sample at 4000 rpm for 10 minutes.

• Filter the supernatant through a 0.22 µm syringe filter into an HPLC vial.

2. Liquid Chromatography Conditions:

• Column: A suitable C18 column (e.g., 100 mm x 2.1 mm, 1.8 µm).

• Mobile Phase A: 0.1% Formic acid in water.

• Mobile Phase B: 0.1% Formic acid in acetonitrile.

• Gradient: A suitable gradient to separate the analyte from the drug substance and other matrix components.

• Flow Rate: 0.3 mL/min.

• Injection Volume: 5 µL.

• Column Temperature: 40 °C.

3. Mass Spectrometry Conditions:

• Ionization Mode: Positive Electrospray Ionization (ESI+).

• MRM Transitions: Monitor at least two specific transitions for N-Nitroso Venlafaxine for quantification and confirmation. A hypothetical transition could be based on the precursor ion [M+H]+ and a characteristic product ion.

Method 2: Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS)

GC-MS/MS is a robust technique, particularly for volatile and semi-volatile nitrosamines.

Figure 3: Step-by-step workflow for GC-MS/MS analysis.

1. Sample Preparation:

• Accurately weigh approximately 100 mg of the Venlafaxine drug substance into a vial.

• Add a suitable volume of a non-protic solvent like dichloromethane (DCM) and an appropriate internal standard.

• Vortex for 1 minute to dissolve.

• Filter through a 0.22 µm PTFE syringe filter into a GC vial.

2. Gas Chromatography Conditions:

• Column: A low-bleed capillary column suitable for amine analysis (e.g., a 5% phenyl-arylene phase).

• Inlet Temperature: 250 °C.

• Carrier Gas: Helium at a constant flow rate.

• Oven Program: A temperature gradient optimized for the separation of N-Nitroso Venlafaxine from potential matrix interferences.

3. Mass Spectrometry Conditions:

• Ionization Mode: Electron Ionization (EI).

• MRM Transitions: Monitor at least two specific transitions for the target analyte.

Conclusion

The analysis of N-Nitroso Venlafaxine at trace levels requires highly sensitive and selective analytical methods. Both LC-MS/MS and GC-MS/MS are capable of achieving the required low detection and quantification limits. An inter-laboratory comparison study, following a structured protocol as outlined in this guide, is essential to establish the robustness, reproducibility, and transferability of the chosen analytical method. This ensures consistent and reliable data across different testing facilities, which is fundamental for regulatory submissions and ensuring the safety of pharmaceutical products. Laboratories are encouraged to use certified reference materials for N-Nitroso Venlafaxine to ensure the accuracy of their results.[9][10][11]

References

• 1. benchchem.com [benchchem.com]
• 2. Validating analytical procedures for determining nitrosamines in pharmaceuticals: European OMCLs participate in collaborative study with international regulatory agencies - European Directorate for the Quality of Medicines & HealthCare [edqm.eu]
• 3. publications.jrc.ec.europa.eu [publications.jrc.ec.europa.eu]
• 4. diva-portal.org [diva-portal.org]
• 5. Analysis of Nitrosamine Impurities in Drugs by GC-MS/MS [restek.com]
• 6. agilent.com [agilent.com]
• 7. Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 8. agilent.com [agilent.com]
• 9. N-Nitroso Venlafaxine EP Impurity D | 2680662-11-5 | SynZeal [synzeal.com]
• 10. veeprho.com [veeprho.com]
• 11. veeprho.com [veeprho.com]

LC-MS/MS vs. GC-MS for Nitrosamine Impurity Profiling: A Comparative Guide

For researchers, scientists, and drug development professionals, the accurate detection and quantification of nitrosamine (B1359907) impurities is a critical aspect of ensuring pharmaceutical safety. These compounds, classified as probable human carcinogens, are often present at trace levels, necessitating highly sensitive and robust analytical methods. The two most prominent techniques for this purpose are Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS). This guide provides an objective comparison of their performance for nitrosamine impurity profiling, supported by experimental data and detailed methodologies.

At a Glance: LC-MS/MS vs. GC-MS/MS

Feature	LC-MS/MS	GC-MS/MS
Applicability	Broad applicability to a wide range of nitrosamines, including non-volatile and thermally labile compounds.[1][2]	Primarily suited for volatile and thermally stable nitrosamines.[2][3][4]
Sensitivity	Generally offers higher sensitivity, reaching parts-per-billion (ppb) or even parts-per-trillion (ppt) levels.[2][3]	Highly sensitive for volatile compounds, with detection limits in the low ppb range.[2][5][6]
Selectivity	High selectivity, especially with tandem mass spectrometry (MS/MS), minimizing matrix interference.[2]	Excellent selectivity, particularly in Multiple Reaction Monitoring (MRM) mode.[2][6]
Sample Preparation	Often simpler, involving dissolution and filtration.[2]	May require derivatization for non-volatile compounds and can be more complex.[2]
Matrix Effects	Can be susceptible to ion suppression or enhancement from matrix components.[2]	Generally less prone to matrix effects compared to LC-MS.[2]
"Gold Standard"	Often considered the "gold standard" for its exceptional sensitivity and broad applicability.[3]	A trusted and robust method, especially for volatile nitrosamines.[3]

Quantitative Performance Data

The following tables summarize the quantitative performance data for the analysis of common nitrosamine impurities using both LC-MS/MS and GC-MS/MS.

LC-MS/MS Performance Data

Nitrosamine	LOD (ng/mL)	LOQ (ng/mL)	Recovery (%)	RSD (%)
NDMA	0.005 - 0.07	0.02 - 0.1	80 - 120	< 20
NDEA	0.005 - 0.02	0.02 - 0.04	80 - 120	< 20
NMBA	0.005	-	80 - 120	< 20
NDIPA	0.005	-	80 - 120	< 20
NEIPA	0.005	-	80 - 120	< 20
NDBA	0.005	-	80 - 120	< 20

Data compiled from multiple sources.[7][8][9]

GC-MS/MS Performance Data

Nitrosamine	LOD (ppm)	LOQ (ppm)	Recovery (%)	RSD (%)
NDMA	0.02 - 0.1	0.06 - 0.1	70 - 130	< 25
NDEA	0.03	0.09	70 - 130	< 25
NDIPA	0.02	0.06	70 - 130	< 25
NEIPA	-	-	70 - 130	< 25
NDBA	-	-	70 - 130	< 25

Data compiled from multiple sources.[6][10][11]

Experimental Workflows

The following diagrams illustrate the typical experimental workflows for nitrosamine analysis using LC-MS/MS and GC-MS/MS.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. resolvemass.ca [resolvemass.ca]
• 4. ijpsjournal.com [ijpsjournal.com]
• 5. Analysis of Nitrosamine Impurities in Drugs by GC-MS/MS [restek.com]
• 6. Development of GC-MS/MS Method for Simultaneous Estimation of Four Nitrosoamine Genotoxic Impurities in Valsartan - PMC [pmc.ncbi.nlm.nih.gov]
• 7. fda.gov [fda.gov]
• 8. agilent.com [agilent.com]
• 9. A multi-analyte LC-MS/MS method for screening and quantification of nitrosamines in sartans - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. agilent.com [agilent.com]

A Comparative Guide to Cross-Validation of Analytical Methods for Venlafaxine Impurities

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of various analytical methods for the quantification of impurities in Venlafaxine (B1195380). Ensuring the accuracy and reliability of data through robust analytical method validation and cross-validation is critical in pharmaceutical development and quality control. This document outlines detailed experimental protocols, presents comparative performance data, and visualizes a general workflow for method cross-validation.

Comparative Analysis of Analytical Methods

The primary analytical techniques for the determination of Venlafaxine and its impurities include High-Performance Liquid Chromatography (HPLC), Ultra-Performance Liquid Chromatography (UPLC), Gas Chromatography (GC), and Capillary Electrophoresis (CE). The following table summarizes the performance characteristics of these methods based on published data.

Parameter	RP-HPLC	UPLC	GC-MS	Capillary Electrophoresis (CE)
Linearity (r²)	>0.999[1][2]	>0.999	0.9998[3]	0.9991[4]
Limit of Quantification (LOQ)	0.052 - 0.242 ppm (for 4-MBC impurity)[1]	20.33 µg/mL[5]	Not explicitly stated	Not explicitly stated for impurities
Limit of Detection (LOD)	Not explicitly stated	6.11 µg/mL[5]	Not explicitly stated	0.3 ng/mL (for Venlafaxine & ODV)[6]
Intra-day Precision (%RSD)	0.43 (for 4-MBC impurity)[1]	< 2[2]	Not explicitly stated	< 5% (for a metabolite)[7]
Inter-day Precision (%RSD)	0.93 (for 4-MBC impurity)[1]	< 2[2]	Not explicitly stated	< 7% (for a metabolite)[7]
Accuracy (% Recovery)	98.19% (Venlafaxine), 98.97% (Impurity-A)[8]	99.3 - 99.5%[5]	99.84%[3]	>92% (for Venlafaxine & ODV)[6]
Analysis Time	~30-40 min[1]	< 1 min[5][9]	~10 min	< 3.5 min[10][11]

Experimental Protocols

Detailed methodologies are essential for the replication and validation of analytical methods. Below are representative protocols for the HPLC, UPLC, GC, and CE methods used in the analysis of Venlafaxine and its impurities.

Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) Method for Genotoxic Impurity 4-methoxybenzyl chloride (4-MBC)[1]

• Sample Preparation: A standard solution of 0.16 ppm of 4-MBC and a test solution of 40,000 ppm of Venlafaxine HCl were prepared using a diluent of 50:50 water and acetonitrile.

• Chromatographic Conditions:

  • Column: Purospher STAR end-capped (250mm x 4.0mm), 5µm.

  • Mobile Phase: A gradient of Mobile Phase A (0.1% v/v of liquid ammonia (B1221849) in water, pH 8.5 adjusted with orthophosphoric acid) and Mobile Phase B (acetonitrile).

  • Flow Rate: 1.0 mL/min.

  • Injection Volume: 50 µL.

  • Column Temperature: 55 °C.

  • Autosampler Temperature: 5 °C.

  • Detection: 225 nm.

Ultra-Performance Liquid Chromatography (UPLC) Method[5]

• Sample Preparation: Powder equivalent to 100 mg of venlafaxine HCl was dissolved in 100 ml of the solvent and sonicated for 30 min. The solution was filtered, and a 5.0 ml aliquot was diluted to 25 ml to a final concentration of 100 μg/ml.

• Chromatographic Conditions:

  • Column: Acquity TM BEH C18 (100×2.1 mm i.d.).

  • Mobile Phase: Isocratic mixture of dipotassium (B57713) hydrogen phosphate: Acetonitrile (30:70 v/v; pH 7.00 with dilute o-phosphoric acid).

  • Flow Rate: 0.75 ml/min.

  • Detection: 227 nm.

Gas Chromatography (GC) Method[10]

• Sample Preparation: Ten tablets (75 mg/tablet) were weighed and powdered. An amount of powder equivalent to 125.0 mg of venlafaxine hydrochloride was dissolved in 50.0 ml of water, the pH was adjusted to 11.5 with 1.0 N sodium hydroxide, and the solution was extracted three times with 10.0 ml of dichloromethane. The organic layer was dried and transferred to a 25.0 ml volumetric flask.

• Chromatographic Conditions:

  • Column: HP-5 capillary column (15m length, 0.53mm i.d., 1.5 µm film thickness).[3]

  • Carrier Gas: Nitrogen at a flow rate of 10 psi.[3]

  • Injector: Split type.

  • Detector: Flame Ionization Detector (FID).

  • Oven Temperature: Programmed.

Capillary Electrophoresis (CE) Method[4][11][12]

• Sample Preparation: Stock solutions of venlafaxine were prepared in methanol (B129727) and diluted to the desired concentration.

• Electrophoretic Conditions:

  • Capillary: Fused-silica (64.5 cm length, 50 µm inner diameter).

  • Background Electrolyte (BGE): For separation of venlafaxine and two synthesis impurities, the optimum pH was 6.5.[4] For separation of venlafaxine and its phase I metabolites, a nonaqueous medium of methanol-acetonitrile (20/80 v/v) containing 25 mM ammonium (B1175870) formate (B1220265) and 1 M formic acid was used.[10][11]

  • Detection: UV or Mass Spectrometry (MS).

Visualization of Cross-Validation Workflow

The following diagram illustrates a typical workflow for the cross-validation of analytical methods, ensuring consistency and reliability of results between different analytical procedures.

Caption: A flowchart illustrating the process of cross-validating two analytical methods.

References

• 1. RP-HPLC Method for Content of Genotoxic 4-methoxybenzyl Chloride in Venlafaxine – Oriental Journal of Chemistry [orientjchem.org]
• 2. ijrpr.com [ijrpr.com]
• 3. researchgate.net [researchgate.net]
• 4. Analysis of venlafaxine by capillary zone electrophoresis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Development and Validation of an Ultra Performance Liquid Chromatography Method for Venlafaxine Hydrochloride in Bulk and Capsule Dosage Form - PMC [pmc.ncbi.nlm.nih.gov]
• 6. psychiatriapolska.pl [psychiatriapolska.pl]
• 7. benchchem.com [benchchem.com]
• 8. ijpsr.com [ijpsr.com]
• 9. researchgate.net [researchgate.net]
• 10. Nonaqueous capillary electrophoresis-mass spectrometry for separation of venlafaxine and its phase I metabolites - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. deepdyve.com [deepdyve.com]

Confirming the Identity of N-Nitroso Venlafaxine EP Impurity H: A Spectroscopic Comparison Guide

For Researchers, Scientists, and Drug Development Professionals

The identification and characterization of impurities are critical aspects of pharmaceutical development and quality control. N-Nitroso Venlafaxine EP Impurity H, a potential genotoxic impurity in the active pharmaceutical ingredient (API) Venlafaxine, requires rigorous identification to ensure patient safety and regulatory compliance. This guide provides a comparative overview of key spectroscopic techniques—Nuclear Magnetic Resonance (NMR), Mass Spectrometry (MS), and Fourier-Transform Infrared (FTIR) spectroscopy—for the unambiguous confirmation of this impurity's identity.

Spectroscopic Data Summary

The following table summarizes the expected spectroscopic data for N-Nitroso Venlafaxine EP Impurity H, based on its known chemical structure (IUPAC Name: N-[2-(1-hydroxycyclohexyl)-2-(4-methoxyphenyl)ethyl]-N-[2-(4-methoxyphenyl)ethyl]nitrous amide; Molecular Formula: C₂₄H₃₂N₂O₄). This data serves as a benchmark for experimental verification.

Spectroscopic Technique	Parameter	Expected Value/Observation
¹H NMR	Chemical Shifts (δ)	Aromatic protons (~6.8-7.2 ppm), Methoxy protons (~3.8 ppm), Methylene and Methine protons adjacent to nitrogen and oxygen functionalities (various shifts in the upfield region), Cyclohexyl protons (~1.2-1.8 ppm)
¹³C NMR	Chemical Shifts (δ)	Aromatic carbons (~114-159 ppm), Methoxy carbon (~55 ppm), Carbons adjacent to nitrogen and oxygen (various shifts), Cyclohexyl carbons (~21-37 ppm)
Mass Spectrometry (MS)	[M+H]⁺	m/z 413.2438
Key Fragments	Fragmentation patterns corresponding to the loss of the nitroso group (-NO), cleavage of the ethyl-amine bridge, and other characteristic fragments of the Venlafaxine structure.
FTIR Spectroscopy	Key Absorptions (cm⁻¹)	~3400 cm⁻¹ (O-H stretch, alcohol), ~3100-3000 cm⁻¹ (C-H stretch, aromatic), ~2930 & 2850 cm⁻¹ (C-H stretch, aliphatic), ~1610 & 1510 cm⁻¹ (C=C stretch, aromatic), ~1460 cm⁻¹ (N=O stretch, nitrosamine), ~1245 cm⁻¹ (C-O stretch, ether)

Experimental Protocols

Detailed methodologies for the application of these spectroscopic techniques are crucial for reproducible and reliable results.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To obtain detailed structural information by analyzing the magnetic properties of atomic nuclei.

Methodology:

• Sample Preparation: Dissolve approximately 5-10 mg of the N-Nitroso Venlafaxine EP Impurity H reference standard in 0.6 mL of a suitable deuterated solvent (e.g., Chloroform-d, Methanol-d₄).

• Instrumentation: Utilize a high-resolution NMR spectrometer (e.g., 400 MHz or higher).

• ¹H NMR Acquisition:

  • Acquire a standard one-dimensional proton NMR spectrum.

  • Typical parameters: 16-32 scans, relaxation delay of 1-2 seconds.

  • Reference the spectrum to the residual solvent peak.

• ¹³C NMR Acquisition:

  • Acquire a proton-decoupled carbon-13 spectrum.

  • Typical parameters: 1024-4096 scans, relaxation delay of 2-5 seconds.

• Data Analysis: Process the spectra to identify chemical shifts, coupling constants, and integration values to elucidate the molecular structure.

Mass Spectrometry (MS)

Objective: To determine the molecular weight and fragmentation pattern for molecular formula confirmation and structural elucidation.

Methodology:

• Sample Preparation: Prepare a dilute solution of the impurity in a suitable solvent (e.g., methanol, acetonitrile) at a concentration of approximately 1-10 µg/mL.

• Instrumentation: Employ a high-resolution mass spectrometer, such as a Quadrupole Time-of-Flight (Q-TOF) or Orbitrap instrument, coupled with a liquid chromatography (LC) system.

• LC-MS Analysis:

  • Inject the sample into the LC system for separation from any potential minor impurities.

  • Use a suitable mobile phase gradient (e.g., water and acetonitrile (B52724) with 0.1% formic acid).

  • Ionize the analyte using electrospray ionization (ESI) in positive ion mode.

• Data Acquisition:

  • Acquire full scan mass spectra to determine the accurate mass of the protonated molecule ([M+H]⁺).

  • Perform tandem MS (MS/MS) experiments to generate fragmentation data for structural confirmation.

• Data Analysis: Compare the accurate mass measurement with the calculated theoretical mass. Analyze the fragmentation pattern to confirm the connectivity of the molecule.

Fourier-Transform Infrared (FTIR) Spectroscopy

Objective: To identify the functional groups present in the molecule.

Methodology:

• Sample Preparation:

  • Attenuated Total Reflectance (ATR): Place a small amount of the solid sample directly onto the ATR crystal.

  • KBr Pellet: Mix a small amount of the sample with dry potassium bromide (KBr) and press into a thin pellet.

• Instrumentation: Use a benchtop FTIR spectrometer.

• Data Acquisition:

  • Collect a background spectrum of the empty sample compartment or the pure KBr pellet.

  • Collect the sample spectrum over the range of 4000-400 cm⁻¹.

  • Typically, 16-32 scans are co-added to improve the signal-to-noise ratio.

• Data Analysis: Identify the characteristic absorption bands corresponding to the functional groups present in the N-Nitroso Venlafaxine EP Impurity H structure.

Comparative Analysis and Workflow

The combination of these three spectroscopic techniques provides a robust and orthogonal approach to the structural confirmation of N-Nitroso Venlafaxine EP Impurity H. While MS provides the molecular weight and formula, NMR gives detailed information about the connectivity of atoms, and FTIR confirms the presence of key functional groups.

Caption: Workflow for Spectroscopic Identification.

Alternative Analytical Approaches

While the combination of NMR, MS, and FTIR is the gold standard for structural elucidation, other techniques can be employed for routine detection and quantification of N-Nitroso Venlafaxine EP Impurity H.

• High-Performance Liquid Chromatography (HPLC) with UV Detection: This is a widely used technique for the separation and quantification of impurities in pharmaceutical samples. A validated HPLC-UV method can be used for routine quality control testing once the impurity has been identified.

• Gas Chromatography-Mass Spectrometry (GC-MS): For volatile and thermally stable nitrosamines, GC-MS can be a powerful analytical tool, offering high separation efficiency and sensitive detection.

The choice of analytical technique will depend on the specific requirements of the analysis, such as the need for structural confirmation versus routine quantification, and the available instrumentation. For the definitive identification of an unknown impurity like N-Nitroso Venlafaxine EP Impurity H, the multi-technique spectroscopic approach detailed in this guide is indispensable.

Performance Verification of N-Nitroso Venlafaxine EP Impurity H Reference Standards: A Comparative Guide

For researchers, scientists, and drug development professionals, the accuracy and reliability of analytical reference standards are paramount for ensuring the quality and safety of pharmaceutical products. This guide provides a comparative overview of commercially available N-Nitroso Venlafaxine EP Impurity H reference standards and outlines a comprehensive protocol for their performance verification. N-Nitroso Venlafaxine EP Impurity H is a critical impurity that requires careful monitoring in the manufacturing of Venlafaxine, a widely used antidepressant.

Comparison of Commercially Available Reference Standards

The selection of a suitable reference standard is a critical first step in any analytical method development and validation. The following table summarizes key information for commercially available N-Nitroso Venlafaxine EP Impurity H reference standards. It is important to note that while suppliers provide a Certificate of Analysis (CoA) and various analytical data, the level of detail may vary. Researchers should always request a copy of the CoA for detailed specifications before purchase.

Supplier	Product Name	Catalogue Number	Molecular Formula	Analytical Data Provided (Typical)
SynThink Research Chemicals	N-Nitroso Venlafaxine Impurity H	SA22740	C₂₄H₃₂N₂O₄	CoA, ¹H-NMR, Mass Spectrometry, HPLC, IR, TGA[1]
Axios Research	N-Nitroso Venlafaxine EP Impurity H	AR-V06497	C₂₄H₃₂N₂O₄	Fully characterized, compliant with regulatory guidelines[2]
Venkatasai Life Sciences	N-Nitroso Venlafaxine EP Impurity H	-	C₂₄H₃₂N₂O₄	CoA and analytical data[3]
Veeprho	N-Nitroso Venlafaxine Impurity H	-	C₂₄H₃₂N₂O₄	Highly characterized, meets USP, EMA, JP, and BP standards[4]
Simson Pharma Limited	N-Nitroso Venlafaxine EP Impurity H	-	C₂₄H₃₂N₂O₄	Accompanied by Certificate of Analysis
Chemicea Pharmaceuticals	N-Nitroso Venlafaxine EP Impurity H	-	C₂₄H₃₂N₂O₄	Comprehensive characterization data in accordance with regulatory guidelines.
Clearsynth	N-Nitroso Venlafaxine Impurity H	CS-T-94237	C₂₄H₃₂N₂O₄	Purity by HPLC: 99.96%[5]

Experimental Protocol: Performance Verification by HPLC-UV

This protocol describes a typical High-Performance Liquid Chromatography (HPLC) method with UV detection for the performance verification of an N-Nitroso Venlafaxine EP Impurity H reference standard. This method is designed to assess the purity and concentration of the reference standard.

1. Objective: To verify the identity, purity, and concentration of the N-Nitroso Venlafaxine EP Impurity H reference standard.

2. Materials and Reagents:

• N-Nitroso Venlafaxine EP Impurity H reference standard

• Venlafaxine Hydrochloride API

• Acetonitrile (HPLC grade)

• Methanol (HPLC grade)

• Ammonium Acetate (analytical grade)

• Formic Acid (analytical grade)

• Deionized Water (18.2 MΩ·cm)

3. Chromatographic Conditions:

• Instrument: HPLC system with a UV/Vis detector

• Column: C18, 4.6 x 150 mm, 5 µm particle size

• Mobile Phase A: 10 mM Ammonium Acetate in Water with 0.1% Formic Acid

• Mobile Phase B: Acetonitrile with 0.1% Formic Acid

• Gradient:

  Time (min)	%A	%B
  0	90	10
  20	10	90
  25	10	90
  26	90	10

  | 30 | 90 | 10 |

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C

• Detection Wavelength: 230 nm

• Injection Volume: 10 µL

4. Standard and Sample Preparation:

• Standard Stock Solution (100 µg/mL): Accurately weigh approximately 10 mg of the N-Nitroso Venlafaxine EP Impurity H reference standard and dissolve in 100 mL of methanol.

• Working Standard Solutions: Prepare a series of dilutions from the stock solution in the range of 0.1 µg/mL to 10 µg/mL using the mobile phase as the diluent.

• Sample Solution (for purity assessment): Prepare a solution of the reference standard at a concentration of approximately 10 µg/mL in the mobile phase.

5. System Suitability: Inject the 1 µg/mL working standard solution six times. The relative standard deviation (RSD) of the peak area should be less than 2.0%. The theoretical plates for the N-Nitroso Venlafaxine peak should be greater than 2000, and the tailing factor should be between 0.8 and 1.5.

6. Data Analysis:

• Purity: The purity of the reference standard is determined by calculating the area percentage of the main peak relative to the total area of all peaks in the chromatogram of the sample solution.

• Concentration Verification (Assay): A calibration curve is generated by plotting the peak area versus the concentration of the working standard solutions. The concentration of the reference standard can be verified by analyzing a freshly prepared solution and comparing its response to the calibration curve.

Visualizing the Experimental Workflow

To provide a clear overview of the performance verification process, the following diagram illustrates the key steps involved.

Caption: Workflow for the performance verification of a reference standard.

Pharmacological Context: Venlafaxine's Mechanism of Action

Understanding the pharmacological context of the active pharmaceutical ingredient (API) is beneficial for researchers working with its impurities. Venlafaxine is a serotonin-norepinephrine reuptake inhibitor (SNRI). The simplified diagram below illustrates its primary mechanism of action.

References

• 1. synthinkchemicals.com [synthinkchemicals.com]
• 2. N-Nitroso Venlafaxine EP Impurity H | Axios Research [axios-research.com]
• 3. N-Nitroso Venlafaxine EP Impurity H | NA | : Venkatasai Life Sciences [venkatasailifesciences.com]
• 4. veeprho.com [veeprho.com]
• 5. clearsynth.com [clearsynth.com]

A Comparative Analysis of N-Nitroso Venlafaxine EP Impurity H and Other Venlafaxine Degradation Products

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of N-Nitroso Venlafaxine (B1195380) EP Impurity H with other known degradation products of the antidepressant drug Venlafaxine. The information presented is supported by experimental data from forced degradation studies and other analytical methodologies, offering valuable insights for researchers, scientists, and professionals involved in drug development and quality control.

Executive Summary

Venlafaxine, a serotonin-norepinephrine reuptake inhibitor (SNRI), is susceptible to degradation under various stress conditions, leading to the formation of several impurities. Among these, N-Nitroso Venlafaxine EP Impurity H is of particular interest due to the potential toxicological concerns associated with nitrosamine (B1359907) compounds. This guide systematically compares this specific impurity with other degradation products arising from hydrolytic, oxidative, and photolytic stress. The comparison encompasses their formation, analytical characterization, and available toxicological data.

Overview of Venlafaxine Degradation

Forced degradation studies are essential for identifying potential degradation products of a drug substance and developing stability-indicating analytical methods.[1] Venlafaxine has been shown to degrade under acidic, basic, and oxidative conditions.[2] The primary degradation pathways include demethylation, deamination, hydroxylation of the aromatic ring, and opening of the cyclohexane (B81311) ring.[3]

N-Nitroso Venlafaxine EP Impurity H is a nitrosamine impurity that can form from the reaction of nitrites with the secondary amine present in the Venlafaxine structure under certain conditions.[4] Its chemical name is N-(2-(1-Hydroxycyclohexyl)-2-(4-methoxyphenyl)ethyl)-N-(4-methoxyphenethyl)nitrous amide.[4][5][6] Other significant degradation products include those formed through hydrolysis and oxidation.

Comparative Data on Degradation Products

The following table summarizes the quantitative data from forced degradation studies on Venlafaxine, highlighting the conditions under which different degradation products are formed and their relative abundance where data is available.

Stress Condition	Degradation Product(s)	% Degradation of Venlafaxine	Analytical Method	Reference
Acid Hydrolysis (10% HCl)	Major Degradation Product	11.21%	HPLC	[2]
Base Hydrolysis (10% NaOH)	Major Degradation Product	14.30%	HPLC	[2]
Oxidative Degradation (3% H₂O₂)	Major Degradation Product	22.16%	HPLC	[2]
UV Photolysis	Multiple Products (via demethylation, deamination, etc.)	-	UPLC-MS/MS	[3]
Electrochemical Degradation	N-desmethylvenlafaxine and others	94% after 7 hours	LC-MS/MS	[7]

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of these findings. Below are protocols for key experiments cited in this guide.

Forced Degradation Study (as per ICH Guidelines)

This protocol outlines a typical forced degradation study for Venlafaxine.[1][2]

• Preparation of Stock Solution: Accurately weigh and dissolve Venlafaxine hydrochloride in a suitable solvent (e.g., methanol) to obtain a known concentration.

• Acid Degradation: To a portion of the stock solution, add 10% hydrochloric acid. Heat the mixture at a specified temperature (e.g., 80°C) for a defined period. After cooling, neutralize the solution with a suitable base.

• Base Degradation: To another portion of the stock solution, add 10% sodium hydroxide. Heat the mixture under controlled conditions. After cooling, neutralize with a suitable acid.

• Oxidative Degradation: Treat a portion of the stock solution with 3% hydrogen peroxide at room temperature for a specified duration.

• Photodegradation: Expose a portion of the stock solution to UV light (e.g., 254 nm) for a defined period.

• Analysis: Analyze all stressed samples, along with an unstressed control, using a validated stability-indicating HPLC method.

HPLC Method for the Determination of Venlafaxine and its Degradation Products

This method is suitable for the quantitative analysis of Venlafaxine and its impurities.[2]

• Instrumentation: High-Performance Liquid Chromatography (HPLC) system with a UV detector.

• Column: Kromasil C18 (250 x 4.6 mm, 5 µm).

• Mobile Phase: 0.01 M phosphate (B84403) buffer (pH 4.5) and methanol (B129727) in a 40:60 (v/v) ratio.

• Flow Rate: 1.0 mL/min.

• Detection Wavelength: 225 nm.

• Injection Volume: 20 µL.

• Column Temperature: Ambient.

LC-MS/MS Method for Identification and Quantification

This method allows for the sensitive and specific detection of Venlafaxine and its degradation products.[8][9]

• Instrumentation: Liquid Chromatography system coupled with a Tandem Mass Spectrometer (LC-MS/MS).

• Column: Betasil C18 or Agilent SB-Phenyl column.

• Mobile Phase: A gradient of 0.1% formic acid in water and 0.1% formic acid in acetonitrile.

• Flow Rate: 0.8 mL/min.

• Ionization Mode: Electrospray Ionization (ESI) in positive mode.

• Mass Transitions:

  • Venlafaxine: m/z 278.27 → 121.11[8]

  • O-desmethylvenlafaxine (ODV): m/z 264.28 → 107.10[8]

  • (Other degradation products would require specific tuning of mass transitions).

Visualizing Pathways and Workflows

Venlafaxine Degradation Pathways

The following diagram illustrates the potential degradation pathways of Venlafaxine under various stress conditions.

Caption: Venlafaxine Degradation Pathways under Stress Conditions.

Experimental Workflow for Forced Degradation Study

The logical flow of a forced degradation study is depicted in the diagram below.

Caption: Workflow of a Forced Degradation Study.

Venlafaxine Mechanism of Action: SNRI Signaling Pathway

Venlafaxine functions as a serotonin-norepinephrine reuptake inhibitor. The diagram below illustrates this signaling pathway.[10][11]

Caption: Venlafaxine's Mechanism as an SNRI.

Toxicological Considerations

A critical aspect of comparing degradation products is their potential toxicity.

• N-Nitroso Venlafaxine EP Impurity H: Nitrosamines as a class are of concern due to their potential genotoxic and carcinogenic properties. Regulatory agencies have stringent limits for the presence of such impurities in pharmaceutical products.[5]

• Other Degradation Products: The toxicity of other degradation products varies. Some studies have conducted in silico toxicity assessments of venlafaxine degradation products. For instance, in one study, electrochemical degradation of venlafaxine predominantly formed products with reduced ecotoxicity compared to the parent compound.[12] However, specific toxicological data for each degradation product, especially in direct comparison to the N-nitroso impurity, is limited and warrants further investigation.

Conclusion

The degradation of Venlafaxine can lead to a variety of impurities, with N-Nitroso Venlafaxine EP Impurity H being a key concern due to its classification as a nitrosamine. While forced degradation studies provide valuable information on the stability of Venlafaxine and help in the identification of other degradation products, direct comparative quantitative data on the formation of the N-nitroso impurity under these conditions is not extensively documented in the public domain. The provided experimental protocols serve as a foundation for researchers to conduct their own comparative studies. The signaling pathway diagrams offer a visual representation of the drug's mechanism and the context in which these impurities are relevant. Further research is needed to fully quantify the relative formation of N-Nitroso Venlafaxine EP Impurity H under various conditions and to comprehensively assess its toxicological profile in comparison to other degradation products.

References

• 1. resolvemass.ca [resolvemass.ca]
• 2. Development and validation of stability indicating method for the quantitative determination of venlafaxine hydrochloride in extended release formulation using high performance liquid chromatography - PMC [pmc.ncbi.nlm.nih.gov]
• 3. [Influencing Factors and Transformation Mechanism of Venlafaxine Degradation by UV] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. N-Nitroso Venlafaxine EP Impurity H | CAS No- NA | NA [chemicea.com]
• 5. veeprho.com [veeprho.com]
• 6. N-Nitroso Venlafaxine EP Impurity H | NA | : Venkatasai Life Sciences [venkatasailifesciences.com]
• 7. mdpi.com [mdpi.com]
• 8. Liquid chromatography-tandem mass spectrometry (LC-MS-MS) method for simultaneous determination of venlafaxine and its active metabolite O-desmethyl venlafaxine in human plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Validation of an LC-MS/MS method for simultaneous quantification of venlafaxine and its five metabolites in rat plasma and its application in a pharmacokinetic study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Serotonin–norepinephrine reuptake inhibitor - Wikipedia [en.wikipedia.org]
• 11. researchgate.net [researchgate.net]
• 12. Electrochemical Degradation of Venlafaxine on Platinum Electrodes: Identification of Transformation Products by LC-MS/MS and In Silico Ecotoxicity Assessment - PMC [pmc.ncbi.nlm.nih.gov]

Navigating the Analytical Maze: A Comparative Guide to N-Nitroso Venlafaxine Quantification

For researchers, scientists, and drug development professionals, the accurate and precise quantification of N-Nitroso Venlafaxine, a potential mutagenic impurity, is of paramount importance. This guide provides a comparative overview of analytical methodologies, focusing on providing supporting data and detailed experimental protocols to ensure robust and reliable results in pharmaceutical quality control.

The presence of nitrosamine (B1359907) impurities in pharmaceutical products is a significant safety concern due to their potential carcinogenic effects. Regulatory bodies worldwide have stringent requirements for monitoring and controlling these impurities. N-Nitroso Venlafaxine, a nitrosamine derivative of the widely prescribed antidepressant Venlafaxine, is a key focus in the safety assessment of this drug product. This guide delves into the methodologies for its quantification, offering a clear comparison of performance and detailed protocols.

Performance Comparison of Quantification Methods

The primary analytical technique for the quantification of N-Nitroso Venlafaxine at trace levels is Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). This is due to its high sensitivity and selectivity, which are crucial for detecting impurities at the parts-per-billion (ppb) level. While other techniques like High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) can be used for the analysis of the active pharmaceutical ingredient (API), they generally lack the sensitivity required for trace-level nitrosamine analysis.

The following table summarizes the typical performance characteristics of an LC-MS/MS method for the quantification of N-Nitroso Venlafaxine, based on established methods for similar nitrosamine impurities.

Parameter	Typical Performance of LC-MS/MS Method
Limit of Detection (LOD)	0.05 ng/mL
Limit of Quantification (LOQ)	0.15 ng/mL
Linearity (Correlation Coefficient, r²)	> 0.995
Accuracy (Recovery)	90-110%
Precision (Relative Standard Deviation, RSD)	< 15%

Experimental Protocols

A robust and reliable analytical method is underpinned by a well-defined experimental protocol. Below is a representative protocol for the quantification of N-Nitroso Venlafaxine in a drug substance using LC-MS/MS.

Sample Preparation

• Standard Solution Preparation:

  • Prepare a stock solution of N-Nitroso Venlafaxine reference standard in methanol (B129727) at a concentration of 100 µg/mL.

  • Perform serial dilutions with a mixture of methanol and water (50:50 v/v) to prepare calibration standards ranging from 0.1 ng/mL to 50 ng/mL.

• Sample Preparation:

  • Accurately weigh approximately 100 mg of the Venlafaxine drug substance into a 10 mL volumetric flask.

  • Add 8 mL of a mixture of methanol and water (50:50 v/v) and sonicate for 15 minutes to dissolve the sample.

  • Allow the solution to return to room temperature and dilute to the mark with the same solvent.

  • Filter the solution through a 0.22 µm syringe filter prior to injection.

LC-MS/MS Instrumentation and Conditions

• Liquid Chromatograph: Agilent 1290 Infinity II LC System or equivalent

• Mass Spectrometer: Agilent 6470 Triple Quadrupole LC/MS or equivalent

• Column: ZORBAX RRHD Eclipse Plus C18, 2.1 x 100 mm, 1.8 µm

• Mobile Phase A: 0.1% Formic acid in Water

• Mobile Phase B: 0.1% Formic acid in Acetonitrile

• Gradient Elution:

  Time (min)	%B
  0.0	10
  5.0	90
  5.1	10

  | 7.0 | 10 |

• Flow Rate: 0.4 mL/min

• Column Temperature: 40 °C

• Injection Volume: 5 µL

• Ionization Mode: Electrospray Ionization (ESI), Positive

• MRM Transitions: The specific precursor and product ion transitions for N-Nitroso Venlafaxine would need to be determined experimentally using the reference standard. For example, for a compound with a molecular weight of 292.38, the protonated molecule [M+H]⁺ would be monitored.

Visualizing the Workflow

To better understand the logical flow of the analytical process, the following diagrams illustrate the key stages.

Caption: Experimental workflow for the quantification of N-Nitroso Venlafaxine.

Caption: Key parameters influencing the reliability of analytical methods.

By adhering to a well-validated and meticulously executed analytical method, researchers and drug development professionals can ensure the safety and quality of venlafaxine-containing pharmaceuticals, meeting the stringent requirements of regulatory agencies and protecting public health. The information provided in this guide serves as a foundational resource for establishing such robust analytical practices.

Establishing Limits of Detection and Quantification for N-Nitroso Venlafaxine: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The presence of nitrosamine (B1359907) impurities in pharmaceutical products is a significant concern for regulatory bodies and manufacturers due to their potential carcinogenic properties. N-Nitroso Venlafaxine, a nitrosamine derivative of the antidepressant venlafaxine, is a type of Nitrosamine Drug Substance-Related Impurity (NDSRI). Establishing sensitive and reliable analytical methods for the detection and quantification of such impurities is crucial for ensuring drug safety. This guide provides a comparative overview of analytical methodologies and performance data relevant to establishing the Limit of Detection (LOD) and Limit of Quantification (LOQ) for N-Nitroso Venlafaxine.

While specific validated LOD and LOQ data for N-Nitroso Venlafaxine are not publicly available in widespread literature, this guide presents data from closely related NDSRIs, offering a valuable benchmark for analytical method development and validation. The methodologies and achievable sensitivity for these related compounds are directly applicable to the analysis of N-Nitroso Venlafaxine.

Comparative Performance of Analytical Methods for NDSRIs

The determination of LOD and LOQ for nitrosamine impurities is typically performed using highly sensitive analytical techniques, primarily Liquid Chromatography with tandem mass spectrometry (LC-MS/MS). The choice of instrumentation and method parameters significantly impacts the achievable sensitivity. Below is a summary of LOD and LOQ values obtained for various NDSRIs using different LC-MS/MS systems. This data serves as a practical reference for researchers developing methods for N-Nitroso Venlafaxine.

Analyte	Analytical Technique	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Reference
N-Nitroso N-Desmethyl Diphenhydramine	LC-MS/MS (Agilent 6475A Triple Quadrupole)	0.05 ng/mL (0.01 ppm)	0.1 ng/mL (0.02 ppm)	[1]
N-Nitroso N-Desmethyl Orphenadrine	LC-MS/MS (SCIEX 7500 QTRAP)	-	2.5 pg/mL	[2]
N-Nitroso Desmethyl Olopatadine	LC-MS/MS	-	0.14 ppm	[3]
General Nitrosamine Impurities	LC-MS/MS (SCIEX QTRAP 6500+)	-	10 pg/mL (for most compounds)	[4][5]
General Nitrosamine Impurities	LC-MS/MS (Agilent 6495D Triple Quadrupole)	-	Calibration range from 0.005 ng/mL	[6][7]

Note: The LOD and LOQ values are highly dependent on the specific instrument, method parameters, and the matrix in which the analyte is being measured. The ppm values are calculated with respect to a specified test concentration of the active pharmaceutical ingredient (API).

Experimental Protocols

Detailed methodologies are essential for replicating and adapting analytical methods. Below are representative experimental protocols for the analysis of nitrosamine impurities, which can be adapted for N-Nitroso Venlafaxine.

Sample Preparation

A generic sample preparation procedure for an API is as follows:

• Dissolution: Accurately weigh 100 mg of the drug substance and dissolve it in 2 mL of a suitable solvent (e.g., 50:50 methanol:water).

• Sonication: Sonicate the sample for 30 minutes to ensure complete dissolution.

• Centrifugation: Centrifuge the sample at 12,000 rpm for 10 minutes.

• Dilution: Collect the supernatant and dilute it 1:5 with water.

• Spiking (for validation): For accuracy and recovery experiments, spike the prepared matrix with known concentrations of the nitrosamine standard.

Liquid Chromatography (LC) Method

Parameter	Typical Conditions
Column	Agilent ZORBAX RRHD Eclipse Plus C18, 2.1 x 100 mm, 1.8 µm
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	0.1% Formic acid in Methanol
Flow Rate	0.4 mL/min
Gradient	Start at 5% B, hold for 1 min, ramp to 95% B over 8 min, hold for 2 min, return to initial conditions.
Column Temperature	40 °C
Injection Volume	5 µL

Mass Spectrometry (MS) Method

Parameter	Typical Conditions
Ion Source	Electrospray Ionization (ESI) in positive mode
Gas Temperature	250 °C
Gas Flow	12 L/min
Nebulizer	40 psi
Sheath Gas Temp	350 °C
Sheath Gas Flow	11 L/min
Capillary Voltage	4000 V
Nozzle Voltage	500 V
Detection Mode	Multiple Reaction Monitoring (MRM)

MRM Transitions: For N-Nitroso Venlafaxine, specific precursor and product ion transitions would need to be determined through infusion experiments with a reference standard.

Workflow for Establishing LOD and LOQ

The following diagram illustrates a typical workflow for the determination of LOD and LOQ for a nitrosamine impurity in a pharmaceutical product, adhering to ICH Q2(R1) guidelines.

Caption: General workflow for establishing the Limit of Detection (LOD) and Limit of Quantification (LOQ).

Conclusion

The control of N-Nitroso Venlafaxine and other NDSRIs in pharmaceutical products necessitates the use of highly sensitive and validated analytical methods. While direct experimental data for N-Nitroso Venlafaxine is limited in public literature, the comparative data from structurally similar NDSRIs provide a strong foundation for method development and validation. By leveraging advanced LC-MS/MS technologies and following established regulatory guidelines, researchers and drug developers can confidently establish appropriate LOD and LOQ values, ensuring the safety and quality of their products. The provided protocols and workflow serve as a practical starting point for these critical analytical activities.

References

• 1. lcms.cz [lcms.cz]
• 2. sciex.com [sciex.com]
• 3. derpharmachemica.com [derpharmachemica.com]
• 4. phenomenex.blob.core.windows.net [phenomenex.blob.core.windows.net]
• 5. sciex.com [sciex.com]
• 6. agilent.com [agilent.com]
• 7. lcms.cz [lcms.cz]

Navigating Pharmacopeial Standards: A Comparative Guide to the Conformity Assessment of N-Nitroso Venlafaxine EP Impurity H

For Immediate Release

A detailed guide for researchers, scientists, and drug development professionals on the analytical methodologies for the conformity assessment of N-Nitroso Venlafaxine EP Impurity H with pharmacopeial standards. This publication offers a comparative analysis of leading analytical techniques, supported by experimental data and detailed protocols to ensure product quality and regulatory compliance.

The presence of nitrosamine (B1359907) impurities in pharmaceutical products is a significant concern for regulatory bodies and manufacturers worldwide due to their potential carcinogenic properties. N-Nitroso Venlafaxine EP Impurity H, a nitrosamine impurity associated with the antidepressant drug Venlafaxine, is under scrutiny to ensure its levels are within safe limits. This guide provides a comprehensive comparison of the primary analytical methods for its detection and quantification, aligning with European Pharmacopoeia (EP) standards.

Pharmacopeial Landscape and Acceptable Intake Limits

The European Medicines Agency (EMA) has established an acceptable intake (AI) limit for N-Nitroso Venlafaxine EP Impurity H at 100 ng/day . This limit is a critical parameter for the risk assessment and control strategy for this impurity in Venlafaxine drug substances and products.

The European Pharmacopoeia (Ph. Eur.) has adopted a proactive approach to control nitrosamine impurities through its general chapter 2.5.42. N-Nitrosamines in active substances . This chapter serves as an analytical toolbox, outlining validated methods such as Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and Gas Chromatography-Mass Spectrometry (GC-MS). While the general chapter provides a framework, specific limits and test procedures are typically included in the individual monograph of the drug substance only if the nitrosamine is a known process-related impurity or a degradation product.

Comparative Analysis of Analytical Methodologies

The two most prominent analytical techniques for the trace-level quantification of nitrosamine impurities are LC-MS/MS and GC-MS. The choice between these methods depends on the specific characteristics of the nitrosamine impurity, the drug matrix, and the required sensitivity.

Parameter	LC-MS/MS	GC-MS	Alternative Method: HPLC-UV
Principle	Separation based on polarity followed by mass-to-charge ratio detection.	Separation based on volatility and polarity followed by mass-to-charge ratio detection.	Separation based on polarity with detection by UV absorbance.
Applicability	Broadly applicable to a wide range of nitrosamines, including heat-labile and non-volatile compounds.	Suitable for volatile and thermally stable nitrosamines.	Generally lacks the sensitivity and selectivity required for trace-level nitrosamine analysis. May be used as a preliminary screening tool.
Sensitivity	Very high (typically low ng/mL to pg/mL).	High (typically low ng/mL).	Lower sensitivity compared to mass spectrometric methods.
Selectivity	Very high, especially with tandem mass spectrometry (MS/MS).	High, particularly with MS/MS.	Prone to interference from matrix components.
Limit of Detection (LOD)	Typically in the range of 0.05 - 1 ng/mL.	Typically in the range of 0.1 - 5 ng/mL.	Significantly higher, often not sufficient to meet regulatory limits.
Limit of Quantitation (LOQ)	Typically in the range of 0.1 - 5 ng/mL.	Typically in the range of 0.5 - 10 ng/mL.	Significantly higher.
Sample Preparation	Often involves simple dilution ("dilute-and-shoot") or solid-phase extraction (SPE).	May require derivatization for less volatile compounds and often utilizes headspace or liquid-liquid extraction (LLE).	Similar to LC-MS/MS, but may require more extensive cleanup to reduce interferences.
Typical Run Time	5 - 20 minutes.	10 - 30 minutes.	10 - 30 minutes.

Experimental Protocols

Detailed methodologies for the analysis of N-Nitroso Venlafaxine EP Impurity H are provided below. These are representative methods and require validation for specific product matrices.

Method 1: High-Performance Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

This method is generally preferred for its high sensitivity and selectivity for a broad range of nitrosamines, including N-Nitroso Venlafaxine.

1. Sample Preparation (for Venlafaxine Drug Substance)

• Accurately weigh approximately 100 mg of the Venlafaxine HCl drug substance into a suitable volumetric flask.

• Dissolve and dilute to volume with a suitable solvent (e.g., methanol (B129727) or a mixture of methanol and water) to achieve a final concentration of 1 mg/mL.

• Vortex or sonicate to ensure complete dissolution.

• Filter the solution through a 0.22 µm syringe filter into an autosampler vial.

2. Chromatographic Conditions

• LC System: UHPLC or HPLC system.

• Column: A C18 or similar reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm).

• Mobile Phase A: 0.1% Formic acid in water.

• Mobile Phase B: 0.1% Formic acid in acetonitrile.

• Gradient Elution:

  • 0-1 min: 5% B

  • 1-8 min: 5% to 95% B

  • 8-10 min: 95% B

  • 10.1-12 min: 5% B (re-equilibration)

• Flow Rate: 0.3 mL/min.

• Column Temperature: 40 °C.

• Injection Volume: 5 µL.

3. Mass Spectrometric Conditions

• Mass Spectrometer: Triple quadrupole mass spectrometer.

• Ionization Source: Electrospray Ionization (ESI) in positive mode.

• Multiple Reaction Monitoring (MRM) Transitions:

  • N-Nitroso Venlafaxine (Precursor Ion > Product Ion): To be determined using a reference standard. A plausible transition based on its structure would be monitored.

  • Internal Standard (e.g., N-Nitroso Venlafaxine-d6): To be determined.

• Source Parameters: Optimized for the specific instrument (e.g., capillary voltage, source temperature, gas flows).

Method 2: Gas Chromatography-Mass Spectrometry (GC-MS)

This method is a viable alternative, particularly if the impurity exhibits sufficient volatility and thermal stability.

1. Sample Preparation (for Venlafaxine Drug Substance)

• Liquid-Liquid Extraction (LLE):

  • Dissolve a known amount of the drug substance in an aqueous acidic solution.

  • Extract the solution with a suitable organic solvent (e.g., dichloromethane).

  • Concentrate the organic layer under a gentle stream of nitrogen.

  • Reconstitute the residue in a suitable solvent for GC analysis.

• Headspace Analysis (for volatile nitrosamines, may not be suitable for N-Nitroso Venlafaxine):

  • Place a weighed amount of the sample in a headspace vial.

  • Add a suitable dissolution solvent and equilibrate at a specific temperature and time before injection of the headspace vapor.

2. GC Conditions

• GC System: Gas chromatograph with a split/splitless or PTV inlet.

• Column: A low- to mid-polarity column (e.g., 5% phenyl-methylpolysiloxane, 30 m x 0.25 mm, 0.25 µm).

• Carrier Gas: Helium at a constant flow rate (e.g., 1.2 mL/min).

• Oven Temperature Program:

  • Initial temperature: 50 °C (hold for 2 min).

  • Ramp: 15 °C/min to 280 °C (hold for 5 min).

• Inlet Temperature: 250 °C.

• Injection Mode: Splitless.

3. MS Conditions

• Mass Spectrometer: Triple quadrupole or single quadrupole mass spectrometer.

• Ionization Source: Electron Ionization (EI) at 70 eV.

• Selected Ion Monitoring (SIM) or MRM Mode:

  • Characteristic ions for N-Nitroso Venlafaxine: To be determined from the mass spectrum of a reference standard.

• Transfer Line Temperature: 280 °C.

• Ion Source Temperature: 230 °C.

Visualizing the Workflow

To aid in understanding the analytical process, the following diagrams illustrate the experimental workflows.

Figure 1. LC-MS/MS Experimental Workflow.

Figure 2. GC-MS Experimental Workflow.

Conclusion

The conformity assessment of N-Nitroso Venlafaxine EP Impurity H requires highly sensitive and selective analytical methods to ensure compliance with the stringent acceptable intake limit set by regulatory authorities. LC-MS/MS stands out as the method of choice due to its superior sensitivity, selectivity, and applicability to a wide range of nitrosamines. While GC-MS can be a suitable alternative, it may present challenges for less volatile or thermally labile compounds. The selection of the most appropriate method should be based on a thorough risk assessment and validated for the specific drug product matrix. This guide provides the foundational knowledge and detailed protocols to assist pharmaceutical scientists in this critical quality control endeavor.

Safety & Regulatory Compliance

Safeguarding Research: A Comprehensive Guide to the Proper Disposal of N-Nitroso Venlafaxine EP Impurity H

For researchers, scientists, and drug development professionals, the integrity of their work and the safety of their laboratory environment are paramount. The handling and disposal of chemical impurities, such as N-Nitroso Venlafaxine EP Impurity H, demand rigorous adherence to established safety protocols to mitigate risks and ensure regulatory compliance. This guide provides essential, immediate safety and logistical information, including operational and disposal plans for this specific compound.

N-Nitroso Venlafaxine EP Impurity H is a nitrosamine (B1359907) compound, a class of substances that are often considered potent carcinogens.[1] Therefore, meticulous care in its handling and disposal is not just a procedural formality but a critical safety imperative. All operations involving this compound should be conducted within a certified chemical fume hood.[2]

Immediate Safety and Handling Protocols

Before commencing any work with N-Nitroso Venlafaxine EP Impurity H, it is crucial to have a comprehensive understanding of its potential hazards. The following table summarizes key safety and handling information.

Parameter	Guideline	Source
Personal Protective Equipment (PPE)	Wear a lab coat, double gloves (butyl rubber or SilverShield recommended), and chemical safety goggles. For procedures that may generate aerosols, a NIOSH-approved respirator is necessary.	[1][2]
Engineering Controls	All handling of the compound, including weighing and solution preparation, must be performed in a certified chemical fume hood to prevent inhalation of vapors or mists.	[2]
Work Surface Preparation	Cover work surfaces with absorbent, plastic-backed paper to contain any potential spills. This material should be disposed of as hazardous waste after use.	[3]
Spill Response	In case of a significant spill, notify the Environmental Health and Safety (EHS) office immediately.[4] Small spills should be cleaned up using appropriate absorbent materials, and all contaminated materials must be disposed of as hazardous waste.
Storage	Store N-Nitroso Venlafaxine EP Impurity H in a cool, dry, and well-ventilated area, away from incompatible materials such as strong oxidizing agents.[2] The container should be tightly sealed and clearly labeled as "HAZARDOUS WASTE" with the full chemical name.[5]

Step-by-Step Disposal Procedure

The proper disposal of N-Nitroso Venlafaxine EP Impurity H is a multi-step process that ensures the safety of laboratory personnel and the environment. Under no circumstances should this chemical be disposed of via evaporation, sewer, or in the regular trash.[4]

• Waste Collection:

  • Collect all waste materials, including the pure compound, contaminated solutions, and any contaminated disposables (e.g., pipette tips, gloves, absorbent paper), in a designated, leak-proof, and chemically compatible container.[4][5]

  • The first rinse of any glassware that has come into contact with the compound must also be collected as hazardous waste.[4]

• Container Labeling:

  • Clearly label the waste container with the words "HAZARDOUS WASTE" and the full chemical name: "N-Nitroso Venlafaxine EP Impurity H".[5]

  • Indicate the approximate concentration and quantity of the waste.

  • Record the date when the waste was first added to the container.

• Waste Segregation:

  • Store the hazardous waste container in a designated satellite accumulation area (SAA) within the laboratory.[5][6]

  • Ensure the container is segregated from incompatible waste streams, such as acids and bases, to prevent any adverse chemical reactions.[4][5]

• Secure Storage:

  • Keep the waste container tightly sealed at all times, except when adding waste.[4][5]

  • For liquid waste, use secondary containment to prevent spills from spreading.[4]

• Arrange for Disposal:

  • Contact your institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal contractor to schedule a pickup.[4]

  • Do not attempt to transport the hazardous waste yourself.[7]

Disposal Workflow

The logical flow of the disposal process can be visualized as follows:

Disposal workflow for N-Nitroso Venlafaxine EP Impurity H.

By adhering to these detailed procedures, research professionals can ensure the safe handling and disposal of N-Nitroso Venlafaxine EP Impurity H, thereby protecting themselves, their colleagues, and the environment, while fostering a culture of safety and responsibility within the laboratory.

References

• 1. OSHA Hazard Information Bulletins N-Nitroso Compounds in Industry | Occupational Safety and Health Administration [osha.gov]
• 2. lsuhsc.edu [lsuhsc.edu]
• 3. jefferson.edu [jefferson.edu]
• 4. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]
• 5. engineering.purdue.edu [engineering.purdue.edu]
• 6. Hazardous Waste Disposal Guide: Research Safety - Northwestern University [researchsafety.northwestern.edu]
• 7. vumc.org [vumc.org]

Safeguarding Laboratory Personnel: A Comprehensive Guide to Handling N-Nitroso Venlafaxine EP Impurity H

For researchers, scientists, and drug development professionals, the safe handling of potent compounds is paramount. This document provides essential, immediate safety and logistical information for managing N-Nitroso Venlafaxine EP Impurity H, a nitrosamine (B1359907) impurity that requires stringent safety protocols due to its potential carcinogenic properties.

N-nitroso compounds are a class of chemicals that are often carcinogenic, necessitating careful handling and disposal procedures to ensure laboratory safety and environmental protection.[1] While a specific Safety Data Sheet (SDS) for N-Nitroso Venlafaxine EP Impurity H is not publicly available, general safety precautions for handling nitrosamine impurities should be strictly followed. This guide outlines the necessary personal protective equipment (PPE), handling protocols, and disposal plans to minimize risk.

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is critical to prevent exposure through inhalation, ingestion, or skin contact. All personnel handling N-Nitroso Venlafaxine EP Impurity H must use the following equipment:

PPE Category	Item	Specifications and Use
Hand Protection	Double Nitrile Gloves	Wear two pairs of chemical-resistant nitrile gloves at all times. Change gloves immediately if contaminated, torn, or after extended use.
Eye Protection	Safety Goggles	Use chemical splash goggles that provide a complete seal around the eyes to protect against splashes and aerosols.
Body Protection	Disposable Lab Coat	A disposable, fluid-resistant lab coat with long sleeves and tight-fitting cuffs is required. The lab coat should be changed immediately if contaminated.
Respiratory Protection	NIOSH-approved Respirator	A NIOSH-approved respirator with an appropriate organic vapor cartridge is necessary, especially when handling the solid compound or preparing solutions. All work with the solid material should be performed in a certified chemical fume hood to avoid dust formation.[1]

Operational Plan: Step-by-Step Handling Protocol

Adherence to a strict, step-by-step protocol is essential for minimizing the risk of exposure during the handling of N-Nitroso Venlafaxine EP Impurity H.

1. Preparation and Engineering Controls:

• Designated Area: All work with N-Nitroso Venlafaxine EP Impurity H must be conducted in a designated and clearly marked area within a certified chemical fume hood.

• Fume Hood Verification: Ensure the chemical fume hood is functioning correctly and has a current certification.

• Spill Kit: A spill kit containing appropriate absorbent materials, decontamination solutions, and waste disposal bags must be readily available in the designated handling area.

2. Handling the Compound:

• Weighing: To prevent the generation of dust, carefully handle the solid material.[1] Weighing should be performed on a tared, disposable weigh boat within the chemical fume hood.

• Solution Preparation: When preparing solutions, add the solvent to the solid compound slowly to avoid splashing.

• Avoid Incompatibilities: Keep N-Nitroso Venlafaxine EP Impurity H away from acids, strong oxidizing agents, acid anhydrides, acid chlorides, and chloroformates.[1]

3. Post-Handling Decontamination:

• Surface Decontamination: All surfaces and equipment that may have come into contact with the compound must be decontaminated. A suitable decontamination solution, such as a solution of sodium hypochlorite (B82951) followed by a sodium thiosulfate (B1220275) rinse, is recommended.

• PPE Removal: Remove PPE in the designated area, starting with the outer gloves, followed by the lab coat, and then the inner gloves. Dispose of all PPE as hazardous waste.

• Hand Washing: Wash hands thoroughly with soap and water after removing all PPE.

Disposal Plan: Managing Contaminated Waste

Proper disposal of N-Nitroso Venlafaxine EP Impurity H and all contaminated materials is crucial to prevent environmental contamination and accidental exposure.

1. Waste Segregation:

• Solid Waste: All solid waste, including contaminated gloves, lab coats, weigh boats, and absorbent materials from spills, must be collected in a dedicated, clearly labeled hazardous waste container.

• Liquid Waste: Unused solutions and contaminated solvents should be collected in a separate, labeled hazardous waste container.

2. Chemical Inactivation:

• For the disposal of larger quantities of nitrosamine waste, chemical degradation procedures can be employed. Treatment with aluminum-nickel alloy powder in an increasingly basic aqueous solution has been shown to be effective in destroying N-nitroso compounds.[2][3]

• High-temperature incineration in a facility equipped with a NOx scrubber is another effective method for the destruction of N-nitroso compounds.

3. Final Disposal:

• All hazardous waste must be disposed of through the institution's environmental health and safety office, following all local, state, and federal regulations for hazardous chemical waste.

Workflow for Handling N-Nitroso Venlafaxine EP Impurity H

References

• 1. benchchem.com [benchchem.com]
• 2. Decontamination and disposal of nitrosoureas and related N-nitroso compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Safe disposal of carcinogenic nitrosamines - PubMed [pubmed.ncbi.nlm.nih.gov]